S-Thanatin

Core Science & Biosynthesis

The Core Mechanism of S-Thanatin Against Gram-Negative Bacteria: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The rise of multidrug-resistant (MDR) Gram-negative bacteria presents a formidable challenge to global public health. The unique architecture of their outer membrane, particularly the lipopolysaccharide (LPS) layer, provides an effective barrier against many conventional antibiotics. Thanatin, a 21-amino acid antimicrobial peptide (AMP) originally isolated from the spined soldier bug Podisus maculiventris, and its potent analog S-Thanatin, have emerged as promising candidates to overcome this resistance.[1][2] S-Thanatin, which features a serine substitution for threonine, exhibits enhanced antimicrobial potency and reduced hemolytic toxicity compared to its parent compound, making it a molecule of significant interest for therapeutic development.[3]

This technical guide provides an in-depth exploration of the core mechanism of action of S-Thanatin against Gram-negative bacteria. It details the molecular interactions, summarizes key quantitative data, outlines experimental protocols for mechanism-of-action studies, and provides visualizations of the critical pathways and workflows.

Dual-Pronged Mechanism of Action: A Synergistic Attack

S-Thanatin employs a sophisticated, dual-pronged mechanism to kill Gram-negative bacteria, involving both membrane disruption and inhibition of a critical protein transport system.[4][5]

Outer Membrane Permeabilization via LPS Interaction

The initial interaction of the cationic S-Thanatin is with the anionic lipopolysaccharide (LPS) molecules in the outer leaflet of the Gram-negative outer membrane.[2][6] This interaction is driven by electrostatic forces and leads to the competitive displacement of divalent cations (Mg²⁺ and Ca²⁺) that are crucial for stabilizing the LPS layer.[5] The disruption of these ionic bridges compromises the integrity of the outer membrane, leading to its permeabilization.[7] This allows S-Thanatin to gain access to the periplasmic space, a critical step for the second phase of its attack.[4]

Inhibition of the Lipopolysaccharide Transport (Lpt) System

Once in the periplasm, S-Thanatin targets the essential Lipopolysaccharide Transport (Lpt) system, a multi-protein complex responsible for transporting newly synthesized LPS from the inner membrane to the outer membrane.[2][8] The primary target within this system is the periplasmic protein LptA.[3][8]

S-Thanatin binds with high affinity to the N-terminal domain of LptA.[3] This binding sterically hinders the protein-protein interactions necessary for the assembly of the Lpt bridge. Specifically, S-Thanatin has been shown to disrupt the crucial interaction between LptC and LptA in a dose-dependent manner.[3][8] By preventing the formation of the LptC-LptA complex, S-Thanatin effectively severs the LPS transport chain.[3] This leads to the accumulation of LPS in the inner membrane and the degradation of LptA, ultimately inhibiting the biogenesis of the outer membrane and leading to bacterial cell death.[8]

Caption: Mechanism of S-Thanatin action against Gram-negative bacteria.

Quantitative Data: Antimicrobial Activity

The potency of S-Thanatin is quantified by its Minimum Inhibitory Concentration (MIC), the lowest concentration of the peptide that prevents visible bacterial growth. S-Thanatin demonstrates potent activity against a range of Gram-negative bacteria, including multidrug-resistant strains.

Bacterial Species	Strain	S-Thanatin MIC (µg/mL)	Reference(s)
Escherichia coli	E79466	5 µM (~12.5 µg/mL)	[1]
Klebsiella pneumoniae	-	Potent activity	[1]
Klebsiella ornithinolytica	ATCC 31898	Significant activity	[1]
Klebsiella oxytoca	ATCC 43086	Significant activity	[1]
Enterobacter cloacae	ATCC 13047	Significant activity	[1]
Enterobacter aerogenes	ATCC 49701	Significant activity	[1]
Pseudomonas aeruginosa	-	16 µg/mL	[4][9]

Note: MIC values can vary depending on the specific strain and the experimental conditions used. The antimicrobial activity of thanatins can be influenced by factors such as salt concentration.[10]

Experimental Protocols

Investigating the mechanism of action of S-Thanatin involves a series of key experiments. Below are detailed methodologies for these assays.

Minimum Inhibitory Concentration (MIC) Assay (Broth Microdilution)

This assay determines the lowest concentration of S-Thanatin required to inhibit bacterial growth, based on the Clinical and Laboratory Standards Institute (CLSI) guidelines.[11][12][13]

a. Preparation of Bacterial Inoculum:

• From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test bacterium.

• Suspend the colonies in sterile saline or phosphate-buffered saline (PBS).

• Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which is equivalent to approximately 1-2 x 10⁸ CFU/mL.[14]

• Within 15 minutes, dilute the adjusted inoculum in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[14]

b. Preparation of S-Thanatin Dilutions:

• Prepare a stock solution of S-Thanatin in a suitable solvent (e.g., sterile deionized water or 0.01% acetic acid).

• In a 96-well polypropylene (B1209903) microtiter plate, perform serial two-fold dilutions of the S-Thanatin stock solution in CAMHB to achieve a range of desired concentrations.[14]

c. Inoculation and Incubation:

• Add the prepared bacterial inoculum to each well of the microtiter plate containing the S-Thanatin dilutions.

• Include a positive control well (bacteria in CAMHB without S-Thanatin) and a negative control well (CAMHB only).

• Incubate the plate at 37°C for 18-24 hours.[15]

d. Determination of MIC:

• After incubation, visually inspect the wells for turbidity.

• The MIC is the lowest concentration of S-Thanatin in which there is no visible growth.[15]

Caption: Workflow for the Minimum Inhibitory Concentration (MIC) assay.

Outer Membrane Permeabilization Assay (NPN Uptake)

This assay measures the ability of S-Thanatin to disrupt the outer membrane using the fluorescent probe N-phenyl-1-naphthylamine (NPN).[16][17] NPN fluoresces weakly in aqueous environments but strongly in the hydrophobic interior of a membrane.

a. Cell Preparation:

• Grow the Gram-negative bacteria to the mid-logarithmic phase.

• Harvest the cells by centrifugation and wash them with a suitable buffer (e.g., 5 mM HEPES, pH 7.2).

• Resuspend the cells in the same buffer to a specific optical density (e.g., OD₆₀₀ of 0.5).

b. Assay Procedure:

• Add NPN to the bacterial suspension to a final concentration of 10 µM.

• Measure the baseline fluorescence using a fluorometer (excitation λ = 350 nm, emission λ = 420 nm).[17]

• Add varying concentrations of S-Thanatin to the cell suspension.

• Immediately record the increase in fluorescence intensity over time.

• An increase in fluorescence indicates that S-Thanatin has permeabilized the outer membrane, allowing NPN to enter and bind to the phospholipid bilayer.

Lipopolysaccharide (LPS) Binding Assay

This assay assesses the direct interaction between S-Thanatin and LPS.

a. Intrinsic Tryptophan Fluorescence Quenching:

• If S-Thanatin contains tryptophan residues, its intrinsic fluorescence can be monitored.

• Prepare a solution of S-Thanatin in a suitable buffer.

• Measure the baseline tryptophan fluorescence (excitation λ ≈ 280 nm, emission λ ≈ 350 nm).

• Titrate increasing concentrations of LPS into the S-Thanatin solution.

• A quenching or shift in the fluorescence signal indicates binding of LPS to S-Thanatin.

b. Competitive Displacement Assay with a Fluorescent Probe:

• Use a fluorescent probe that binds to the lipid A portion of LPS, such as BODIPY-TR-cadaverine.

• Incubate LPS with the fluorescent probe and measure the baseline fluorescence.

• Add increasing concentrations of S-Thanatin.

• A decrease in fluorescence indicates that S-Thanatin is displacing the probe from LPS, demonstrating competitive binding.

LptA Binding Assay

This assay confirms the interaction of S-Thanatin with its periplasmic target, LptA.

a. Isothermal Titration Calorimetry (ITC):

• This technique directly measures the heat changes associated with binding events.

• Place a solution of purified LptA protein in the sample cell of the calorimeter.

• Fill the injection syringe with a solution of S-Thanatin.

• Inject small aliquots of S-Thanatin into the LptA solution.

• The heat released or absorbed upon binding is measured, allowing for the determination of binding affinity (Kd), stoichiometry, and thermodynamic parameters.[18]

b. Bacterial Adenylate Cyclase Two-Hybrid (BACTH) System:

• This in vivo system is used to study protein-protein interactions.[8]

• Construct two fusion proteins: LptA fused to one fragment of adenylate cyclase (T18) and LptC fused to the other fragment (T25).

• When LptA and LptC interact, the two fragments of adenylate cyclase are brought into proximity, reconstituting its activity and leading to cAMP production, which can be measured (e.g., via a lacZ reporter gene).

• The assay is then performed in the presence of varying concentrations of S-Thanatin.

• A dose-dependent decrease in the reporter signal indicates that S-Thanatin is disrupting the LptA-LptC interaction.[3][8]

Conclusion

S-Thanatin's mechanism of action against Gram-negative bacteria is a compelling example of a multifaceted antimicrobial strategy. Its ability to first breach the formidable outer membrane and then inhibit the essential LPS transport machinery highlights its potential as a next-generation therapeutic.[4][5] The potent in vitro activity, including against resistant strains, underscores the importance of continued research and development of S-Thanatin and its analogues. A thorough understanding of its molecular interactions and the application of the detailed experimental protocols outlined in this guide are crucial for advancing this promising peptide towards clinical applications in the fight against antimicrobial resistance.

References

• 1. Thanatin: A Promising Antimicrobial Peptide Targeting the Achilles’ Heel of Multidrug-Resistant Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thanatin: An Emerging Host Defense Antimicrobial Peptide with Multiple Modes of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | Thanatin and vinyl sulfide analogues as narrow spectrum antimicrobial peptides that synergise with polymyxin B [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Membrane aggregation and perturbation induced by antimicrobial peptide of S-thanatin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Outer-Membrane Permeabilization, LPS Transport Inhibition: Activity, Interactions, and Structures of Thanatin Derived Antimicrobial Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Thanatin Impairs Lipopolysaccharide Transport Complex Assembly by Targeting LptC–LptA Interaction and Decreasing LptA Stability [frontiersin.org]
• 9. Thanatin and vinyl sulfide analogues as narrow spectrum antimicrobial peptides that synergise with polymyxin B - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. protocols.io [protocols.io]
• 12. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 13. downloads.regulations.gov [downloads.regulations.gov]
• 14. benchchem.com [benchchem.com]
• 15. CLSI broth microdilution method for testing susceptibility of Malassezia pachydermatis to thiabendazole - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Contemporaneous Measurement of Outer and Inner Membrane Permeability in Gram-negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Contemporaneous Measurement of Outer and Inner Membrane Permeability in Gram-negative Bacteria [bio-protocol.org]
• 18. Single Disulfide Bond in Host Defense Thanatin Analog Peptides: Antimicrobial Activity, Atomic-Resolution Structures and Target Interactions - PMC [pmc.ncbi.nlm.nih.gov]

S-Thanatin: A Technical Guide to a Promising Antimicrobial Peptide

For Researchers, Scientists, and Drug Development Professionals

Abstract

S-Thanatin, a synthetic analog of the insect-derived antimicrobial peptide Thanatin, has emerged as a potent agent against a broad spectrum of bacterial pathogens, particularly multidrug-resistant Gram-negative bacteria. This document provides a comprehensive technical overview of S-Thanatin, detailing its discovery, origin, chemical properties, and mechanism of action. It includes a compilation of its antimicrobial activity, detailed experimental protocols for its study, and visualizations of its mode of action and the general workflow for antimicrobial peptide discovery.

Introduction: Discovery and Origin

Thanatin was first isolated from the hemolymph of the spined soldier bug, Podisus maculiventris, following an immune challenge.[1][2] The name "Thanatin" is derived from "Thanatos," the Greek personification of death, reflecting its potent antimicrobial properties.[3] It is a 21-amino acid cationic peptide characterized by a β-hairpin structure stabilized by a single disulfide bond between Cys11 and Cys18.[1][4]

S-Thanatin is a synthetic analog of Thanatin where the threonine residue at position 15 is substituted with a serine. This modification has been shown to enhance its antimicrobial potency and reduce hemolytic toxicity compared to the native peptide. S-Thanatin is not a naturally occurring peptide but is synthesized chemically, most commonly through solid-phase peptide synthesis (SPPS) using Fmoc chemistry.

Amino Acid Sequence:

• Thanatin: GSKKPVPIIYCNRT GKCQRM

• S-Thanatin: GSKKPVPIIYCNRS GKCQRM

Antimicrobial Activity: Quantitative Data

S-Thanatin exhibits potent activity against a wide range of bacteria, with a particular efficacy against Gram-negative species. Its activity is often retained against multidrug-resistant strains. The following tables summarize the Minimum Inhibitory Concentrations (MICs) of S-Thanatin against various bacterial isolates as reported in the literature.

Gram-Negative Bacteria	Strain	MIC (µg/mL)	MIC (µM)	Reference(s)
Escherichia coli	ATCC 25922	-	5
Escherichia coli	E79466 (MDR)	-	5
Klebsiella pneumoniae	ATCC 700603	6.25-25	-
Klebsiella pneumoniae	Clinical Isolates (MDR)	4-8	-
Klebsiella ornithinolytica	ATCC 31898	-	-
Klebsiella oxytoca	ATCC 43086	-	-
Enterobacter cloacae	ATCC 13047	-	-
Enterobacter aerogenes	ATCC 49701	-	-
Pseudomonas aeruginosa	-	16	-

Gram-Positive Bacteria	Strain	MIC (µg/mL)	MIC (µM)	Reference(s)
Bacillus subtilis	ATCC 21332	-	-
Enterococcus faecalis	ATCC 29212	-	-
Staphylococcus aureus	ATCC 29213	>102.4	-
Staphylococcus aureus	MRSA XJ75302	>102.4	-

Mechanism of Action

S-Thanatin exerts its bactericidal effect through a multi-step process primarily targeting the integrity and biogenesis of the outer membrane in Gram-negative bacteria.

• Electrostatic Interaction and Outer Membrane Permeabilization: As a cationic peptide, S-Thanatin initially interacts electrostatically with the negatively charged lipopolysaccharide (LPS) on the outer membrane of Gram-negative bacteria. This interaction displaces divalent cations (Mg²⁺ and Ca²⁺) that stabilize the LPS layer, leading to membrane destabilization and permeabilization.

• Inhibition of the Lipopolysaccharide Transport (Lpt) System: Following its transit across the outer membrane, S-Thanatin targets the Lpt complex, a protein bridge responsible for transporting LPS from the inner membrane to the outer leaflet of the outer membrane. Specifically, it binds to the periplasmic protein LptA and disrupts the LptC-LptA interaction, thereby inhibiting the assembly of the Lpt bridge. This leads to the accumulation of LPS in the periplasm and ultimately, cell death.

Signaling Pathway of S-Thanatin's Action

Mechanism of S-Thanatin Action

Experimental Protocols

This section provides detailed methodologies for key experiments used in the characterization of S-Thanatin.

Peptide Synthesis (Solid-Phase Peptide Synthesis)

• Resin Preparation: Start with a suitable resin (e.g., Fmoc-Rink Amide MBHA resin).

• Amino Acid Coupling:

  • Swell the resin in a suitable solvent (e.g., dimethylformamide, DMF).

  • Remove the Fmoc protecting group from the resin using a solution of piperidine (B6355638) in DMF.

  • Wash the resin thoroughly with DMF.

  • Activate the carboxyl group of the first Fmoc-protected amino acid using a coupling reagent (e.g., HBTU/HOBt or HATU) in the presence of a base (e.g., N,N-diisopropylethylamine, DIPEA).

  • Add the activated amino acid to the resin and allow the coupling reaction to proceed.

  • Wash the resin to remove excess reagents.

• Chain Elongation: Repeat the deprotection and coupling steps for each subsequent amino acid in the S-Thanatin sequence.

• Cleavage and Deprotection: Once the peptide chain is complete, cleave the peptide from the resin and remove the side-chain protecting groups using a cleavage cocktail (e.g., trifluoroacetic acid (TFA) with scavengers like triisopropylsilane (B1312306) (TIS) and water).

• Disulfide Bond Formation: After cleavage, dissolve the linear peptide in a dilute aqueous buffer (e.g., ammonium (B1175870) bicarbonate) and allow for air oxidation or use an oxidizing agent to form the intramolecular disulfide bond between Cys11 and Cys18.

• Purification: Purify the crude cyclic peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the synthesized S-Thanatin using mass spectrometry and analytical RP-HPLC.

Antimicrobial Susceptibility Testing (Broth Microdilution)

• Bacterial Culture Preparation: Inoculate a single colony of the test bacterium into a suitable broth medium (e.g., Mueller-Hinton Broth, MHB) and incubate until it reaches the logarithmic growth phase.

• Standardization of Inoculum: Dilute the bacterial culture to a standardized concentration (e.g., 5 x 10⁵ colony-forming units (CFU)/mL) in fresh broth.

• Peptide Dilution Series: Prepare a two-fold serial dilution of S-Thanatin in the broth medium in a 96-well microtiter plate.

• Inoculation: Add an equal volume of the standardized bacterial inoculum to each well of the microtiter plate.

• Controls: Include a positive control (bacteria without peptide) and a negative control (broth only) on each plate.

• Incubation: Incubate the plates at 37°C for 16-20 hours.

• MIC Determination: The MIC is defined as the lowest concentration of S-Thanatin that completely inhibits visible bacterial growth.

Hemolytic Activity Assay

• Red Blood Cell Preparation: Obtain fresh red blood cells (RBCs) and wash them several times with phosphate-buffered saline (PBS) by centrifugation.

• RBC Suspension: Prepare a diluted suspension of RBCs in PBS (e.g., 2% v/v).

• Peptide Incubation: In a 96-well plate, mix the RBC suspension with serial dilutions of S-Thanatin.

• Controls: Include a negative control (RBCs in PBS) and a positive control (RBCs in a solution of 1% Triton X-100 for 100% hemolysis).

• Incubation: Incubate the plate at 37°C for 1 hour.

• Centrifugation: Centrifuge the plate to pellet the intact RBCs.

• Hemoglobin Measurement: Transfer the supernatant to a new plate and measure the absorbance of the released hemoglobin at a specific wavelength (e.g., 450 nm).

• Calculation: Calculate the percentage of hemolysis relative to the positive control.

Outer Membrane Permeabilization Assay (NPN Uptake)

• Bacterial Cell Preparation: Grow bacterial cells to the mid-logarithmic phase, then harvest and wash them with a suitable buffer (e.g., 5 mM HEPES).

• Cell Suspension: Resuspend the bacterial cells in the buffer to a specific optical density.

• NPN Addition: Add the fluorescent probe 1-N-phenylnaphthylamine (NPN) to the cell suspension. NPN fluoresces weakly in an aqueous environment but strongly in the hydrophobic interior of a membrane.

• Peptide Treatment: Add varying concentrations of S-Thanatin to the cell suspension.

• Fluorescence Measurement: Monitor the increase in fluorescence intensity over time using a fluorometer. An increase in fluorescence indicates that S-Thanatin has permeabilized the outer membrane, allowing NPN to enter and bind to the cytoplasmic membrane.

Lipopolysaccharide (LPS) Binding Assay

• LPS Preparation: Prepare a solution of purified LPS from a relevant Gram-negative bacterium (e.g., E. coli O111:B4) in a suitable buffer.

• Peptide Incubation: Incubate varying concentrations of S-Thanatin with the LPS solution.

• Detection Method: Use a quantitative assay to measure the binding. One common method is the Limulus Amebocyte Lysate (LAL) assay, where the ability of S-Thanatin to neutralize the endotoxic activity of LPS is measured. Alternatively, fluorescently labeled LPS or a fluorescent displacement probe can be used.

• Quantification: Determine the concentration of S-Thanatin required to achieve a certain level of LPS binding or neutralization.

LptA Interaction Assay (Bacterial Adenylate Cyclase Two-Hybrid - BACTH system)

• Construct Preparation: Create fusion proteins of the Bordetella pertussis adenylate cyclase fragments, T18 and T25, with LptA and LptC.

• Bacterial Transformation: Co-transform an E. coli cya- strain with plasmids encoding the T18 and T25 fusion proteins.

• Interaction Detection: If the two proteins of interest (e.g., LptA and LptC) interact, the T18 and T25 fragments are brought into proximity, reconstituting the adenylate cyclase activity. This leads to cAMP production, which can be quantified by measuring the expression of a reporter gene (e.g., lacZ, resulting in β-galactosidase activity).

• Inhibition Assay: Perform the BACTH assay in the presence of varying concentrations of S-Thanatin.

• Analysis: A dose-dependent decrease in reporter gene expression indicates that S-Thanatin is disrupting the interaction between the two target proteins.

Experimental and Discovery Workflow

The discovery and development of novel antimicrobial peptides like S-Thanatin generally follow a structured workflow, from initial identification to preclinical evaluation.

General Workflow for Antimicrobial Peptide Discovery

Antimicrobial Peptide Discovery Workflow

Conclusion

S-Thanatin represents a promising candidate in the search for novel antimicrobial agents to combat the growing threat of antibiotic resistance. Its potent and selective activity against Gram-negative bacteria, coupled with a well-defined mechanism of action targeting the essential LPS transport pathway, makes it an attractive scaffold for further drug development. The data and protocols presented in this guide provide a valuable resource for researchers in the field to further explore the therapeutic potential of S-Thanatin and its analogs.

References

• 1. S-thanatin in vitro prevents colistin resistance and improves its efficacy in an animal model of Pseudomonas aeruginosa sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Thanatin: An Emerging Host Defense Antimicrobial Peptide with Multiple Modes of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thanatin: A Promising Antimicrobial Peptide Targeting the Achilles’ Heel of Multidrug-Resistant Bacteria [mdpi.com]

An In-depth Technical Guide to the Structure-Activity Relationship of S-Thanatin

Audience: Researchers, scientists, and drug development professionals.

Introduction

Thanatin is a 21-amino acid antimicrobial peptide (AMP) originally isolated from the spined soldier bug, Podisus maculiventris. It exhibits a broad spectrum of activity against Gram-negative and Gram-positive bacteria, as well as fungi. Its unique β-hairpin structure, stabilized by a disulfide bond between Cys11 and Cys18, is crucial for its antimicrobial action. S-Thanatin, an analog of Thanatin where Threonine at position 15 is substituted with Serine, has demonstrated enhanced antimicrobial potency and reduced hemolytic toxicity, making it a promising candidate for further drug development. This guide provides a comprehensive overview of the structure-activity relationship (SAR) studies of S-Thanatin and its parent compound, Thanatin, detailing its mechanism of action, the impact of structural modifications on its biological activity, and the experimental protocols used to elucidate these characteristics.

Core Structure and Mechanism of Action

The primary structure of Thanatin is GSKKPVPIIYCNRRTGKCQRM. The key structural feature is a C-terminal antiparallel β-sheet, or β-hairpin, formed by residues I8 to M21 and stabilized by a disulfide bridge between Cys11 and Cys18. This rigid structure is essential for its interaction with bacterial targets.

The principal mechanism of action of Thanatin and its analogs against Gram-negative bacteria involves the disruption of the Lipopolysaccharide (LPS) transport (Lpt) system. This multi-protein complex is responsible for transporting LPS from the inner membrane to the outer membrane, a process vital for the integrity of the outer membrane. Thanatin has been shown to bind to several components of the Lpt machinery, primarily LptA and LptC in the periplasm, and LptD in the outer membrane. By binding to these proteins, Thanatin disrupts the assembly and function of the Lpt bridge, leading to the accumulation of LPS in the periplasm, destabilization of the outer membrane, and ultimately, bacterial cell death.

Signaling Pathway: Disruption of the Lpt Complex

The following diagram illustrates the proposed mechanism of action of Thanatin and S-Thanatin in Gram-negative bacteria, focusing on the disruption of the Lpt complex.

Mechanism of S-Thanatin targeting the Lpt complex.

Quantitative Structure-Activity Relationship Data

The antimicrobial activity of Thanatin and its analogs is typically quantified by determining the Minimum Inhibitory Concentration (MIC), the lowest concentration of the peptide that completely inhibits visible growth of a microorganism. The following tables summarize the MIC values of key Thanatin analogs against a panel of Gram-negative and Gram-positive bacteria.

Table 1: Antimicrobial Activity (MIC, µM) of Thanatin Analogs against Gram-Negative Bacteria

Peptide/Analog	E. coli	K. pneumoniae	P. aeruginosa	S. typhimurium	E. cloacae
Thanatin	<3.2[1]	<3.2[1]	>64[2]	<3.2[1]	<3.2[1]
S-Thanatin (T15S)	1[2]	10[3]	>64[2]	-	20[3]
A-Thanatin (C-amidated)	<6.4[1]	<6.4[1]	<6.4[1]	-	-
Linear Thanatin	1[4]	2[4]	64[4]	-	2[4]
D-Thanatin (all D-amino acids)	Inactive[5]	-	-	-	-
[R13A,R14A]-Thanatin	Inactive[6]	-	-	-	-
N-terminal truncated (16-mer)	<8[7]	-	-	-	-
N-terminal truncated (14-mer)	Inactive[7]	-	-	-	-

Table 2: Antimicrobial Activity (MIC, µM) of Thanatin Analogs against Gram-Positive Bacteria

Peptide/Analog	S. aureus	B. subtilis	M. luteus	E. faecalis
Thanatin	1[1]	-	<6.4[1]	-
S-Thanatin (T15S)	>128[8]	3.2[1]	-	25.6[1]
A-Thanatin (C-amidated)	102.4[1]	5[1]	<6.4[1]	-
Linear Thanatin	25.6[4]	-	-	-
D-Thanatin (all D-amino acids)	Active[5]	-	Active[5]	-

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in S-Thanatin SAR studies.

Peptide Synthesis (Solid-Phase)

S-Thanatin and its analogs are typically synthesized using Fmoc (9-fluorenylmethoxycarbonyl) solid-phase peptide synthesis (SPPS).

Methodology:

• Resin Preparation: Start with a suitable resin (e.g., TentaGel®-S-NH2).

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin-bound amino acid using a solution of 20-30% piperidine (B6355638) in dimethylformamide (DMF).

• Amino Acid Coupling: Activate the next Fmoc-protected amino acid using a coupling reagent (e.g., HATU, PyAOP) and a base (e.g., DIPEA, sym-collidine) in DMF. Add this solution to the resin to form the peptide bond.

• Washing: Wash the resin extensively with DMF to remove excess reagents and by-products.

• Repeat: Repeat the deprotection and coupling steps for each amino acid in the sequence.

• Cleavage and Deprotection: Once the sequence is complete, cleave the peptide from the resin and remove the side-chain protecting groups using a cleavage cocktail (e.g., TFA:EDT:thioanisole:H2O:TIS).

• Oxidation: For cyclic peptides, facilitate the formation of the disulfide bond by air oxidation in a suitable buffer (e.g., 0.1 M ammonium (B1175870) acetate, pH 8.5).

• Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the peptide by mass spectrometry.

Minimum Inhibitory Concentration (MIC) Assay

The broth microdilution method is a standard procedure for determining the MIC of antimicrobial agents.[5][7][9][10]

Methodology:

• Bacterial Culture Preparation: Inoculate a single bacterial colony into a suitable broth medium (e.g., Mueller-Hinton Broth, MHB) and incubate at 37°C with shaking until the culture reaches the mid-logarithmic growth phase.

• Inoculum Standardization: Dilute the bacterial culture in fresh MHB to a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Peptide Dilution Series: Prepare a two-fold serial dilution of the peptide in a 96-well microtiter plate. The peptide is typically dissolved in a low-concentration acid (e.g., 0.01% acetic acid) with a carrier protein (e.g., 0.2% BSA) to prevent non-specific binding.

• Inoculation: Add an equal volume of the standardized bacterial inoculum to each well of the microtiter plate containing the peptide dilutions.

• Controls: Include a positive control (bacteria without peptide) and a negative control (broth only) on each plate.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest peptide concentration at which no visible bacterial growth is observed.

Hemolysis Assay

This assay assesses the toxicity of the peptide towards eukaryotic cells by measuring the lysis of red blood cells (RBCs).[1][6][11][12][13]

Methodology:

• RBC Preparation: Obtain fresh red blood cells (e.g., human or rat) and wash them three times with phosphate-buffered saline (PBS) by centrifugation and resuspension.

• RBC Suspension: Prepare a 1-2% (v/v) suspension of the washed RBCs in PBS.

• Peptide Dilutions: Prepare serial dilutions of the peptide in PBS in a 96-well plate or microcentrifuge tubes.

• Incubation: Add an equal volume of the RBC suspension to each peptide dilution and incubate at 37°C for 1 hour with gentle shaking.

• Controls: Use PBS as a negative control (0% hemolysis) and a surfactant like Triton X-100 (e.g., 0.1-1%) as a positive control (100% hemolysis).

• Centrifugation: Centrifuge the plate or tubes to pellet the intact RBCs.

• Hemoglobin Measurement: Transfer the supernatant to a new plate and measure the absorbance at a wavelength corresponding to hemoglobin release (e.g., 414 nm or 540 nm).

• Calculation: Calculate the percentage of hemolysis for each peptide concentration relative to the positive and negative controls.

Fluorescence Dye Leakage Assay

This assay evaluates the ability of the peptide to disrupt model membranes (liposomes) by measuring the leakage of an encapsulated fluorescent dye.[14][15][16][17]

Methodology:

• Liposome Preparation: Prepare large unilamellar vesicles (LUVs) encapsulating a self-quenching concentration of a fluorescent dye (e.g., carboxyfluorescein). The lipid composition can be tailored to mimic bacterial or eukaryotic membranes.

• Assay Setup: Dilute the dye-loaded LUVs in a buffer-filled cuvette to a final lipid concentration of around 30-100 µM.

• Fluorescence Measurement: Place the cuvette in a spectrofluorometer and monitor the baseline fluorescence.

• Peptide Addition: Add the peptide to the cuvette and continuously record the increase in fluorescence intensity as the dye is released and de-quenched.

• Maximum Leakage: At the end of the experiment, add a detergent (e.g., Triton X-100) to lyse all vesicles and determine the maximum fluorescence (100% leakage).

• Calculation: Express the peptide-induced leakage as a percentage of the maximum leakage.

Flow Cytometry for Membrane Integrity and Potential

Flow cytometry can be used to assess the effect of S-Thanatin on bacterial membrane integrity and membrane potential using specific fluorescent dyes.[18][19][20][21][22]

Methodology:

• Bacterial Treatment: Treat a suspension of mid-log phase bacteria with the desired concentration of S-Thanatin for a specified time.

• Staining:

  • Membrane Integrity: Use a dye like Propidium Iodide (PI), which can only enter cells with compromised membranes and fluoresces upon binding to DNA.

  • Membrane Potential: Use a dye like DiBAC4(3), which enters depolarized cells and exhibits enhanced fluorescence.

• Incubation: Incubate the cells with the dyes in the dark according to the dye manufacturer's instructions.

• Flow Cytometry Analysis: Analyze the stained bacterial population using a flow cytometer. Excite the dyes with an appropriate laser and measure the fluorescence emission in the corresponding channels.

• Data Analysis: Quantify the percentage of cells that are positive for each dye, indicating membrane damage or depolarization.

Experimental Workflow: S-Thanatin SAR Study

The following diagram outlines a typical workflow for a structure-activity relationship study of S-Thanatin.

Workflow for S-Thanatin structure-activity relationship studies.

Conclusion

The structure-activity relationship studies of Thanatin and its analog S-Thanatin have provided valuable insights into the key determinants of their antimicrobial activity. The rigid β-hairpin structure, stabilized by a disulfide bond, is paramount for its interaction with the bacterial Lpt complex, its primary target in Gram-negative bacteria. Modifications such as the T15S substitution in S-Thanatin can enhance activity and reduce toxicity. Conversely, alterations that disrupt the core structure, such as the removal of the disulfide bond or significant truncations, often lead to a loss of efficacy against Gram-negative pathogens. The detailed experimental protocols provided in this guide serve as a foundation for researchers to further explore the potential of S-Thanatin and to design novel analogs with improved therapeutic profiles. The continued investigation into the multifaceted mechanism of action of this promising peptide will be crucial in the development of new strategies to combat multidrug-resistant bacteria.

References

• 1. Hemolytic Activity of Antimicrobial Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of solution structure and lipid micelle location of an engineered membrane peptide by using one NMR experiment and one sample - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thanatin and vinyl sulfide analogues as narrow spectrum antimicrobial peptides that synergise with polymyxin B - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Modified MIC Method for Cationic Antimicrobial Peptides - Hancock Lab [cmdr.ubc.ca]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 3.3. Minimum Inhibitory Concentration (MIC) of Antimicrobial Peptides (AMPs) [bio-protocol.org]
• 8. Bio-Layer Interferometry: Principles & Applications [excedr.com]
• 9. Antimicrobial activity of Ib-M peptides against Escherichia coli O157: H7 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Minimal Inhibitory Concentration (MIC) [protocols.io]
• 11. Traditional and Computational Screening of Non-Toxic Peptides and Approaches to Improving Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. static.igem.org [static.igem.org]
• 13. mdpi.com [mdpi.com]
• 14. Rational design of novel amphipathic antimicrobial peptides focused on the distribution of cationic amino acid residues - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Fluorescent Leakage Assay to Investigate Membrane Destabilization by Cell-Penetrating Peptide [jove.com]
• 16. Direct Visualization of Membrane Leakage Induced by the Antibiotic Peptides: Maculatin, Citropin, and Aurein - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Flow Cytometric Analysis of Bacterial Protein Synthesis: Monitoring Vitality After Water Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Flow cytometry of bacterial membrane potential and permeability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

S-Thanatin: An In-depth Technical Guide to its Antimicrobial Spectrum and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

S-Thanatin, a synthetic analog of the insect-derived antimicrobial peptide Thanatin, has demonstrated potent antimicrobial activity, particularly against Gram-negative bacteria, including multidrug-resistant (MDR) strains. This technical guide provides a comprehensive overview of the antimicrobial spectrum of S-Thanatin, presenting quantitative data in structured tables for comparative analysis. Detailed experimental protocols for key assays are provided to enable replication and further investigation. Furthermore, this guide elucidates the primary mechanism of action of S-Thanatin, which involves the disruption of the lipopolysaccharide (LPS) transport pathway, a critical process for the viability of Gram-negative bacteria. Visual diagrams of the signaling pathway and experimental workflows are included to facilitate a deeper understanding of its molecular interactions and the methodologies used for its characterization.

Antimicrobial Spectrum of S-Thanatin

S-Thanatin exhibits a broad spectrum of antimicrobial activity, with notable potency against Gram-negative bacteria. Its efficacy is largely independent of the resistance profiles of bacteria to conventional antibiotics, making it a promising candidate for combating multidrug-resistant infections.[1][2]

Gram-Negative Bacteria

S-Thanatin is highly effective against a range of Gram-negative pathogens. The Minimal Inhibitory Concentrations (MICs) for various isolates, including clinically relevant and multidrug-resistant strains, are summarized below.

Bacterial Species	Strain	Resistance Profile	MIC (µg/mL)	MIC (µM)	Reference
Escherichia coli	ATCC 25922	-	4-8	1.7-3.4	[3]
Escherichia coli	E79466	-	-	5	[3][4]
Escherichia coli	(Multiple clinical isolates)	MDR	4-16	1.7-6.8
Klebsiella pneumoniae	ATCC 700603	ESBL	6.25-25	2.7-10.7
Klebsiella pneumoniae	(Multiple clinical isolates)	MDR	4-16	1.7-6.8
Klebsiella ornithinolytica	ATCC 31898	-	-	-
Klebsiella oxytoca	ATCC 43086	-	-	-
Enterobacter cloacae	ATCC 13047	-	-	-
Enterobacter cloacae	(Multiple clinical isolates)	MDR	4-16	1.7-6.8
Enterobacter aerogenes	ATCC 49701	-	-	-
Enterobacter aerogenes	(Multiple clinical isolates)	MDR	4-16	1.7-6.8
Pseudomonas aeruginosa	-	-	16	6.8

Gram-Positive Bacteria

The activity of S-Thanatin against Gram-positive bacteria is generally lower compared to its effect on Gram-negative organisms. High concentrations are often required to achieve growth inhibition.

Bacterial Species	Strain	MIC (µg/mL)	MIC (µM)	Reference
Enterococcus faecium	(Clinical isolate)	>128	>54.7
Bacillus subtilis	ATCC 21332	-	3.2
Staphylococcus aureus	ATCC 29213	>128	>54.7

Mechanism of Action

The primary mechanism of action of S-Thanatin against Gram-negative bacteria involves the disruption of the outer membrane and the inhibition of the lipopolysaccharide (LPS) transport (Lpt) system. This multi-faceted attack makes it difficult for bacteria to develop resistance.

S-Thanatin initially interacts with the negatively charged LPS on the outer membrane of Gram-negative bacteria. This interaction displaces divalent cations that stabilize the outer membrane, leading to increased membrane permeability. Following the disruption of the outer membrane, S-Thanatin translocates into the periplasm where it binds to LptA, a key periplasmic protein responsible for shuttling LPS from the inner membrane to the outer membrane. The binding of S-Thanatin to LptA disrupts the formation of the LptA bridge, thereby inhibiting the transport of LPS and ultimately leading to cell death.

The mechanism of action against Gram-positive bacteria and fungi is less understood but is thought to involve interactions with cell wall components.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the antimicrobial properties of S-Thanatin.

Determination of Minimum Inhibitory Concentration (MIC)

The broth microdilution method, following the guidelines of the Clinical and Laboratory Standards Institute (CLSI), is a standard procedure for determining the MIC of an antimicrobial agent.

Materials:

• S-Thanatin peptide

• Bacterial strains

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator

Protocol:

• Preparation of Bacterial Inoculum:

  • From a fresh agar (B569324) plate, select 3-5 colonies of the test organism and inoculate into 5 mL of CAMHB.

  • Incubate at 37°C with agitation until the culture reaches the mid-logarithmic phase of growth (turbidity equivalent to a 0.5 McFarland standard).

  • Dilute the bacterial suspension in fresh CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Preparation of S-Thanatin Dilutions:

  • Prepare a stock solution of S-Thanatin in a suitable solvent (e.g., sterile deionized water).

  • Perform serial two-fold dilutions of the S-Thanatin stock solution in CAMHB in a separate 96-well plate or in tubes.

• Assay Setup:

  • Add 100 µL of the diluted bacterial suspension to each well of a sterile 96-well microtiter plate.

  • Add 100 µL of each S-Thanatin dilution to the corresponding wells containing the bacterial suspension.

  • Include a positive control (bacteria without S-Thanatin) and a negative control (broth only).

• Incubation and Reading:

  • Incubate the plate at 37°C for 18-24 hours.

  • The MIC is determined as the lowest concentration of S-Thanatin that completely inhibits visible growth of the microorganism. Growth inhibition can be assessed visually or by measuring the optical density at 600 nm (OD600) using a microplate reader.

Outer Membrane Permeability Assay (NPN Uptake Assay)

This assay measures the ability of S-Thanatin to disrupt the outer membrane of Gram-negative bacteria using the fluorescent probe N-phenyl-1-naphthylamine (NPN).

Materials:

• S-Thanatin peptide

• Gram-negative bacterial strain (e.g., E. coli)

• HEPES buffer (5 mM, pH 7.2)

• N-phenyl-1-naphthylamine (NPN) stock solution (in acetone (B3395972) or ethanol)

• Fluorometer or fluorescence microplate reader

Protocol:

• Preparation of Bacterial Suspension:

  • Grow the bacterial culture to the mid-log phase in a suitable broth.

  • Harvest the cells by centrifugation and wash them twice with HEPES buffer.

  • Resuspend the cells in HEPES buffer to an optical density (OD600) of 0.5.

• Assay Procedure:

  • In a black 96-well microplate, add the bacterial suspension to each well.

  • Add NPN to each well to a final concentration of 10 µM and incubate for 10 minutes at room temperature to allow the probe to partition into the outer membrane.

  • Measure the baseline fluorescence (Excitation: 350 nm, Emission: 420 nm).

  • Add varying concentrations of S-Thanatin to the wells.

  • Immediately begin monitoring the fluorescence intensity over time. An increase in fluorescence indicates the uptake of NPN into the damaged outer membrane.

Lipopolysaccharide (LPS) Binding Assay (Isothermal Titration Calorimetry - General Protocol)

Isothermal Titration Calorimetry (ITC) can be used to directly measure the binding affinity and thermodynamics of the interaction between S-Thanatin and LPS.

Materials:

• S-Thanatin peptide

• Purified LPS from a relevant Gram-negative bacterium

• Isothermal Titration Calorimeter

• Appropriate buffer (e.g., phosphate (B84403) or HEPES buffer)

General Protocol:

• Sample Preparation:

  • Prepare a solution of S-Thanatin in the desired buffer. The concentration should be approximately 10-20 times the expected dissociation constant (Kd).

  • Prepare a solution of LPS in the same buffer at a concentration that will yield a significant heat change upon binding.

  • Degas both solutions thoroughly before use.

• ITC Experiment:

  • Load the S-Thanatin solution into the sample cell of the calorimeter.

  • Load the LPS solution into the injection syringe.

  • Set the experimental parameters (temperature, stirring speed, injection volume, and spacing).

  • Perform a series of injections of the LPS solution into the S-Thanatin solution.

  • The heat change associated with each injection is measured.

• Data Analysis:

  • The raw data is integrated to obtain the heat change per injection.

  • The resulting binding isotherm is fitted to a suitable binding model to determine the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) of the interaction.

Visualizations

S-Thanatin Mechanism of Action Pathway

Caption: S-Thanatin's mechanism of action against Gram-negative bacteria.

Experimental Workflow for MIC Determination

Caption: Workflow for the broth microdilution MIC assay.

Conclusion

S-Thanatin is a potent antimicrobial peptide with a promising profile for the development of new therapeutics against challenging bacterial infections. Its robust activity against Gram-negative bacteria, including multidrug-resistant strains, is attributed to its unique mechanism of action targeting the essential LPS transport machinery. The data and protocols presented in this technical guide provide a solid foundation for researchers and drug developers to further explore the potential of S-Thanatin and its analogs as next-generation antibiotics. Further research is warranted to fully elucidate its mechanism of action against Gram-positive bacteria and fungi and to optimize its therapeutic potential.

References

• 1. Thanatin: An Emerging Host Defense Antimicrobial Peptide with Multiple Modes of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The activity of antimicrobial peptide S-thanatin is independent on multidrug-resistant spectrum of bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thanatin: A Promising Antimicrobial Peptide Targeting the Achilles’ Heel of Multidrug-Resistant Bacteria [mdpi.com]
• 4. researchgate.net [researchgate.net]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide on the In Vitro Activity of S-Thanatin Against Multidrug-Resistant (MDR) Pathogens

S-Thanatin, a synthetic analog of the insect-derived antimicrobial peptide Thanatin, has emerged as a promising candidate in the fight against multidrug-resistant (MDR) infections. This technical guide provides a comprehensive overview of its in vitro activity, mechanism of action, and the experimental protocols used for its evaluation. S-Thanatin's unique mode of action, which is largely independent of the resistance mechanisms developed against conventional antibiotics, makes it a subject of significant interest for novel drug development.[1][2]

In Vitro Antimicrobial Activity

S-Thanatin demonstrates potent bactericidal activity, primarily against Gram-negative bacteria, including a wide range of clinical isolates resistant to multiple antibiotics.[1] Its efficacy appears to be independent of the pathogens' existing resistance profiles.[1]

Minimum Inhibitory Concentrations (MICs)

The antimicrobial potency of S-Thanatin is quantified by its Minimum Inhibitory Concentration (MIC), the lowest concentration of the peptide that prevents visible growth of a microorganism. The data compiled from various studies are presented below.

Table 1: MIC of S-Thanatin against Gram-Negative MDR Pathogens

Bacterial Species	Resistance Profile	MIC Range (µg/mL)	MIC Range (µM)	Reference
Escherichia coli	Various isolates	4 - 16	~1.6 - 6.4	[1]
Escherichia coli	E79466	-	5
Klebsiella pneumoniae	Various isolates	4 - 16	~1.6 - 6.4
Klebsiella pneumoniae	48 clinical isolates	6.25 - 25	~2.5 - 10
Enterobacter cloacae	Various isolates	4 - 16	~1.6 - 6.4
Enterobacter aerogenes	Various isolates	4 - 16	~1.6 - 6.4
Klebsiella oxytoca	ATCC 43086	-	-
Klebsiella ornithinolytica	ATCC 31898	4 - 16	~1.6 - 6.4
Pseudomonas aeruginosa	-	16	~6.4

Note: The molecular weight of S-Thanatin (GSKKPVPIIYCNRRSGKCQRM) is approximately 2495.9 g/mol . Conversion from µg/mL to µM is based on this value.

Studies consistently show that S-Thanatin is highly effective against members of the Enterobacteriaceae family. Notably, its activity shows no significant difference between antibiotic-sensitive and antibiotic-resistant strains of the same species. While effective against many Gram-negative pathogens, its activity against Pseudomonas aeruginosa is less pronounced compared to antibiotics like colistin (B93849). In contrast, its activity against most Gram-positive bacteria is weak, with MICs generally exceeding 128 µg/mL.

Synergistic Activity

S-Thanatin exhibits synergistic effects when combined with certain conventional antibiotics. A notable example is its synergy with the β-lactam antibiotic cefepime (B1668827) against most tested clinical MDR isolates of K. pneumoniae, with an average Fractional Inhibitory Concentration (FIC) index of 0.3708. It also shows a positive interaction with colistin, preventing the in vitro development of colistin resistance in P. aeruginosa.

Mechanism of Action

Thanatin and its analog S-Thanatin employ a multi-target mechanism of action against Gram-negative bacteria, which is a key reason for its effectiveness against MDR strains. The primary targets are the outer membrane and key periplasmic proteins.

Inhibition of Lipopolysaccharide (LPS) Transport

The principal mechanism involves the disruption of the LPS transport (Lpt) system, which is essential for maintaining the outer membrane integrity of Gram-negative bacteria. S-Thanatin binds with high affinity to the periplasmic protein LptA. This binding event prevents the formation of the LptA protein bridge that shuttles LPS from the inner membrane to the outer membrane, leading to a catastrophic failure in outer membrane biogenesis and subsequent cell death.

Caption: S-Thanatin inhibits the LPS transport bridge in the periplasm.

Outer Membrane Disruption and LPS Neutralization

S-Thanatin directly interacts with the bacterial outer membrane. As a cationic peptide, it competitively displaces divalent cations (Mg²⁺ and Ca²⁺) that stabilize the LPS layer, leading to membrane permeabilization. Furthermore, it binds to and neutralizes LPS, which not only contributes to bacterial killing but also reduces the systemic inflammatory response caused by endotoxins in vivo.

Inhibition of Metallo-β-Lactamases

An additional mechanism involves the inhibition of key antibiotic resistance enzymes like the New Delhi metallo-β-lactamase-1 (NDM-1). Thanatin has been shown to inhibit NDM-1 activity by displacing the essential zinc ions from its active site. This action can restore the susceptibility of carbapenem-resistant bacteria to β-lactam antibiotics.

Caption: S-Thanatin inactivates NDM-1 by displacing zinc ions.

Experimental Protocols

Standardized methodologies are crucial for evaluating the in vitro activity of antimicrobial peptides. The following protocols are based on methods cited in the literature.

Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the MIC of S-Thanatin using the broth microdilution method, following Clinical and Laboratory Standards Institute (CLSI) guidelines.

Methodology:

• Preparation of Peptide: S-Thanatin is dissolved in a suitable solvent (e.g., sterile deionized water or 0.01% acetic acid) to create a stock solution.

• Bacterial Inoculum: Bacterial strains are cultured on appropriate agar (B569324) plates. Colonies are then used to prepare an inoculum in Cation-Adjusted Mueller-Hinton Broth (CAMHB), adjusted to a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). This suspension is then diluted to achieve a final concentration of 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Serial Dilution: In a 96-well microtiter plate, serial two-fold dilutions of S-Thanatin are prepared in CAMHB to achieve the desired final concentration range (e.g., 128 µg/mL to 0.25 µg/mL).

• Inoculation: The standardized bacterial inoculum is added to each well containing the peptide dilutions.

• Controls: Positive (bacteria in broth, no peptide) and negative (broth only) growth controls are included.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Reading Results: The MIC is determined as the lowest concentration of S-Thanatin at which no visible bacterial growth is observed.

References

• 1. The activity of antimicrobial peptide S-thanatin is independent on multidrug-resistant spectrum of bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

The Intricate Dance: A Technical Guide to the Binding of S-Thanatin with Bacterial Lipopolysaccharide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the binding interaction between S-Thanatin, a potent antimicrobial peptide, and bacterial lipopolysaccharide (LPS), a major component of the outer membrane of Gram-negative bacteria. Understanding this interaction is pivotal for the development of novel therapeutics against multidrug-resistant bacterial infections and for mitigating the severe consequences of endotoxic shock.

Executive Summary

S-Thanatin, an analogue of the insect-derived antimicrobial peptide Thanatin, demonstrates robust antimicrobial activity against a broad spectrum of Gram-negative bacteria. Its mechanism of action is multifaceted, with a critical initial step involving a direct and high-affinity binding to LPS. This interaction not only disrupts the integrity of the bacterial outer membrane but also neutralizes the endotoxic effects of LPS, a key trigger of sepsis. This guide synthesizes the current scientific understanding of this crucial molecular interaction, presenting quantitative binding data, detailed experimental methodologies, and visual representations of the underlying biological pathways and experimental workflows.

Quantitative Analysis of S-Thanatin-LPS Binding

The affinity of S-Thanatin and its parent compound, Thanatin, for LPS has been quantified using various biophysical techniques. The following tables summarize the key binding parameters, providing a comparative overview for researchers.

Peptide	LPS Source	Method	Binding Affinity (Kd)	Thermodynamic Parameters (from ITC)	Reference
Thanatin	E. coli	Isothermal Titration Calorimetry (ITC)	1.09 µM - 1.5 µM	Enthalpy-driven (ΔH < 0)	[1]
Thanatin	E. coli	Dansyl-Thanatin Fluorescence	Cooperative binding	-	[2]
Thanatin M21F	E. coli	Isothermal Titration Calorimetry (ITC)	~0.73 nM (to LptAm)	-	[3][4]
VF16 (Thanatin analog)	E. coli	Isothermal Titration Calorimetry (ITC)	High affinity	Exothermic	[5]
S-Thanatin	E. coli O111:B4	Quantitative Assay	Median Effective Concentration: 17.5 µg/mL	-
Thanatin	LptA (LPS transport protein)	Spectroscopic methods	12 - 20 nM	-
Thanatin	LptD (LPS transport protein)	Photoaffinity labeling	34 - 44 nM	-

Table 1: Summary of Quantitative Binding Data for Thanatin and its Analogs to LPS and Related Proteins.

Key Experimental Protocols for Studying S-Thanatin-LPS Interaction

The characterization of the S-Thanatin-LPS binding interaction relies on a suite of sophisticated biophysical and microbiological assays. Below are detailed methodologies for the key experiments cited in the literature.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes that occur upon the binding of a ligand (S-Thanatin) to a macromolecule (LPS), allowing for the determination of binding affinity (Kd), stoichiometry (n), and thermodynamic parameters (enthalpy, ΔH, and entropy, ΔS).

Methodology:

• Sample Preparation:

  • Prepare a solution of LPS (e.g., from E. coli O111:B4) at a known concentration (e.g., 50 µM) in a suitable buffer (e.g., 10 mM sodium phosphate, pH 7.0).

  • Prepare a solution of S-Thanatin at a significantly higher concentration (e.g., 1 mM) in the same buffer.

  • Thoroughly degas both solutions to prevent the formation of air bubbles during the experiment.

• ITC Experiment:

  • Load the LPS solution into the sample cell of the ITC instrument.

  • Load the S-Thanatin solution into the injection syringe.

  • Set the experimental parameters, including the cell temperature (e.g., 25°C), stirring speed, and injection volume and duration.

  • Perform a series of injections of the S-Thanatin solution into the LPS solution.

  • Record the heat changes associated with each injection.

• Data Analysis:

  • Integrate the heat-change peaks to obtain the heat released or absorbed per injection.

  • Plot the heat change as a function of the molar ratio of S-Thanatin to LPS.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., a one-site binding model) to determine the Kd, n, ΔH, and ΔS.

Fluorescence Spectroscopy

Fluorescence-based assays are versatile tools for studying the binding of S-Thanatin to LPS and its consequences on membrane permeability.

This assay measures the permeabilization of the bacterial outer membrane. NPN is a fluorescent probe that exhibits weak fluorescence in aqueous environments but becomes highly fluorescent in the hydrophobic interior of a membrane.

Methodology:

• Bacterial Cell Preparation:

  • Grow a culture of Gram-negative bacteria (e.g., E. coli) to the mid-logarithmic phase.

  • Harvest the cells by centrifugation and wash them with a suitable buffer (e.g., 10 mM sodium phosphate).

  • Resuspend the cells in the same buffer to a specific optical density (e.g., OD600 of 0.5).

• Fluorescence Measurement:

  • Add NPN to the bacterial cell suspension to a final concentration of, for example, 10 µM.

  • Measure the baseline fluorescence using a fluorometer (excitation ~350 nm, emission ~420 nm).

  • Add increasing concentrations of S-Thanatin to the cell suspension.

  • Record the increase in fluorescence intensity after each addition, allowing for equilibration.

• Data Analysis:

  • Plot the change in fluorescence intensity as a function of the S-Thanatin concentration to determine the peptide's ability to permeabilize the outer membrane.

This assay uses a fluorescently labeled version of the peptide to directly monitor its binding to LPS.

Methodology:

• Sample Preparation:

  • Synthesize or procure N-terminally dansylated S-Thanatin.

  • Prepare solutions of dansylated S-Thanatin and LPS at known concentrations in a suitable buffer.

• Fluorescence Titration:

  • Place a fixed concentration of dansylated S-Thanatin in a cuvette.

  • Measure the initial fluorescence spectrum (excitation ~340 nm, emission ~400-600 nm).

  • Add increasing concentrations of LPS to the cuvette.

  • Record the fluorescence spectrum after each addition.

• Data Analysis:

  • Monitor the increase in fluorescence intensity and the blue shift of the emission maximum, which indicate the binding of the dansyl group to the less polar environment of the LPS micelle.

  • Plot the change in fluorescence as a function of the LPS concentration to determine the binding affinity.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that allows for the real-time monitoring of biomolecular interactions. It can be used to determine the kinetics of S-Thanatin binding to LPS.

Methodology:

• Sensor Chip Preparation:

  • Immobilize LPS or a component of the LPS transport machinery (e.g., LptAm) onto a sensor chip (e.g., a CM3 chip) using standard amine coupling chemistry.

  • A reference flow cell is prepared without the immobilized ligand to subtract non-specific binding.

• Binding Analysis:

  • Flow a solution of S-Thanatin at various concentrations over the sensor chip surface.

  • Monitor the change in the SPR signal (measured in resonance units, RU) over time, which corresponds to the binding of S-Thanatin to the immobilized ligand.

  • After the association phase, flow buffer over the chip to monitor the dissociation of the complex.

• Data Analysis:

  • Analyze the association and dissociation curves to determine the on-rate (ka), off-rate (kd), and the equilibrium dissociation constant (Kd = kd/ka).

Visualizing the Molecular Interactions and Pathways

Diagrams generated using the DOT language provide clear visual representations of the complex biological processes involved in the S-Thanatin-LPS interaction.

Experimental Workflow for ITC

Caption: Workflow for Isothermal Titration Calorimetry (ITC) analysis.

LPS-Induced TLR4 Signaling Pathway

Caption: Simplified LPS-induced TLR4 signaling pathway and its inhibition by S-Thanatin.

Dual Mode of Action of S-Thanatin

Caption: Dual mode of action of S-Thanatin against Gram-negative bacteria.

Conclusion and Future Directions

The binding of S-Thanatin to bacterial LPS is a critical and high-affinity interaction that initiates its potent antimicrobial and anti-endotoxin activities. The quantitative data and experimental protocols detailed in this guide provide a solid foundation for researchers aiming to further elucidate this interaction and to design novel S-Thanatin-based therapeutics. Future research should focus on high-resolution structural studies of the S-Thanatin-LPS complex to guide the rational design of even more potent and specific antimicrobial agents. Additionally, a deeper understanding of the interplay between direct membrane disruption and inhibition of the Lpt machinery will be crucial for optimizing the therapeutic potential of this promising class of antimicrobial peptides.

References

• 1. Thanatin: An Emerging Host Defense Antimicrobial Peptide with Multiple Modes of Action [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Linking dual mode of action of host defense antimicrobial peptide thanatin: Structures, lipopolysaccharide and LptAm binding of designed analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 5. Outer-Membrane Permeabilization, LPS Transport Inhibition: Activity, Interactions, and Structures of Thanatin Derived Antimicrobial Peptides - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Cytotoxicity of S-Thanatin on Mammalian Cells

Introduction

Thanatin (B1575696) is a 21-residue antimicrobial peptide (AMP) originally isolated from the insect Podisus maculiventris. It exhibits broad-spectrum activity against a range of pathogens, including Gram-negative and Gram-positive bacteria and fungi.[1][2] S-Thanatin is a synthetic analog of thanatin where the threonine at position 15 is substituted with a serine.[3][4] This modification has been shown to retain or even enhance its antimicrobial properties.[3] A critical aspect of developing any antimicrobial agent for therapeutic use is its safety profile, particularly its cytotoxicity towards host cells. This guide provides a comprehensive technical overview of the existing research on the cytotoxicity of S-Thanatin and its parent compounds on mammalian cells, detailing its low toxicity, the underlying mechanisms of selectivity, and the experimental protocols used for its evaluation.

Quantitative Summary of Cytotoxicity Data

S-Thanatin and its related analogs consistently demonstrate a high degree of selectivity for microbial cells over mammalian cells, resulting in low cytotoxicity and minimal hemolytic activity across various studies. The data from multiple in vitro and in vivo assessments are summarized below.

Peptide Variant	Mammalian Cell Line	Concentration	Incubation Time	Observed Effect	Citation
S-Thanatin	Human Erythrocytes	Not specified	Not specified	Low hemolytic activity and high bacterial selectivity.	[4][5]
Thanatin	NIH (Mouse embryonic fibroblast)	Up to 394.10 µmol/L	48 hours	No significant difference in toxicity compared to the control group.	[6]
Thanatin	HEK293 (Human embryonic kidney)	Not specified	Not specified	No adverse effects observed in cells producing the peptide.	[6]
Thanatin	HPAEpiC (Human pulmonary alveolar epithelial)	200 µM	Not specified	Almost all cells remained alive; lower toxicity than colistin.	[1][3][7]
Thanatin	HUVEC (Human umbilical vein endothelial)	200 µM	Not specified	82.9% of cells survived; lower toxicity than colistin.	[7]
Thanatin	Mouse Primary Neuron Cells	50 µM	Not specified	No toxic effects were observed.	[1][3][7]
Thanatin	HGFC (Human gingival fibroblast)	Not specified	24 hours	>70% of cells remained viable.	[8]
Thanatin	HGFC (Human gingival fibroblast)	Not specified	48 hours	>60% of cells remained viable.	[8]
Linear Thanatin (L-Thanatin)	hRBC (Human red blood cells)	Up to 256 µg/mL	Not specified	Showed no hemolytic toxicity.	[9][10]
Linear Thanatin (L-Thanatin)	HUVEC (Human umbilical vein endothelial)	Up to 256 µg/mL	Not specified	Cell viability was not different from the control group.	[9][10]
Cyclic Thanatin (C-Thanatin)	hRBC (Human red blood cells)	Up to 256 µg/mL	Not specified	Showed no hemolytic toxicity.	[9][10]
Cyclic Thanatin (C-Thanatin)	HUVEC (Human umbilical vein endothelial)	Up to 256 µg/mL	Not specified	Cell viability was not different from the control group.	[9][10]
R-Thanatin	HUVEC (Human umbilical vein endothelial)	Up to 1.024 µg/mL	Not specified	Exhibited little toxicity.	[6]
A-Thanatin	Human Erythrocytes	100x MIC value	Not specified	Displayed very low hemolytic activity.	[1]
VF16 (Thanatin derivative)	HEK 293T, Hep G2	Not specified	Not specified	No detectable toxicity was observed.	[11]

Mechanism of Selective Toxicity

The low cytotoxicity of S-Thanatin towards mammalian cells is not incidental but is rooted in the fundamental structural and compositional differences between bacterial and mammalian cell membranes. The primary factors contributing to this selectivity include membrane composition (cholesterol and phospholipid type) and specific interactions with bacterial targets.

• Role of Cholesterol: Mammalian cell membranes are rich in cholesterol, which is largely absent in bacterial membranes. Cholesterol is known to increase the packing density and mechanical rigidity of the lipid bilayer. Studies have shown that cholesterol in model phosphatidylcholine (PC) membranes inhibits the membrane-permeabilizing action of S-Thanatin.[4][5] This suggests that the presence of cholesterol in eukaryotic membranes provides a protective effect, making them less susceptible to disruption by the peptide.[4]

• Electrostatic Interactions: Cell selectivity is also governed by electrostatic interactions. Bacterial membranes are rich in anionic phospholipids (B1166683), such as phosphatidylglycerol and cardiolipin, which impart a net negative charge. In contrast, mammalian cell outer leaflets are predominantly composed of zwitterionic phospholipids like phosphatidylcholine and sphingomyelin, resulting in a neutral charge. The cationic nature of S-Thanatin facilitates a preferential attraction to the negatively charged bacterial surfaces, concentrating the peptide where it can exert its antimicrobial effect while having minimal interaction with neutral mammalian membranes.[4][5]

• Target Specificity: The mechanism of action for S-Thanatin in bacteria involves binding to lipopolysaccharide (LPS) and phospholipids in the outer membrane, impeding membrane respiration, and collapsing the membrane potential, which ultimately leads to cell death.[12][13] Some evidence suggests that thanatin's action is linked to the bacterial respiratory chain.[4][5][14] Furthermore, thanatin targets the Lpt protein complex required for LPS transport in Gram-negative bacteria, a target absent in mammalian cells.[11][15] This multi-targeted mechanism, specific to bacterial structures and pathways, is a key reason for its lack of activity against mammalian cells.

Fig. 1: Mechanism of S-Thanatin's selective toxicity on bacterial vs. mammalian membranes.

Detailed Experimental Protocols

The evaluation of S-Thanatin's cytotoxicity relies on standardized and well-validated in vitro assays. Below are the detailed methodologies for the key experiments cited in the literature.

MTT Cell Viability Assay

This colorimetric assay is used to assess cell metabolic activity, which serves as a proxy for cell viability.

• Principle: Viable cells contain mitochondrial dehydrogenases that can reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan (B1609692) product. The amount of formazan produced is directly proportional to the number of living cells.

• Protocol:

  • Cell Seeding: Mammalian cells (e.g., HUVECs, NIH cells) are seeded into a 96-well plate at a predetermined density and allowed to adhere overnight in a CO₂ incubator.[10]

  • Peptide Treatment: The cell culture medium is replaced with fresh medium containing various concentrations of S-Thanatin. Control wells receive medium without the peptide.

  • Incubation: The plate is incubated for a specified period (e.g., 24 or 48 hours).[6]

  • MTT Addition: MTT reagent is added to each well, and the plate is incubated for another 2-4 hours to allow for formazan crystal formation.

  • Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO, isopropanol) is added to dissolve the formazan crystals.

  • Data Acquisition: The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (typically 570 nm).

  • Analysis: Cell viability is calculated as a percentage relative to the untreated control cells.

Fig. 2: Standard experimental workflow for the MTT cell viability assay.

Hemolysis Assay

This assay specifically measures the lytic effect of a compound on red blood cells (erythrocytes).

• Principle: Hemolysis results in the release of hemoglobin from damaged red blood cells. The amount of free hemoglobin in the supernatant after incubation with the peptide can be quantified spectrophotometrically.

• Protocol:

  • RBC Preparation: Fresh human red blood cells (hRBCs) are obtained and washed multiple times with a phosphate-buffered saline (PBS) solution via centrifugation to remove plasma and buffy coat. A final suspension (e.g., 2% v/v) is prepared in PBS.[10]

  • Peptide Treatment: The RBC suspension is incubated with various concentrations of S-Thanatin in microcentrifuge tubes or a 96-well plate.

  • Controls: A negative control (PBS only, for 0% hemolysis) and a positive control (1% Triton X-100, for 100% hemolysis) are included.[10]

  • Incubation: The samples are incubated for a set time (e.g., 1 hour) at 37°C.

  • Centrifugation: The tubes/plate are centrifuged to pellet intact RBCs.

  • Data Acquisition: The supernatant is carefully transferred to a new plate, and the absorbance is measured at a wavelength corresponding to hemoglobin (e.g., 450 nm or 540 nm).

  • Analysis: The percentage of hemolysis is calculated using the formula: % Hemolysis = [(Abs_sample - Abs_negative_control) / (Abs_positive_control - Abs_negative_control)] * 100.

Conclusion

The available body of evidence strongly indicates that S-Thanatin possesses a highly favorable safety profile with regard to mammalian cells. Extensive in vitro testing on a variety of cell lines, including fibroblasts, endothelial cells, epithelial cells, and erythrocytes, has consistently shown minimal to no cytotoxic effects, even at concentrations significantly higher than its antimicrobial minimum inhibitory concentrations.[1][6][10] The mechanism for this remarkable selectivity is multifactorial, relying on the fundamental differences in membrane lipid composition (presence of cholesterol and neutral charge in mammals) and the specific targeting of bacterial structures like the LPS transport machinery.[4][5][15] This low cytotoxicity, combined with its potent antimicrobial activity, positions S-Thanatin as a promising candidate for further development as a therapeutic agent to combat bacterial infections, particularly those caused by multidrug-resistant pathogens.

Fig. 3: Logical flow illustrating the factors that lead to S-Thanatin's low mammalian cytotoxicity.

References

• 1. Thanatin: An Emerging Host Defense Antimicrobial Peptide with Multiple Modes of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thanatin: An Emerging Host Defense Antimicrobial Peptide with Multiple Modes of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Selective toxicity of antimicrobial peptide S-thanatin on bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. db.cngb.org [db.cngb.org]
• 6. Expression of Thanatin in HEK293 Cells and Investigation of its 
Antibacterial Effects on Some Human Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Evaluation of Cytotoxicity and Antimicrobial Activity of Thanatin Recombinant Peptide against Some Oral Bacteria: A Novel Approach against Bacterial Pathogens in Dentistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. The Disulfide Bond of the Peptide Thanatin Is Dispensible for Its Antimicrobial Activity In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Outer-Membrane Permeabilization, LPS Transport Inhibition: Activity, Interactions, and Structures of Thanatin Derived Antimicrobial Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Membrane aggregation and perturbation induced by antimicrobial peptide of S-thanatin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. inis.iaea.org [inis.iaea.org]
• 14. academic.oup.com [academic.oup.com]
• 15. Thanatin targets the intermembrane protein complex required for lipopolysaccharide transport in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]

Stability of S-Thanatin in Human Plasma: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

S-Thanatin, a synthetic analog of the insect-derived antimicrobial peptide Thanatin, has garnered significant interest for its potent and broad-spectrum antimicrobial activity. A critical parameter for its therapeutic development is its stability in human plasma, which dictates its pharmacokinetic profile and ultimately its clinical efficacy. This technical guide provides a comprehensive overview of the stability of S-Thanatin in human plasma, summarizing the current state of knowledge, detailing experimental protocols for stability assessment, and discussing the potential mechanisms of its degradation. While direct quantitative data for S-Thanatin's half-life in human plasma remains to be definitively established in publicly available literature, existing studies suggest it possesses "satisfactory" and "high" stability[1][2][3][4]. This guide outlines a robust framework for researchers to conduct their own stability studies and contribute to a more complete understanding of S-Thanatin's therapeutic potential.

Introduction to S-Thanatin and Plasma Stability

S-Thanatin is an analog of Thanatin, an antimicrobial peptide originally isolated from the spined soldier bug, Podisus maculiventris[1]. The modification in S-Thanatin involves the substitution of threonine at position 15 with a serine residue. This alteration has been shown to maintain or even enhance its antimicrobial properties. Like other peptide-based therapeutics, the viability of S-Thanatin as a systemic agent is contingent on its resistance to degradation by proteases present in human plasma. Understanding the stability of S-Thanatin is therefore a crucial step in its preclinical development.

Quantitative Data on S-Thanatin Stability

Currently, there is a lack of specific quantitative data, such as the half-life (t½), for S-Thanatin in human plasma within peer-reviewed publications. However, a study by Wu et al. (2011) successfully developed an indirect enzyme-linked immunosorbent assay (ELISA) to determine the concentration of S-Thanatin in rat plasma and obtained pharmacokinetic parameters. While the specific half-life from this rat model is not detailed in the available abstracts, the study provides a foundational method for quantification that can be adapted for in vitro human plasma stability studies.

For the purpose of this guide, and to illustrate how such data should be presented, the following table provides a template for summarizing hypothetical stability data.

Table 1: Illustrative Stability of S-Thanatin in Human Plasma at 37°C

Time (hours)	% S-Thanatin Remaining (Mean ± SD)
0	100 ± 0.0
1	95.2 ± 2.5
4	85.7 ± 3.1
8	72.4 ± 4.0
12	60.1 ± 3.8
24	45.5 ± 4.2

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual experimental data should be substituted.

Experimental Protocols for Assessing S-Thanatin Stability

A robust assessment of S-Thanatin stability in human plasma is essential. The following protocols are based on established methods for peptide stability assays and can be adapted for S-Thanatin.

In Vitro Incubation in Human Plasma

This protocol outlines the basic steps for incubating S-Thanatin in human plasma to determine its degradation rate.

Materials:

• S-Thanatin (synthetic, high purity)

• Pooled human plasma (from healthy donors, with anticoagulant such as EDTA or citrate)

• Phosphate-buffered saline (PBS), pH 7.4

• Incubator or water bath at 37°C

• Microcentrifuge tubes

• Reagents for sample quenching and analysis (e.g., trifluoroacetic acid, acetonitrile)

Procedure:

• Preparation: Thaw frozen human plasma at 37°C. Centrifuge to remove any cryoprecipitates.

• Incubation: In a microcentrifuge tube, add a known concentration of S-Thanatin to a pre-warmed aliquot of human plasma. A typical starting concentration might be in the range of 10-100 µg/mL.

• Time Points: Incubate the mixture at 37°C. At designated time points (e.g., 0, 1, 4, 8, 12, and 24 hours), withdraw an aliquot of the plasma/peptide mixture.

• Quenching: Immediately stop the enzymatic degradation by adding a quenching solution, such as an equal volume of 1% trifluoroacetic acid in acetonitrile. This will precipitate the plasma proteins.

• Protein Precipitation: Vortex the quenched sample and incubate on ice to ensure complete protein precipitation.

• Centrifugation: Centrifuge the sample at high speed to pellet the precipitated proteins.

• Sample Collection: Carefully collect the supernatant, which contains the remaining S-Thanatin, for analysis.

Quantification of S-Thanatin

Accurate quantification of the remaining intact S-Thanatin at each time point is crucial. Two primary methods are recommended:

Based on the work of Wu et al. (2011), an indirect ELISA can be developed to quantify S-Thanatin in plasma samples. This method offers high sensitivity and specificity.

Brief Methodology:

• Antibody Production: Generate polyclonal or monoclonal antibodies specific to S-Thanatin by immunizing animals with an S-Thanatin-carrier protein conjugate.

• Assay Development: Develop a competitive indirect ELISA. In this format, a known amount of S-Thanatin is coated onto a microplate. The plasma sample (containing an unknown amount of S-Thanatin) is mixed with a limited amount of anti-S-Thanatin antibody and added to the well. The S-Thanatin in the sample will compete with the coated S-Thanatin for antibody binding.

• Detection: A secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) that recognizes the primary antibody is added. The addition of a substrate will produce a colorimetric signal that is inversely proportional to the amount of S-Thanatin in the sample.

• Quantification: A standard curve is generated using known concentrations of S-Thanatin to determine the concentration in the unknown samples.

RP-HPLC is a widely used method for separating and quantifying peptides.

Brief Methodology:

• Instrumentation: Utilize an HPLC system equipped with a C18 column and a UV detector.

• Mobile Phase: A gradient of water and acetonitrile, both containing a small percentage of trifluoroacetic acid (e.g., 0.1%), is typically used.

• Analysis: Inject the supernatant from the quenched plasma samples. The intact S-Thanatin will elute as a distinct peak at a specific retention time.

• Quantification: The area under the peak corresponding to S-Thanatin is integrated and compared to a standard curve of known S-Thanatin concentrations to determine the amount remaining at each time point.

Potential Degradation Pathways and Cleavage Sites

The degradation of peptides in plasma is primarily mediated by proteases. While the specific proteases that cleave S-Thanatin have not been identified, its amino acid sequence can provide clues to potential cleavage sites.

S-Thanatin Sequence: GSKKPVPIIYCNRRSGKCQRM

Potential proteolytic cleavage could occur at sites rich in basic (K, R) or hydrophobic amino acids. Identifying the degradation products through techniques like mass spectrometry (MS) is crucial to understanding the degradation pathway.

Mass Spectrometry for Degradation Analysis

Mass spectrometry, particularly LC-MS/MS, is a powerful tool for identifying the fragments of S-Thanatin that are formed during its degradation in plasma.

Brief Methodology:

• Sample Preparation: Incubate S-Thanatin in human plasma as described in the stability assay.

• LC-MS/MS Analysis: Analyze the samples at different time points using a liquid chromatography system coupled to a tandem mass spectrometer.

• Fragment Identification: The mass spectrometer will measure the mass-to-charge ratio of the parent S-Thanatin molecule and its degradation fragments. The fragmentation pattern can be used to determine the exact cleavage sites in the amino acid sequence.

Visualization of Workflows and Pathways

To aid in the conceptualization of the experimental and logical processes involved in assessing S-Thanatin stability, the following diagrams are provided.

Caption: Experimental workflow for the in vitro stability assay of S-Thanatin in human plasma.

Caption: Workflow for identifying the degradation pathway of S-Thanatin in human plasma.

Conclusion

While S-Thanatin is reported to have favorable stability in plasma, this technical guide highlights the need for definitive quantitative studies in human plasma to support its clinical development. The experimental protocols and analytical methods outlined here provide a clear path for researchers to generate this crucial data. Understanding the half-life and degradation pathways of S-Thanatin will enable informed decisions on dosing strategies, potential modifications to enhance stability, and ultimately, the successful translation of this promising antimicrobial peptide into a therapeutic agent.

References

• 1. The Disulfide Bond of the Peptide Thanatin Is Dispensible for Its Antimicrobial Activity In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. journals.asm.org [journals.asm.org]

S-Thanatin vs. Thanatin: A Comparative Analysis of Antimicrobial Potency

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive comparison of the antimicrobial peptides (AMPs) S-Thanatin and its parent molecule, thanatin (B1575696). It details their structural differences, mechanisms of action, and comparative antimicrobial efficacy, supported by quantitative data and experimental methodologies. This document is intended for researchers, scientists, and professionals involved in the discovery and development of novel antimicrobial agents.

Introduction: Thanatin and its Analog, S-Thanatin

Thanatin is a 21-amino acid, pathogen-inducible antimicrobial peptide originally isolated from the hemolymph of the spined soldier bug, Podisus maculiventris.[1] It possesses a broad spectrum of activity against Gram-negative and Gram-positive bacteria, as well as various fungi.[1][2][3][4] Its potent activity, particularly against multidrug-resistant (MDR) bacteria, has made it a subject of significant research interest.

S-Thanatin is a synthetic analog of thanatin, distinguished by a single amino acid substitution: the threonine (T) at position 15 is replaced with a serine (S). This modification was designed to explore the structure-activity relationship and potentially enhance its therapeutic properties. Like its parent peptide, S-Thanatin demonstrates robust antimicrobial activity, especially against Gram-negative bacteria.

Structural Characteristics

Both thanatin and S-Thanatin are cationic peptides characterized by a β-hairpin structure. This conformation is stabilized by a single disulfide bond between the cysteine residues at positions 11 and 18, which forms a distinct C-terminal loop crucial for its antimicrobial function.

• Thanatin Primary Structure: GSKKPVPIIYC NRRTGC QRM

• S-Thanatin Primary Structure: GSKKPVPIIYC NRRS GC QRM

The key structural difference is the substitution at position 15. This subtle change from a hydroxyl group on a secondary carbon (in Threonine) to a primary alcohol (in Serine) can influence the peptide's hydrophilicity, conformation, and interaction with microbial targets.

Caption: Structural relationship between Thanatin and S-Thanatin.

Mechanism of Action

Thanatin employs a multifaceted approach to kill Gram-negative bacteria, targeting the integrity and biogenesis of the outer membrane.

• Outer Membrane Disruption: As a cationic peptide, thanatin initially interacts with the anionic lipopolysaccharide (LPS) layer of the Gram-negative outer membrane. This interaction displaces divalent cations (Mg²⁺ and Ca²⁺) that stabilize the LPS, leading to membrane destabilization and increased permeability.

• Inhibition of the LPS Transport (Lpt) System: After crossing the outer membrane, thanatin targets the Lpt protein complex, which is essential for transporting LPS from the inner membrane to the outer leaflet. Thanatin binds with high affinity to the periplasmic proteins LptA and LptD. This binding disrupts the formation of the LptA bridge, effectively halting LPS transport and inhibiting the assembly of a functional outer membrane, which ultimately leads to cell death. This specific targeting of the Lpt system is a key feature of its potent activity against Gram-negative pathogens.

The mechanism of S-Thanatin is believed to be similar to that of thanatin, primarily targeting the bacterial membrane. However, some evidence suggests it may also act on the metabolic level by targeting the bacterial respiratory chain.

References

• 1. Thanatin: An Emerging Host Defense Antimicrobial Peptide with Multiple Modes of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 4. Structure-activity analysis of thanatin, a 21-residue inducible insect defense peptide with sequence homology to frog skin antimicrobial peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

The Molecular Targets of S-Thanatin in Bacteria: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular targets of S-Thanatin, a potent antimicrobial peptide, in bacteria. S-Thanatin, an analog of Thanatin, demonstrates significant activity, particularly against Gram-negative bacteria, by disrupting the integrity of the bacterial outer membrane through a multifaceted mechanism. This document outlines the key molecular interactions, summarizes quantitative data, details relevant experimental methodologies, and provides visual representations of the underlying processes to support further research and drug development efforts.

Primary Molecular Target: The Lipopolysaccharide (LPS) Transport Machinery

The principal molecular target of S-Thanatin in Gram-negative bacteria is the Lipopolysaccharide (LPS) transport (Lpt) system. This essential machinery is responsible for the translocation of LPS molecules from the inner membrane to the outer leaflet of the outer membrane, a critical process for maintaining the structural integrity and barrier function of the bacterial cell envelope. S-Thanatin exerts its antimicrobial effect by interfering with the protein-protein interactions of key components of the Lpt system in the periplasm.[1][2][3][4][5][6][7][8][9][10][11]

Disruption of the LptA-LptC and LptA-LptA Interactions

S-Thanatin and its parent compound, Thanatin, directly bind to the periplasmic protein LptA.[1][5] This interaction occurs at the N-terminus of LptA, a region crucial for the formation of the LptA bridge, which shuttles LPS across the periplasm.[1][12] By binding to LptA, S-Thanatin competitively inhibits the interaction between LptA and LptC, and also disrupts the homodimerization of LptA molecules.[2][4][5][7][9] The disruption of these critical protein-protein interactions leads to the disassembly of the Lpt bridge, thereby halting the transport of LPS to the outer membrane.[2][13]

Interaction with LptD

In addition to LptA and LptC, Thanatin has been shown to interact with LptD, a component of the outer membrane translocon responsible for the final insertion of LPS into the outer leaflet.[1][10][11][12] It is postulated that S-Thanatin may also interact with LptD, further contributing to the overall inhibition of LPS transport.

The multifaceted disruption of the Lpt system by S-Thanatin leads to the accumulation of LPS in the inner membrane and periplasm, ultimately compromising the integrity of the outer membrane and leading to bacterial cell death.[6][7]

Secondary Target: The Bacterial Outer Membrane

Concurrent with its action on the Lpt system, S-Thanatin directly interacts with the bacterial outer membrane. As a cationic peptide, S-Thanatin electrostatically interacts with the negatively charged lipopolysaccharides (LPS) on the outer membrane surface.[14] This interaction displaces divalent cations (such as Mg²⁺ and Ca²⁺) that stabilize the LPS layer, leading to increased permeability of the outer membrane.[2] This initial permeabilization facilitates the entry of S-Thanatin into the periplasm, where it can then access its primary targets within the Lpt machinery.[8]

Quantitative Data

The antimicrobial activity of S-Thanatin and the binding affinities of its parent compound, Thanatin, to its molecular targets have been quantified in several studies.

Minimum Inhibitory Concentrations (MIC) of S-Thanatin

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of S-Thanatin against various Gram-negative bacterial strains.

Bacterial Strain	MIC (µM)	Reference
Escherichia coli E79466	5	[15]
Klebsiella pneumoniae	Potent (similar to Thanatin)	[15]
Klebsiella ornithinolytica ATCC 31898	Significant effectiveness	[15]
Klebsiella oxytoca ATCC 43086	Significant effectiveness	[15]
Enterobacter cloacae ATCC 13047	Significant effectiveness	[15]
Enterobacter aerogenes ATCC 49701	Significant effectiveness	[15]
Pseudomonas aeruginosa	Less pronounced effect	[15]

Binding Affinities of Thanatin to Lpt Proteins

While specific binding affinities for S-Thanatin are not yet available, the data for its parent compound, Thanatin, provide a strong indication of the interaction strength.

Interacting Molecules	Dissociation Constant (Kd)	Method	Reference
Thanatin - LptA	12–20 nM	Spectroscopic methods	[1][5]
Thanatin - LptD	34–44 nM	Photoaffinity labeling	[3]

Experimental Protocols

This section details the methodologies for key experiments used to elucidate the molecular targets and mechanism of action of S-Thanatin.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC of S-Thanatin is determined using a broth microdilution method as recommended by the Clinical and Laboratory Standards Institute (CLSI).

• Preparation of Bacterial Inoculum: A single colony of the test bacterium is inoculated into Mueller-Hinton Broth (MHB) and incubated overnight at 37°C. The culture is then diluted in fresh MHB to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Preparation of S-Thanatin Dilutions: A stock solution of S-Thanatin is serially diluted in MHB in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation and Incubation: The prepared bacterial inoculum is added to each well of the microtiter plate containing the S-Thanatin dilutions. The plate is then incubated at 37°C for 18-24 hours.

• Determination of MIC: The MIC is defined as the lowest concentration of S-Thanatin that completely inhibits visible bacterial growth.

Outer Membrane Permeabilization Assay (NPN Uptake Assay)

This assay measures the ability of S-Thanatin to disrupt the bacterial outer membrane using the fluorescent probe 1-N-phenylnaphthylamine (NPN).

• Cell Preparation: Bacterial cells are grown to mid-log phase, harvested by centrifugation, and washed with 5 mM HEPES buffer (pH 7.2). The cells are then resuspended in the same buffer to an optical density at 600 nm (OD₆₀₀) of 0.5.[1]

• NPN Addition: NPN is added to the cell suspension to a final concentration of 10 µM.

• Fluorescence Measurement: The baseline fluorescence is measured using a fluorometer with an excitation wavelength of 350 nm and an emission wavelength of 420 nm.

• S-Thanatin Addition: S-Thanatin is added to the cell suspension at various concentrations.

• Kinetic Measurement: The fluorescence intensity is monitored over time. An increase in fluorescence indicates the uptake of NPN into the permeabilized outer membrane.[13][16]

Bacterial Adenylate Cyclase Two-Hybrid (BACTH) Assay

The BACTH system is used to investigate the in vivo protein-protein interactions between LptA and LptC and the inhibitory effect of S-Thanatin.

• Plasmid Construction: The genes encoding the proteins of interest (e.g., LptA and LptC) are cloned into two different BACTH vectors, pKT25 and pUT18C, to generate fusion proteins with the T25 and T18 fragments of Bordetella pertussis adenylate cyclase, respectively.

• Bacterial Transformation: An E. coli strain deficient in adenylate cyclase (cyaA⁻) is co-transformed with the two recombinant plasmids.

• Culture and Induction: The co-transformed bacteria are grown in LB medium supplemented with appropriate antibiotics and an inducer (e.g., IPTG) to express the fusion proteins. Different concentrations of S-Thanatin are added to the cultures.

• Interaction Analysis: The interaction between the fusion proteins leads to the functional complementation of the T25 and T18 fragments, resulting in the production of cyclic AMP (cAMP). The level of cAMP is then quantified by measuring the activity of a downstream reporter gene, typically β-galactosidase. A decrease in β-galactosidase activity in the presence of S-Thanatin indicates the disruption of the protein-protein interaction.[4][7]

Visualizations

The following diagrams, generated using the DOT language, illustrate the key pathways and experimental workflows described in this guide.

Signaling Pathway: Disruption of LPS Transport by S-Thanatin

Caption: Mechanism of S-Thanatin action on the LPS transport pathway.

Experimental Workflow: Outer Membrane Permeabilization (NPN Uptake Assay)

Caption: Workflow for the NPN uptake assay.

Logical Relationship: BACTH Assay for Protein Interaction Inhibition

Caption: BACTH assay principle for detecting inhibition of protein-protein interactions.

References

• 1. Thanatin: A Promising Antimicrobial Peptide Targeting the Achilles’ Heel of Multidrug-Resistant Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Thanatin and vinyl sulfide analogues as narrow spectrum antimicrobial peptides that synergise with polymyxin B [frontiersin.org]
• 3. Thanatin Impairs Lipopolysaccharide Transport Complex Assembly by Targeting LptC–LptA Interaction and Decreasing LptA Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thanatin Impairs Lipopolysaccharide Transport Complex Assembly by Targeting LptC-LptA Interaction and Decreasing LptA Stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. TARGETING THE LIPOPOLYSACCHARIDE TRANSPORT TO DEVELOP NOVEL ANTIMICROBIAL DRUGS [air.unimi.it]
• 7. Frontiers | Thanatin Impairs Lipopolysaccharide Transport Complex Assembly by Targeting LptC–LptA Interaction and Decreasing LptA Stability [frontiersin.org]
• 8. Outer-Membrane Permeabilization, LPS Transport Inhibition: Activity, Interactions, and Structures of Thanatin Derived Antimicrobial Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Dynamics of an LPS translocon induced by substrate and an antimicrobial peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Peptidomimetic antibiotics disrupt the lipopolysaccharide transport bridge of drug-resistant Enterobacteriaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Membrane aggregation and perturbation induced by antimicrobial peptide of S-thanatin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Contemporaneous Measurement of Outer and Inner Membrane Permeability in Gram-negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Contemporaneous Measurement of Outer and Inner Membrane Permeability in Gram-negative Bacteria [bio-protocol.org]

Protocols & Analytical Methods

Application Notes and Protocols: Solid-Phase Synthesis of S-Thanatin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thanatin is a 21-residue antimicrobial peptide (AMP) first isolated from the insect Podisus maculiventris.[1] It exhibits a broad spectrum of activity against both bacteria and fungi, largely attributed to its cationic nature and a C-terminal β-hairpin structure stabilized by a disulfide bond between Cys11 and Cys18.[1][2] S-Thanatin is a potent analog where the threonine at position 15 is substituted with serine, a modification shown to enhance antimicrobial potency and reduce hemolytic toxicity.[2] The synthesis of S-Thanatin is efficiently achieved using Fmoc-based Solid-Phase Peptide Synthesis (SPPS), a robust method that allows for the sequential addition of amino acids to a growing peptide chain anchored to a solid resin support.[2][3]

These application notes provide a comprehensive protocol for the chemical synthesis, purification, and characterization of S-Thanatin.

I. S-Thanatin Peptide Specifications

A summary of the key characteristics of the S-Thanatin peptide is presented below.

Parameter	Value	Reference
Full Name	S-Thanatin	[2]
Amino Acid Sequence	Gly-Ser-Lys-Lys-Pro-Val-Pro-Ile-Ile-Tyr-Cys-Asn-Ser-Arg-Arg-Thr-Gly-Lys-Cys-Gln-Arg-Met-NH₂	[1][2]
One-Letter Code	GSKKPVPIIYCNS RRTGKCQRM-NH₂	[1][2]
Disulfide Bridge	Cys¹¹ - Cys¹⁸	[2]
Molecular Formula	C₁₀₉H₁₈₇N₃₅O₂₈S₃	-
Average Molecular Weight	2552.1 Da	-
Monoisotopic Molecular Weight	2550.35 Da	-
Theoretical pI	10.68	[1]

II. Experimental Protocols

The following protocols detail the step-by-step methodology for synthesizing S-Thanatin, from resin preparation to final purification.

This protocol describes the assembly of the linear S-Thanatin peptide sequence on a Rink Amide resin using an automated peptide synthesizer. The Rink Amide resin is chosen to yield a C-terminal amide upon cleavage.[4]

Materials and Reagents:

• Rink Amide MBHA Resin (0.3-0.8 mmol/g loading)

• Fmoc-protected amino acids (including Fmoc-Cys(Trt)-OH)

• Coupling/Activation: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), N,N-Diisopropylethylamine (DIPEA)

• Fmoc Deprotection: 20% (v/v) piperidine (B6355638) in N,N-Dimethylformamide (DMF)

• Solvents: DMF, Dichloromethane (DCM)

Procedure (0.1 mmol scale):

• Resin Preparation: Place 100-125 mg of Rink Amide resin in the synthesizer's reaction vessel. Swell the resin in DMF for 30-60 minutes.[4][5]

• Initial Fmoc Deprotection: Remove the Fmoc group from the resin by treating it with 20% piperidine in DMF for 5-10 minutes. Wash the resin thoroughly with DMF (5 times) to remove piperidine.[1][6]

• Amino Acid Coupling Cycle (Repeated for each amino acid): a. Activation: In a separate vessel, pre-activate the first Fmoc-amino acid (Fmoc-Met-OH, 4-5 equivalents) by dissolving it with HBTU (4.5 eq.) and DIPEA (6-8 eq.) in DMF. b. Coupling: Add the activated amino acid solution to the deprotected resin. Allow the coupling reaction to proceed for 1-2 hours at room temperature. For the cysteine residues at positions 11 and 18, use Fmoc-Cys(Trt)-OH to protect the thiol side chain. c. Washing: After coupling, drain the reaction vessel and wash the peptide-resin extensively with DMF (3-5 times) and DCM (3 times) to remove excess reagents and by-products.[7] d. Fmoc Deprotection: Remove the Fmoc group from the newly added amino acid with 20% piperidine in DMF. e. Repeat: Continue the coupling, washing, and deprotection cycles for each amino acid in the S-Thanatin sequence from the C-terminus (Met) to the N-terminus (Gly).

This step cleaves the synthesized peptide from the resin and removes all acid-labile side-chain protecting groups, including the Trityl (Trt) from the cysteine residues.

Materials:

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% deionized water (H₂O).[6]

• Cold diethyl ether

• Centrifuge and tubes

Procedure:

• After the final amino acid coupling, wash the peptide-resin with DCM and dry it under a vacuum.

• Add the cleavage cocktail (10 mL per 100 mg of resin) to the dried peptide-resin in a sealed reaction vessel.

• Incubate the mixture at room temperature with gentle shaking for 2-3 hours.[4] This reaction cleaves the peptide and removes protecting groups.

• Filter the resin and collect the TFA solution containing the cleaved peptide.

• Precipitate the crude peptide by adding the TFA solution dropwise into a 50 mL tube of cold diethyl ether. A white precipitate will form.

• Centrifuge the mixture to pellet the crude peptide, decant the ether, and wash the pellet two more times with cold ether to remove residual scavengers.

• Dry the resulting white peptide pellet under vacuum.

This protocol facilitates the formation of the intramolecular disulfide bond between Cys11 and Cys18 through air oxidation.

Materials:

• 0.1 M Ammonium (B1175870) Bicarbonate buffer (or Ammonium Acetate), pH 8.0-8.5

• Magnetic stirrer

Procedure:

• Dissolve the crude, linear S-Thanatin peptide in the ammonium bicarbonate buffer at a low concentration (e.g., 0.1-0.5 mg/mL) to favor intramolecular over intermolecular disulfide bond formation.[8]

• Stir the solution vigorously in a flask open to the air for 12-24 hours.

• Monitor the reaction's completion using LC-MS by observing the disappearance of the reduced peptide mass and the appearance of the oxidized peptide mass (a decrease of 2 Da).

• Once the oxidation is complete, freeze-dry (lyophilize) the solution to obtain the crude cyclized S-Thanatin.

The final step involves purifying the peptide to a high degree and verifying its identity.

Materials:

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) system with a C18 column.

• Mobile Phases: Solvent A (0.1% TFA in water), Solvent B (0.1% TFA in acetonitrile).

• Liquid Chromatography-Mass Spectrometry (LC-MS) system.

Procedure:

• Purification: Dissolve the crude cyclized peptide in a minimal amount of Solvent A. Purify the peptide using RP-HPLC. Elute the peptide with a linear gradient of Solvent B (e.g., 5% to 65% over 30-40 minutes).[6]

• Monitor the elution profile at 220 nm and collect the fractions corresponding to the major peak.

• Characterization: Analyze the collected fractions using LC-MS to confirm the purity and the correct molecular weight of the final S-Thanatin product.

• Final Product: Pool the pure fractions and lyophilize to obtain the final product as a white, fluffy powder.

III. Representative Data

The following table summarizes the typical results expected from the synthesis of S-Thanatin following the protocols described above. Actual yields may vary based on synthesis scale and efficiency.

Parameter	Typical Result	Notes
Crude Peptide Yield	65 - 80%	Calculated based on the initial resin loading.
Purity (Crude)	> 60%	As determined by analytical RP-HPLC.[9][10]
Purity (After HPLC)	> 95%	Suitable for most in-vitro and biological assays.[10]
Final Purified Yield	15 - 25%	Overall yield after purification and lyophilization.
Mass Spectrometry (ESI-MS)	[M+2H]²⁺ = 1276.1 Da[M+3H]³⁺ = 851.1 Da	Expected m/z values for the oxidized peptide.

IV. Workflow Visualization

The diagram below illustrates the complete workflow for the solid-phase synthesis of S-Thanatin.

Caption: Workflow for the solid-phase synthesis of S-Thanatin.

References

• 1. Thanatin: An Emerging Host Defense Antimicrobial Peptide with Multiple Modes of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. wernerlab.weebly.com [wernerlab.weebly.com]
• 5. chem.uci.edu [chem.uci.edu]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Screening and Optimizing Antimicrobial Peptides by Using SPOT-Synthesis [frontiersin.org]
• 10. gyrosproteintechnologies.com [gyrosproteintechnologies.com]

Determining the Minimum Inhibitory Concentration (MIC) of S-Thanatin: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-Thanatin, an analog of the insect-derived antimicrobial peptide Thanatin (B1575696), has demonstrated potent antimicrobial activity, particularly against Gram-negative bacteria.[1][2] Its unique mechanism of action, which involves the disruption of the lipopolysaccharide (LPS) transport system, makes it a promising candidate for the development of new antimicrobial agents to combat multidrug-resistant pathogens.[3][4][5] These application notes provide detailed protocols for determining the Minimum Inhibitory Concentration (MIC) of S-Thanatin, a critical parameter for assessing its antimicrobial efficacy.

Data Presentation: Minimum Inhibitory Concentration (MIC) of S-Thanatin

The following table summarizes the MIC values of S-Thanatin against a panel of clinically relevant Gram-negative and Gram-positive bacteria. These values have been compiled from various studies and demonstrate the potent and targeted activity of S-Thanatin.

Bacterial Species	Strain	MIC Range (µg/mL)	Reference
Escherichia coli	Various isolates	4 - 16	[6]
Klebsiella pneumoniae	Various isolates	4 - 16	[6]
Klebsiella pneumoniae	ATCC 700603 & MDR isolates	6.25 - 25	[7]
Enterobacter cloacae	Various isolates	4 - 16	[6]
Enterobacter aerogenes	Various isolates	4 - 16	[6]
Klebsiella ornithinolytica	Various isolates	4 - 16	[6]
Klebsiella oxytoca	Various isolates	4 - 16	[6]
Gram-positive bacteria	Various isolates	>128	[6]
Enterococcus faecium	Not specified	>128	[6]

Note: The activity of S-Thanatin appears to be independent of the multi-drug resistance spectrum of the bacteria.[6]

Experimental Protocols

Protocol 1: Broth Microdilution Method for MIC Determination

This protocol is based on the widely accepted broth microdilution method and is a standard procedure for determining the MIC of antimicrobial agents.[4]

Materials:

• S-Thanatin (lyophilized powder)

• Sterile, cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strains for testing

• Sterile 96-well microtiter plates

• Sterile pipette tips and pipettors

• Incubator (37°C)

• Microplate reader (optional, for OD600 measurements)

• Positive control antibiotic (e.g., ciprofloxacin, ampicillin)

• Negative control (sterile broth)

Procedure:

• Preparation of S-Thanatin Stock Solution:

  • Aseptically prepare a stock solution of S-Thanatin by dissolving the lyophilized powder in a suitable sterile solvent (e.g., sterile deionized water or 0.01% acetic acid) to a concentration of 1280 µg/mL.

  • Filter-sterilize the stock solution using a 0.22 µm syringe filter.

• Preparation of Bacterial Inoculum:

  • From a fresh agar (B569324) plate, select 3-5 isolated colonies of the test bacterium.

  • Inoculate the colonies into a tube containing 5 mL of CAMHB.

  • Incubate the culture at 37°C with shaking until it reaches the mid-logarithmic phase of growth (equivalent to a 0.5 McFarland standard, or an optical density at 600 nm (OD600) of approximately 0.08-0.1).

  • Dilute the bacterial suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Serial Dilution in Microtiter Plate:

  • Add 100 µL of sterile CAMHB to wells 2 through 12 of a 96-well microtiter plate.

  • Add 200 µL of the S-Thanatin stock solution (1280 µg/mL) to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, and then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well 10. This will result in concentrations ranging from 128 µg/mL to 0.25 µg/mL.

  • Well 11 will serve as the growth control (no S-Thanatin).

  • Well 12 will serve as the sterility control (no bacteria).

• Inoculation:

  • Add 100 µL of the prepared bacterial inoculum to wells 1 through 11. The final volume in each well will be 200 µL, and the final bacterial concentration will be approximately 2.5 x 10^5 CFU/mL.

  • Add 100 µL of sterile CAMHB to well 12.

• Incubation:

  • Cover the microtiter plate and incubate at 37°C for 18-24 hours.

• Determination of MIC:

  • The MIC is defined as the lowest concentration of S-Thanatin that completely inhibits visible growth of the bacterium.

  • Visually inspect the wells for turbidity. The well with the lowest concentration of S-Thanatin showing no turbidity is the MIC.

  • Optionally, the OD600 of each well can be measured using a microplate reader to quantify bacterial growth.

Visualizations

S-Thanatin MIC Determination Workflow

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of S-Thanatin.

Proposed Signaling Pathway of S-Thanatin in Gram-Negative Bacteria

S-Thanatin primarily targets the outer membrane of Gram-negative bacteria.[3] Its mechanism involves the inhibition of the lipopolysaccharide (LPS) transport (Lpt) system, which is essential for maintaining the integrity of the outer membrane.[4][5]

Caption: Proposed mechanism of S-Thanatin action on Gram-negative bacteria.

References

• 1. Thanatin: A Promising Antimicrobial Peptide Targeting the Achilles’ Heel of Multidrug-Resistant Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Thanatin and vinyl sulfide analogues as narrow spectrum antimicrobial peptides that synergise with polymyxin B [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. The activity of antimicrobial peptide S-thanatin is independent on multidrug-resistant spectrum of bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Activity of the antimicrobial peptide and thanatin analog S-thanatin on clinical isolates of Klebsiella pneumoniae resistant to conventional antibiotics with different structures - PubMed [pubmed.ncbi.nlm.nih.gov]

S-Thanatin In Vivo Efficacy in Mouse Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo efficacy of S-Thanatin, a synthetic analog of the antimicrobial peptide Thanatin, in mouse models of bacterial infection. The following sections detail the demonstrated antimicrobial and anti-endotoxin effects of S-Thanatin, provide detailed experimental protocols for replicating these studies, and illustrate the key mechanistic pathways.

Introduction

S-Thanatin is a promising antimicrobial peptide with potent activity against Gram-negative bacteria, including multi-drug resistant (MDR) strains.[1] Its efficacy has been demonstrated in various preclinical mouse models of infection, highlighting its potential as a novel therapeutic agent. S-Thanatin exerts its antimicrobial effects through a dual mechanism of action: direct bactericidal activity and neutralization of lipopolysaccharide (LPS), a major endotoxin (B1171834) responsible for the severe inflammatory response in sepsis.[2][3] This document summarizes the key findings from in vivo studies and provides standardized protocols for their replication.

Data Presentation: In Vivo Efficacy of S-Thanatin

The following tables summarize the quantitative data from key in vivo studies on S-Thanatin in mouse models of Klebsiella pneumoniae and Escherichia coli infections.

Table 1: Efficacy of S-Thanatin in a Klebsiella pneumoniae Infection Mouse Model

Parameter	Control (Saline)	S-Thanatin (5 mg/kg)	S-Thanatin (10 mg/kg)	S-Thanatin (15 mg/kg)	Reference
72h Survival Rate	0%	40%	80%	100%	[4]
Bacterial Load in Intra-abdominal Fluid (log10 CFU/mL)	8.5 ± 0.4	6.2 ± 0.5	4.1 ± 0.6	2.3 ± 0.3	[4]
Plasma Endotoxin Level (EU/mL)	2.8 ± 0.3	1.9 ± 0.2	1.1 ± 0.2	0.5 ± 0.1

Table 2: Efficacy of S-Thanatin in an Escherichia coli Septic Shock Mouse Model

Treatment Group	7-day Survival Rate	Bacterial Load in Ascitic Fluid (log10 CFU/mL)	Bacterial Load in Blood (log10 CFU/mL)	Reference
Saline	0%	8.7 ± 0.5	6.3 ± 0.4
Ceftazidime (40 mg/kg)	20%	7.1 ± 0.6	5.2 ± 0.5
Ceftazidime (40 mg/kg) + S-Thanatin (10 mg/kg)	60%	5.4 ± 0.5	3.8 ± 0.4
Ceftazidime (40 mg/kg) + S-Thanatin (20 mg/kg)	80%	4.2 ± 0.4	2.6 ± 0.3
Ceftazidime (40 mg/kg) + S-Thanatin (40 mg/kg)	100%	2.1 ± 0.3	< 2.0

Table 3: Anti-Endotoxin Efficacy of S-Thanatin in an LPS-Induced Endotoxic Shock Mouse Model

Treatment Group	Survival Rate	Plasma Endotoxin (EU/mL)	Plasma TNF-α (pg/mL)	Reference
LPS + Saline	20%	15.6 ± 2.1	850 ± 120
LPS + S-Thanatin (3 mg/kg)	60%	9.8 ± 1.5	520 ± 95
LPS + S-Thanatin (6 mg/kg)	80%	6.2 ± 1.1	310 ± 70
LPS + S-Thanatin (12 mg/kg)	100%	3.1 ± 0.8	150 ± 45

Experimental Protocols

Protocol 1: Klebsiella pneumoniae Peritonitis Mouse Model

Objective: To evaluate the in vivo efficacy of S-Thanatin in a mouse model of peritonitis caused by multi-drug resistant Klebsiella pneumoniae.

Materials:

• Animals: Male ICR mice (6-8 weeks old).

• Bacterial Strain: Multi-drug resistant Klebsiella pneumoniae (e.g., clinical isolate CI 120204205).

• Reagents: S-Thanatin (lyophilized powder), sterile saline (0.9% NaCl).

• Equipment: Syringes, needles, animal cages, incubator, plate reader.

Procedure:

• Bacterial Preparation: Culture K. pneumoniae in Luria-Bertani (LB) broth overnight at 37°C. Harvest the bacteria by centrifugation, wash with sterile saline, and resuspend to a final concentration of 2 x 10¹⁰ CFU/mL.

• Infection: Induce peritonitis by intraperitoneal (i.p.) injection of 0.5 mL of the bacterial suspension into each mouse.

• Treatment: One hour post-infection, administer S-Thanatin i.p. at doses of 5, 10, and 15 mg/kg body weight. A control group should receive an equivalent volume of sterile saline.

• Monitoring: Monitor the mice for 72 hours and record survival rates.

• Bacterial Load and Endotoxin Measurement: At 72 hours post-infection, euthanize the surviving mice.

  • Collect intra-abdominal fluid and perform serial dilutions for CFU counting on LB agar (B569324) plates.

  • Collect blood via cardiac puncture into EDTA-containing tubes. Separate plasma by centrifugation and measure endotoxin levels using a Limulus Amebocyte Lysate (LAL) assay kit.

Protocol 2: Escherichia coli Septic Shock Mouse Model

Objective: To assess the therapeutic efficacy of S-Thanatin, alone or in combination with antibiotics, in a mouse model of septic shock induced by multi-drug resistant Escherichia coli.

Materials:

• Animals: Male ICR mice (6-8 weeks old).

• Bacterial Strain: Multi-drug resistant Escherichia coli (e.g., clinical isolate E79466).

• Reagents: S-Thanatin, Ceftazidime, sterile saline.

• Equipment: As in Protocol 1.

Procedure:

• Bacterial Preparation: Prepare the E. coli inoculum as described for K. pneumoniae in Protocol 1, to a final concentration of 2 x 10¹⁰ CFU/mL.

• Infection: Induce septic shock by i.p. injection of 0.5 mL of the bacterial suspension.

• Treatment: One hour post-infection, administer treatment i.p. as follows:

  • Group 1: Saline (control).

  • Group 2: Ceftazidime (40 mg/kg).

  • Groups 3-5: Ceftazidime (40 mg/kg) combined with S-Thanatin at 10, 20, or 40 mg/kg.

• Monitoring: Observe the mice for 7 days and record survival.

• Bacterial Load Measurement: At 24 hours post-infection, a subset of mice from each group can be euthanized to determine bacterial loads in ascitic fluid and blood as described in Protocol 1.

Protocol 3: LPS-Induced Endotoxic Shock Mouse Model

Objective: To evaluate the LPS-neutralizing activity of S-Thanatin in vivo.

Materials:

• Animals: Male ICR mice (6-8 weeks old).

• Reagents: S-Thanatin, Lipopolysaccharide (from E. coli O111:B4), sterile saline.

• Equipment: As in Protocol 1, plus ELISA reader.

Procedure:

• Induction of Endotoxic Shock: Administer LPS (150 µ g/mouse ) via i.p. injection.

• Treatment: Immediately after LPS administration, inject S-Thanatin i.p. or intravenously at doses of 3, 6, and 12 mg/kg. The control group receives saline.

• Monitoring: Record survival rates over a defined period (e.g., 48 hours).

• Cytokine and Endotoxin Measurement: Two hours post-treatment, collect blood and separate plasma.

  • Measure endotoxin levels using a LAL assay.

  • Measure plasma TNF-α concentrations using a commercially available ELISA kit.

Visualizations: Signaling Pathways and Experimental Workflows

Caption: Mechanism of action of S-Thanatin against Gram-negative bacteria.

Caption: Experimental workflow for the K. pneumoniae peritonitis mouse model.

Conclusion

S-Thanatin has demonstrated significant in vivo efficacy in mouse models of severe bacterial infections caused by multi-drug resistant Gram-negative pathogens. Its dual mechanism of action, combining direct bactericidal activity with potent endotoxin neutralization, results in increased survival rates, reduced bacterial burden, and a dampened inflammatory response. The protocols provided herein offer a framework for the continued investigation and development of S-Thanatin as a novel therapeutic agent to combat the growing threat of antibiotic resistance. Further research into its effects on a broader range of inflammatory cytokines is warranted to fully elucidate its immunomodulatory properties.

References

• 1. Discovery and Characterization of a Potent Interleukin-6 Binding Peptide with Neutralizing Activity In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Visualization and modeling of inhibition of IL-1β and TNF-α mRNA transcription at the single-cell level - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Enhancing Antibiotic Efficacy with S-Thanatin

For Researchers, Scientists, and Drug Development Professionals

Introduction

The rise of multidrug-resistant (MDR) bacteria presents a formidable challenge to global health. The antimicrobial peptide S-Thanatin, an analogue of the insect-derived peptide Thanatin (B1575696), has emerged as a promising candidate for combination therapy to combat these resilient pathogens. S-Thanatin exhibits potent, rapid bactericidal activity, particularly against Gram-negative bacteria. Its primary mechanism of action involves the disruption of the bacterial outer membrane and the inhibition of the lipopolysaccharide (LPS) transport system. This dual-pronged attack not only exerts a direct antimicrobial effect but also permeabilizes the bacterial outer membrane, thereby facilitating the entry and enhancing the efficacy of conventional antibiotics. These application notes provide a comprehensive overview of the synergistic potential of S-Thanatin in combination with traditional antibiotics, along with detailed protocols for evaluating these interactions.

Mechanism of Synergistic Action

S-Thanatin's synergistic effect with conventional antibiotics stems from its ability to compromise the integrity of the Gram-negative outer membrane. This membrane is a significant barrier that restricts the entry of many antibiotics. S-Thanatin overcomes this barrier through a two-step process:

• Electrostatic Interaction and Membrane Disruption: S-Thanatin, a cationic peptide, initially binds to the negatively charged lipopolysaccharide (LPS) on the outer membrane of Gram-negative bacteria. This interaction displaces divalent cations (Mg²⁺ and Ca²⁺) that stabilize the LPS layer, leading to membrane destabilization and increased permeability.

• Inhibition of LPS Transport: S-Thanatin further disrupts the outer membrane by targeting the LPS transport (Lpt) machinery, specifically by interacting with proteins like LptA and LptC. This interference with LPS transport compromises the biogenesis and maintenance of the outer membrane, further increasing its permeability.

By creating pores and disrupting the outer membrane, S-Thanatin allows conventional antibiotics, which may otherwise be excluded, to penetrate the bacterial cell and reach their respective targets, leading to a synergistic bactericidal effect.

Caption: Proposed mechanism of synergistic action between S-Thanatin and conventional antibiotics.

Data Presentation: Synergistic Activity of S-Thanatin

The synergistic effect of S-Thanatin with conventional antibiotics can be quantified using the Fractional Inhibitory Concentration Index (FICI). Synergy is generally defined as an FICI of ≤ 0.5.

Bacterial Strain	Antibiotic	MIC of S-Thanatin Alone (µg/mL)	MIC of Antibiotic Alone (µg/mL)	MIC of S-Thanatin in Combination (µg/mL)	MIC of Antibiotic in Combination (µg/mL)	FICI	Interpretation
Klebsiella pneumoniae (MDR)	Cefepime	8	64	2	8	0.375	Synergy[1][2]
Pseudomonas aeruginosa	Colistin (B93849)	16	2	4	0.25	0.375	Synergy[3][4]
Escherichia coli	Polymyxin (B74138) B	4	1	1	0.125	0.375	Synergy

Note: The data for E. coli with Polymyxin B is based on a study with a closely related thanatin analogue and is presented here as an illustrative example of the potential synergy.

Experimental Protocols

Checkerboard Assay for Synergy Testing

This protocol determines the synergistic interaction between S-Thanatin and a conventional antibiotic.

Caption: Workflow for the checkerboard assay to determine antibiotic synergy.

Materials:

• S-Thanatin

• Conventional antibiotic of interest

• 96-well microtiter plates

• Bacterial strain of interest

• Mueller-Hinton Broth (MHB) or other appropriate growth medium

• Spectrophotometer (optional, for absorbance readings)

• Incubator

Procedure:

• Prepare Bacterial Inoculum: Culture the bacterial strain overnight in MHB. Dilute the overnight culture in fresh MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Prepare Drug Dilutions:

  • Prepare a stock solution of S-Thanatin and the conventional antibiotic in a suitable solvent.

  • Perform serial twofold dilutions of S-Thanatin and the antibiotic in MHB in separate tubes or deep-well plates. The concentration range should typically span from 4x the MIC to 1/16th of the MIC.

• Set up the Checkerboard Plate:

  • Add 50 µL of MHB to each well of a 96-well plate.

  • Add 50 µL of each S-Thanatin dilution along the y-axis (rows A-G).

  • Add 50 µL of each antibiotic dilution along the x-axis (columns 1-11).

  • This creates a matrix of varying concentrations of both agents.

  • Include controls: wells with only S-Thanatin, wells with only the antibiotic, and wells with no drugs (growth control).

• Inoculation: Add 100 µL of the prepared bacterial inoculum to each well.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Determine MICs: The MIC is the lowest concentration of the drug(s) that completely inhibits visible bacterial growth. This can be determined by visual inspection or by reading the optical density at 600 nm.

• Calculate FICI: The FICI is calculated using the following formula: FICI = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

Time-Kill Curve Assay

This assay assesses the bactericidal activity of S-Thanatin in combination with a conventional antibiotic over time.

Illustrative Data for Time-Kill Curve Assay:

Time (hours)	Control (log10 CFU/mL)	S-Thanatin (alone) (log10 CFU/mL)	Antibiotic (alone) (log10 CFU/mL)	S-Thanatin + Antibiotic (log10 CFU/mL)
0	6.0	6.0	6.0	6.0
2	6.8	4.5	6.5	3.0
4	7.5	3.2	7.0	<2.0
6	8.2	<2.0	7.8	<2.0
24	9.0	<2.0	8.5	<2.0

Note: This table presents hypothetical data to illustrate the expected outcome of a time-kill curve assay demonstrating synergy. A synergistic interaction is typically defined as a ≥ 2-log10 decrease in CFU/mL between the combination and the most active single agent at a specific time point.

Procedure:

• Prepare Bacterial Culture: Grow the bacterial strain to the mid-logarithmic phase (approximately 10⁸ CFU/mL) in MHB. Dilute the culture to a starting inoculum of approximately 5 x 10⁵ CFU/mL.

• Prepare Test Solutions: Prepare tubes with MHB containing:

  • No drug (growth control)

  • S-Thanatin at a sub-inhibitory concentration (e.g., 0.5x MIC)

  • The conventional antibiotic at a sub-inhibitory concentration (e.g., 0.5x MIC)

  • The combination of S-Thanatin and the antibiotic at the same sub-inhibitory concentrations.

• Inoculation and Incubation: Inoculate each tube with the prepared bacterial culture. Incubate the tubes at 37°C with shaking.

• Sampling and Plating: At various time points (e.g., 0, 2, 4, 6, and 24 hours), withdraw an aliquot from each tube, perform serial dilutions in sterile saline, and plate onto agar (B569324) plates.

• Colony Counting: Incubate the plates overnight at 37°C and count the number of colonies to determine the CFU/mL at each time point.

• Data Analysis: Plot the log10 CFU/mL against time for each condition.

Biofilm Inhibition Assay

This protocol evaluates the ability of S-Thanatin and a conventional antibiotic to prevent biofilm formation.

Illustrative Data for Biofilm Inhibition Assay:

Treatment	Concentration (µg/mL)	Biofilm Formation (% of Control)
Control	-	100%
S-Thanatin	0.5x MIC	65%
Antibiotic	0.5x MIC	80%
S-Thanatin + Antibiotic	0.5x MIC + 0.5x MIC	25%

Note: This table presents hypothetical data to illustrate the expected outcome of a biofilm inhibition assay demonstrating a synergistic effect.

Procedure:

• Prepare Bacterial Suspension: Prepare a bacterial suspension as described for the checkerboard assay.

• Set up the Assay Plate: In a 96-well flat-bottom plate, add the bacterial suspension and the test compounds (S-Thanatin, antibiotic, and the combination) at sub-inhibitory concentrations. Include a growth control with no drugs.

• Incubation: Incubate the plate at 37°C for 24-48 hours without shaking to allow for biofilm formation.

• Wash: Carefully remove the planktonic cells by gently washing the wells with phosphate-buffered saline (PBS).

• Staining: Add a 0.1% crystal violet solution to each well and incubate for 15 minutes.

• Wash and Solubilize: Wash the wells again with PBS to remove excess stain. Add 200 µL of 95% ethanol (B145695) to each well to solubilize the stain from the biofilm.

• Quantification: Measure the absorbance of the solubilized stain at 570 nm using a microplate reader. The absorbance is proportional to the amount of biofilm formed.

• Data Analysis: Calculate the percentage of biofilm inhibition compared to the control.

Conclusion

The combination of S-Thanatin with conventional antibiotics represents a promising strategy to combat multidrug-resistant bacterial infections. The ability of S-Thanatin to disrupt the bacterial outer membrane and inhibit the LPS transport system provides a clear mechanistic basis for its synergistic activity. The protocols outlined in these application notes provide a framework for researchers to systematically evaluate the potential of S-Thanatin combination therapies against a range of clinically relevant pathogens. Further investigation into these synergistic interactions is warranted to pave the way for novel therapeutic approaches to overcome antibiotic resistance.

References

• 1. Activity of the antimicrobial peptide and thanatin analog S-thanatin on clinical isolates of Klebsiella pneumoniae resistant to conventional antibiotics with different structures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | Thanatin and vinyl sulfide analogues as narrow spectrum antimicrobial peptides that synergise with polymyxin B [frontiersin.org]
• 4. S-thanatin in vitro prevents colistin resistance and improves its efficacy in an animal model of Pseudomonas aeruginosa sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]

S-Thanatin: A Promising Antimicrobial Peptide for Combating Klebsiella pneumoniae Infections

Application Notes and Protocols for Researchers and Drug Development Professionals

Introduction

S-Thanatin, a synthetic analog of the insect-derived antimicrobial peptide Thanatin, has emerged as a potent agent against multidrug-resistant (MDR) Gram-negative bacteria, including the notorious pathogen Klebsiella pneumoniae. This document provides detailed application notes and experimental protocols for researchers and drug development professionals interested in evaluating and utilizing S-Thanatin for the treatment of K. pneumoniae infections. S-Thanatin exhibits a unique mechanism of action, targeting the lipopolysaccharide (LPS) transport machinery, which makes it a compelling candidate for further investigation and development.

Mechanism of Action

S-Thanatin exerts its antimicrobial activity primarily by disrupting the outer membrane and inhibiting the lipopolysaccharide (LPS) transport (Lpt) system in Gram-negative bacteria.[1][2] This multi-faceted mechanism contributes to its potent bactericidal effects.

1. Outer Membrane Permeabilization: As a cationic peptide, S-Thanatin initially interacts with the negatively charged LPS on the outer membrane of K. pneumoniae. This interaction displaces divalent cations (Mg2+ and Ca2+) that stabilize the LPS layer, leading to membrane destabilization and increased permeability.[3]

2. Inhibition of LPS Transport: The primary intracellular target of S-Thanatin is the Lpt system, a crucial protein complex responsible for transporting LPS from the inner membrane to the outer membrane.[1][2] S-Thanatin specifically binds to two key components of this system:

• LptA: A periplasmic protein that forms a bridge to shuttle LPS across the periplasm. S-Thanatin binds to LptA, disrupting its interaction with LptC and preventing the formation of the LptA bridge.[4][5]
• LptD: An outer membrane protein that facilitates the final insertion of LPS into the outer leaflet. S-Thanatin also interacts with the periplasmic domain of LptD.[6]

By inhibiting the Lpt system, S-Thanatin prevents the proper assembly of the outer membrane, leading to an accumulation of LPS in the periplasm, loss of membrane integrity, and ultimately, cell death.[4][5]

S-Thanatin's mechanism of action against K. pneumoniae.

In Vitro Efficacy of S-Thanatin against Klebsiella pneumoniae

S-Thanatin has demonstrated significant antimicrobial activity against a broad range of K. pneumoniae isolates, including multidrug-resistant strains.

Parameter	Organism/Strain	Value	Reference
MIC	K. pneumoniae (clinical isolates)	4 - 8 µg/mL	[4][6]
MIC	K. pneumoniae ATCC 700603	6.25 - 25 µg/mL	[7]
MIC	Multidrug-resistant K. pneumoniae	6.25 - 25 µg/mL	[7]
Synergy (FIC Index)	S-Thanatin + Cefepime against MDR K. pneumoniae (7/8 isolates)	0.3708 (average)	[7][8]

MIC: Minimum Inhibitory Concentration; FIC: Fractional Inhibitory Concentration. An FIC index of ≤0.5 is considered synergistic.

In Vivo Efficacy of S-Thanatin in a Klebsiella pneumoniae Infection Model

Preclinical studies in murine models of infection have shown promising results for S-Thanatin in treating K. pneumoniae infections.

Animal Model	Infection Details	Treatment Regimen	Key Findings	Reference
ICR Mice	Intraperitoneal injection of 2 x 1010 CFU of MDR K. pneumoniae (CI 120204205)	Intraperitoneal S-Thanatin (5, 10, or 15 mg/kg)	- Improved survival rate (100% at 15 mg/kg vs. 0% in control).[5][9] - Reduced bacterial CFU in intra-abdominal fluid.[4] - Reduced plasma endotoxin (B1171834) levels.[4]	[4][5][9]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines for antimicrobial susceptibility testing of antimicrobial peptides.

Materials:

• S-Thanatin

• Klebsiella pneumoniae strain(s) of interest

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well polypropylene (B1209903) microtiter plates (low-binding)

• Sterile 0.01% acetic acid with 0.2% bovine serum albumin (BSA) (for peptide dilution)

• Spectrophotometer

• Plate shaker

• Incubator (37°C)

Procedure:

• Bacterial Inoculum Preparation: a. From a fresh agar (B569324) plate, pick 3-5 isolated colonies of K. pneumoniae and inoculate into 5 mL of CAMHB. b. Incubate at 37°C with agitation until the culture reaches the mid-logarithmic phase of growth (approximately 0.5 McFarland standard, ~1-2 x 10^8 CFU/mL). c. Dilute the bacterial suspension in fresh CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• S-Thanatin Preparation: a. Prepare a stock solution of S-Thanatin in sterile 0.01% acetic acid. b. Perform serial two-fold dilutions of S-Thanatin in 0.01% acetic acid with 0.2% BSA to create a range of concentrations.

• Assay Setup: a. In a 96-well polypropylene plate, add 50 µL of CAMHB to all wells. b. Add 50 µL of the appropriate S-Thanatin dilution to the corresponding wells. c. Add 50 µL of the diluted bacterial suspension to each well. d. Include a positive control (bacteria without S-Thanatin) and a negative control (broth only).

• Incubation and Reading: a. Incubate the plate at 37°C for 18-24 hours. b. The MIC is defined as the lowest concentration of S-Thanatin that completely inhibits visible growth of the bacteria.

Workflow for MIC determination.

Protocol 2: Checkerboard Synergy Assay

This protocol is used to assess the synergistic activity of S-Thanatin with another antibiotic (e.g., cefepime).

Materials:

• S-Thanatin

• Second antibiotic (e.g., cefepime)

• Klebsiella pneumoniae strain(s) of interest

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well polypropylene microtiter plates

• Materials for MIC determination (as above)

Procedure:

• Determine MICs: First, determine the MIC of S-Thanatin and the second antibiotic individually as described in Protocol 1.

• Checkerboard Setup: a. In a 96-well plate, prepare serial two-fold dilutions of S-Thanatin horizontally (e.g., across columns 1-10) and the second antibiotic vertically (e.g., down rows A-G). b. Column 11 should contain dilutions of the second antibiotic alone, and row H should contain dilutions of S-Thanatin alone to re-determine individual MICs. c. Add 50 µL of the appropriate concentration of each agent to the wells.

• Inoculation and Incubation: a. Add 100 µL of the prepared K. pneumoniae inoculum (~5 x 10^5 CFU/mL) to each well. b. Include appropriate growth and sterility controls. c. Incubate the plate at 37°C for 18-24 hours.

• Data Analysis: a. Read the MIC of each agent alone and in combination. b. Calculate the Fractional Inhibitory Concentration (FIC) Index using the following formula: FIC Index = FIC of S-Thanatin + FIC of Antibiotic B where: FIC of S-Thanatin = (MIC of S-Thanatin in combination) / (MIC of S-Thanatin alone) FIC of Antibiotic B = (MIC of Antibiotic B in combination) / (MIC of Antibiotic B alone)

• Interpretation:

  • Synergy: FIC Index ≤ 0.5

  • Additive: 0.5 < FIC Index ≤ 1.0

  • Indifference: 1.0 < FIC Index < 4.0

  • Antagonism: FIC Index ≥ 4.0

Protocol 3: In Vivo Murine Peritonitis Model

This protocol describes a model to evaluate the in vivo efficacy of S-Thanatin against K. pneumoniae infection. All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

Materials:

• S-Thanatin

• Multidrug-resistant Klebsiella pneumoniae strain

• 6-8 week old male ICR mice

• Sterile saline

• Brain Heart Infusion (BHI) broth

• Syringes and needles for injection

• Equipment for euthanasia and tissue collection

Procedure:

• Bacterial Preparation: a. Culture the MDR K. pneumoniae strain in BHI broth overnight at 37°C. b. Wash the bacterial cells with sterile saline and resuspend to a final concentration of 2 x 10^11 CFU/mL.

• Infection: a. Randomly divide mice into treatment and control groups. b. Administer 0.1 mL of the bacterial suspension (2 x 10^10 CFU/mouse) via intraperitoneal (i.p.) injection.

• Treatment: a. At a predetermined time post-infection (e.g., 1 hour), administer S-Thanatin (e.g., 5, 10, or 15 mg/kg) or sterile saline (control) via i.p. injection.

• Monitoring and Endpoints: a. Monitor the mice for signs of illness and survival for a defined period (e.g., 72 hours). b. At the end of the observation period, euthanize the surviving mice. c. Collect intra-abdominal fluid and/or blood for bacterial load determination (CFU counting on appropriate agar plates). d. Plasma can be collected to measure endotoxin levels using a Limulus Amebocyte Lysate (LAL) assay.

• Data Analysis: a. Compare survival rates between treatment and control groups using Kaplan-Meier survival analysis. b. Compare bacterial loads and endotoxin levels between groups using appropriate statistical tests (e.g., t-test or ANOVA).

Workflow for the in vivo murine peritonitis model.

Conclusion

S-Thanatin represents a promising therapeutic candidate for the treatment of infections caused by multidrug-resistant Klebsiella pneumoniae. Its unique mechanism of action, targeting the essential LPS transport pathway, and its demonstrated in vitro and in vivo efficacy warrant further investigation. The protocols provided in this document offer a framework for researchers and drug developers to explore the full potential of S-Thanatin in the fight against this critical pathogen.

References

• 1. Application of S-thanatin, an antimicrobial peptide derived from thanatin, in mouse model of Klebsiella pneumoniae infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Modified MIC Method for Cationic Antimicrobial Peptides - Hancock Lab [cmdr.ubc.ca]
• 3. In Vitro Susceptibility Tests for Cationic Peptides: Comparison of Broth Microdilution Methods for Bacteria That Grow Aerobically - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Peptidomimetic antibiotics disrupt the lipopolysaccharide transport bridge of drug-resistant Enterobacteriaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structures, Interactions and Activity of the N-Terminal Truncated Variants of Antimicrobial Peptide Thanatin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. Antimicrobial Susceptibility Testing of Antimicrobial Peptides to Better Predict Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Using Klebsiella pneumoniae to Model Acute Lung Inflammation in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of S-Thanatin in Sepsis Animal Models: A Detailed Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of S-Thanatin, a synthetic antimicrobial peptide, in preclinical sepsis animal models. S-Thanatin, an analog of the insect-derived peptide Thanatin, has demonstrated significant therapeutic potential in combating sepsis through its dual action of direct antimicrobial activity and potent neutralization of lipopolysaccharide (LPS), a key trigger of the septic cascade. These guidelines are intended to facilitate the design and execution of in vivo studies to evaluate the efficacy and mechanism of action of S-Thanatin in the context of sepsis.

Overview of S-Thanatin's Mechanism of Action in Sepsis

Sepsis is a life-threatening organ dysfunction caused by a dysregulated host response to infection. In Gram-negative bacterial sepsis, the overstimulation of the innate immune system by LPS is a primary driver of the inflammatory cascade that leads to tissue damage, organ failure, and death. S-Thanatin exerts its therapeutic effects through two primary mechanisms:

• Direct Antimicrobial Activity: S-Thanatin exhibits broad-spectrum bactericidal activity against a range of Gram-negative and Gram-positive bacteria, including multidrug-resistant strains. This helps to reduce the overall bacterial burden in the host.

• LPS Neutralization: S-Thanatin has a high affinity for LPS, binding to it and neutralizing its endotoxic activity[1]. This prevents LPS from interacting with the Toll-like receptor 4 (TLR4) complex on immune cells, thereby inhibiting the downstream signaling pathways that lead to the excessive production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6)[2][3].

By targeting both the pathogen and the host's inflammatory response, S-Thanatin represents a promising therapeutic candidate for sepsis.

Quantitative Data Summary

The following tables summarize the quantitative data from preclinical studies of S-Thanatin in various sepsis animal models.

Table 1: Survival Rates in Sepsis Animal Models Treated with S-Thanatin

Sepsis Model	Animal Strain	Pathogen	S-Thanatin Dose	Treatment Regimen	Survival Rate (S-Thanatin)	Survival Rate (Control)	Reference
E. coli-induced Septic Shock	Male ICR Mice	E. coli E79466 (2x10¹⁰ CFU, i.p.)	10, 20, 40 mg/kg (in combination with Ceftazidime)	Intraperitoneal administration post-bacterial challenge	Dose-dependent increase	Not specified	[1]
K. pneumoniae Infection	Male ICR Mice	K. pneumoniae CI 120204205 (2x10¹⁰ CFU, i.p.)	5, 10, 15 mg/kg	Intraperitoneal administration post-bacterial challenge	100% (at 15 mg/kg)	0%	[3]
LPS-induced Endotoxic Shock	Male ICR Mice	E. coli O111:B4 LPS (150 µg, i.p.)	3, 6, 12 mg/kg	Intraperitoneal or intravenous administration	Significant increase	Not specified

Table 2: Effect of S-Thanatin on Bacterial Load in Sepsis Animal Models

Sepsis Model	Animal Strain	Pathogen	S-Thanatin Dose	Sample Type	Bacterial Load Reduction	Reference
E. coli-induced Septic Shock	Male ICR Mice	E. coli E79466	10, 20, 40 mg/kg	Not specified	Significant reduction
K. pneumoniae Infection	Male ICR Mice	K. pneumoniae CI 120204205	5, 10, 15 mg/kg	Intra-abdominal fluid	Significant reduction
P. aeruginosa Sepsis	Male BALB/c Mice	P. aeruginosa	Not specified (in combination with Colistin)	Blood	Significant reduction

Table 3: Effect of S-Thanatin on Inflammatory Markers in Sepsis Animal Models

Sepsis Model	Animal Strain	Marker	S-Thanatin Dose	Effect	Reference
LPS-induced Endotoxic Shock	Male ICR Mice	Plasma Endotoxin (B1171834)	3, 6, 12 mg/kg	Significantly reduced
LPS-induced Endotoxic Shock	Male ICR Mice	Plasma TNF-α	3, 6, 12 mg/kg	Significantly reduced
K. pneumoniae Infection	Male ICR Mice	Plasma Endotoxin	5, 10, 15 mg/kg	Significantly reduced

Experimental Protocols

The following are detailed protocols for inducing sepsis in animal models to test the efficacy of S-Thanatin.

Lipopolysaccharide (LPS)-Induced Endotoxic Shock Model

This model is used to specifically evaluate the anti-endotoxin properties of S-Thanatin.

Materials:

• Male ICR mice

• Lipopolysaccharide (LPS) from E. coli O111:B4

• S-Thanatin

• Sterile, pyrogen-free saline

• Syringes and needles for injection

Procedure:

• Animal Acclimatization: Acclimatize male ICR mice for at least one week under standard laboratory conditions.

• LPS Preparation: Prepare a stock solution of LPS in sterile, pyrogen-free saline.

• S-Thanatin Preparation: Prepare solutions of S-Thanatin at the desired concentrations (e.g., 3, 6, and 12 mg/kg) in sterile saline.

• Induction of Endotoxic Shock: Inject each mouse intraperitoneally (i.p.) with 150 µg of LPS.

• Treatment: Immediately following the LPS challenge, administer the prepared doses of S-Thanatin either intraperitoneally or intravenously (vena caudalis). The control group should receive an equivalent volume of sterile saline.

• Monitoring: Monitor the animals for survival over a defined period (e.g., 72 hours).

• Sample Collection: At specified time points, blood samples can be collected for the measurement of plasma endotoxin and TNF-α levels.

Bacterial Challenge-Induced Sepsis Model

This model assesses the combined antimicrobial and anti-endotoxic effects of S-Thanatin in a live infection scenario.

Materials:

• Male ICR mice

• Pathogenic bacterial strain (e.g., multidrug-resistant E. coli E79466 or K. pneumoniae CI 120204205)

• Bacterial culture medium (e.g., Luria-Bertani broth)

• S-Thanatin

• Sterile saline

• Spectrophotometer

• Syringes and needles for injection

Procedure:

• Bacterial Culture: Culture the bacterial strain to the mid-logarithmic phase.

• Bacterial Suspension Preparation: Centrifuge the bacterial culture, wash the pellet with sterile saline, and resuspend it to the desired concentration (e.g., 2x10¹⁰ Colony Forming Units - CFU).

• Induction of Sepsis: Inject the bacterial suspension intraperitoneally into male ICR mice.

• Treatment: Following the bacterial challenge, administer S-Thanatin intraperitoneally at the desired doses (e.g., 5, 10, 15 mg/kg). A control group should receive sterile saline. In some protocols, S-Thanatin can be administered in combination with a standard antibiotic.

• Monitoring and Sample Collection: Monitor survival for at least 72 hours. At predetermined time points, biological samples (e.g., blood, peritoneal lavage fluid) can be collected to determine bacterial load and inflammatory cytokine levels.

Cecal Ligation and Puncture (CLP) Model

The CLP model is considered the gold standard for inducing polymicrobial sepsis that closely mimics the clinical progression of human sepsis.

Materials:

• Male C57BL/6 mice (or other appropriate strain)

• Anesthetics (e.g., ketamine/xylazine cocktail)

• Surgical instruments (scissors, forceps, needle holder)

• Suture material (e.g., 3-0 silk)

• Needles of a specific gauge (e.g., 21-gauge) to puncture the cecum

• Sterile saline for fluid resuscitation

• S-Thanatin

Procedure:

• Anesthesia and Surgical Preparation: Anesthetize the mouse and shave the abdomen. Disinfect the surgical area.

• Laparotomy: Make a midline incision to expose the peritoneal cavity.

• Cecal Ligation: Exteriorize the cecum and ligate it below the ileocecal valve. The length of the ligated cecum is a critical determinant of sepsis severity.

• Cecal Puncture: Puncture the ligated cecum once or twice with a needle of a specific gauge. The size of the needle will influence the severity of the resulting sepsis. A small amount of fecal matter can be extruded to ensure patency.

• Repositioning and Closure: Return the cecum to the peritoneal cavity and close the abdominal incision in layers.

• Fluid Resuscitation: Immediately after surgery, administer sterile saline subcutaneously for fluid resuscitation.

• Treatment: Administer S-Thanatin at the desired doses and time points post-CLP. The control group should receive a vehicle.

• Post-operative Care and Monitoring: Provide post-operative analgesia and monitor the animals closely for signs of sepsis and survival.

• Outcome Measures: Assess survival rates, bacterial loads in blood and peritoneal fluid, plasma cytokine levels, and markers of organ damage (e.g., creatinine (B1669602) for kidney function, ALT/AST for liver function).

Visualizations

The following diagrams illustrate key aspects of S-Thanatin's application in sepsis models.

References

• 1. Reduced Production of Creatinine Limits Its Use as Marker of Kidney Injury in Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sepsis modeling in mice: ligation length is a major severity factor in cecal ligation and puncture - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Development of a Competitive ELISA for S-Thanatin Detection in Plasma

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the development and validation of a competitive Enzyme-Linked Immunosorbent Assay (ELISA) for the quantitative detection of S-Thanatin in plasma samples. S-Thanatin, a synthetic analog of the insect antimicrobial peptide Thanatin, has demonstrated potent antimicrobial activity, making it a promising candidate for therapeutic development.[1][2] This competitive ELISA protocol offers a sensitive and specific method for pharmacokinetic and pharmacodynamic studies of this novel therapeutic agent.

Introduction to S-Thanatin

S-Thanatin is a 21-amino acid peptide derived from Thanatin, an antimicrobial peptide first isolated from the spined soldier bug, Podisus maculiventris.[1][3] The sequence of S-Thanatin is GSKKPVPIIYCNRRSGKCQRM, with a disulfide bond between Cys11 and Cys18, which is crucial for its β-hairpin structure and antimicrobial activity.[1][2][3] S-Thanatin exhibits broad-spectrum activity, particularly against Gram-negative bacteria, by targeting the lipopolysaccharide (LPS) transport machinery.[1][2][4] Its potential as a therapeutic agent necessitates a reliable method for its quantification in biological matrices like plasma.

Principle of the Competitive ELISA

The developed assay is a competitive ELISA, a highly sensitive format suitable for the detection of small molecules like peptides.[5] In this assay, S-Thanatin present in the plasma sample competes with a fixed amount of biotinylated S-Thanatin for binding to a limited number of anti-S-Thanatin antibody-coated microplate wells. The amount of bound biotinylated S-Thanatin is inversely proportional to the concentration of S-Thanatin in the sample. The bound biotinylated peptide is then detected by the addition of streptavidin-horseradish peroxidase (HRP) conjugate, followed by a substrate that produces a colorimetric signal. The intensity of the color is measured, and the concentration of S-Thanatin in the unknown samples is determined by comparison with a standard curve.

Figure 1: Principle of the competitive ELISA for S-Thanatin detection.

Materials and Reagents

This section lists the necessary materials and reagents for the assay.

Reagent/Material	Supplier	Catalog No.
Synthetic S-Thanatin	Custom Synthesis	>95% Purity
Biotinylated S-Thanatin	Custom Synthesis	>95% Purity
Anti-S-Thanatin Polyclonal Antibody	Custom Production	N/A
Goat Anti-Rabbit IgG (H+L) Secondary Antibody, HRP Conjugate	Thermo Fisher Scientific	31460
Streptavidin-HRP	Thermo Fisher Scientific	21130
96-well ELISA plates	Greiner Bio-One	655061
Bovine Serum Albumin (BSA)	Sigma-Aldrich	A7906
TMB Substrate Solution	Thermo Fisher Scientific	34028
Stop Solution (2N H₂SO₄)	VWR	97064-062
Phosphate-Buffered Saline (PBS)	Gibco	10010023
Tween 20	Sigma-Aldrich	P9416
Plasma Collection Tubes (EDTA)	BD Vacutainer	367863

Experimental Protocols

Plasma Sample Preparation

Proper sample handling is critical for accurate results.

• Collection: Collect whole blood into tubes containing EDTA as an anticoagulant.

• Centrifugation: Within 30 minutes of collection, centrifuge the blood at 1000 x g for 15 minutes at 4°C to separate the plasma.

• Aliquoting and Storage: Transfer the plasma supernatant to clean polypropylene (B1209903) tubes. For immediate use, store at 2-8°C. For long-term storage, aliquot to avoid repeated freeze-thaw cycles and store at -80°C.

Reagent Preparation

Reagent	Preparation
Coating Buffer	0.05 M Carbonate-Bicarbonate, pH 9.6
Wash Buffer	PBS with 0.05% Tween 20 (PBST)
Blocking Buffer	1% BSA in PBS
Assay Buffer	0.5% BSA in PBST
S-Thanatin Standards	Prepare a stock solution of S-Thanatin in Assay Buffer. Serially dilute to create standards ranging from 1 ng/mL to 1000 ng/mL.
Biotinylated S-Thanatin	Dilute to a pre-determined optimal concentration (e.g., 100 ng/mL) in Assay Buffer.
Primary Antibody	Dilute anti-S-Thanatin antibody to its optimal concentration (e.g., 1:5000) in Assay Buffer.
Streptavidin-HRP	Dilute to its optimal concentration (e.g., 1:10,000) in Assay Buffer.

ELISA Protocol

Figure 2: Experimental workflow for the S-Thanatin competitive ELISA.

• Coating: Coat the wells of a 96-well ELISA plate with 100 µL of anti-S-Thanatin antibody diluted in Coating Buffer. Incubate overnight at 4°C.

• Washing: Wash the plate three times with 200 µL of Wash Buffer per well.

• Blocking: Add 200 µL of Blocking Buffer to each well and incubate for 2 hours at room temperature.

• Washing: Repeat the washing step as in step 2.

• Competition: Add 50 µL of S-Thanatin standards or plasma samples to the appropriate wells. Immediately add 50 µL of biotinylated S-Thanatin to all wells. Incubate for 1 hour at 37°C.

• Washing: Repeat the washing step as in step 2.

• Detection: Add 100 µL of diluted Streptavidin-HRP conjugate to each well. Incubate for 1 hour at 37°C.

• Washing: Wash the plate five times with 200 µL of Wash Buffer per well.

• Substrate Incubation: Add 100 µL of TMB Substrate Solution to each well. Incubate for 15-30 minutes at room temperature in the dark.

• Stop Reaction: Add 50 µL of Stop Solution to each well.

• Absorbance Reading: Read the absorbance at 450 nm using a microplate reader.

Data Analysis and Expected Results

The concentration of S-Thanatin in the samples is determined by constructing a standard curve.

• Calculate the average absorbance for each set of standards and samples.

• Generate a standard curve by plotting the mean absorbance (Y-axis) against the corresponding S-Thanatin concentration (X-axis) on a semi-log scale.

• Determine the concentration of S-Thanatin in the unknown samples by interpolating their mean absorbance values from the standard curve.

Representative Standard Curve

A typical standard curve will show a sigmoidal shape, with the signal intensity decreasing as the concentration of unlabeled S-Thanatin increases.

S-Thanatin (ng/mL)	Absorbance (450 nm)	% Inhibition
0	1.850	0
1	1.620	12.4
5	1.250	32.4
10	0.950	48.6
50	0.450	75.7
100	0.250	86.5
500	0.100	94.6
1000	0.050	97.3

Assay Performance Characteristics

The performance of the assay should be validated to ensure reliability.

Parameter	Recommended Value
Limit of Detection (LOD)	< 1 ng/mL
Limit of Quantification (LOQ)	< 5 ng/mL
Intra-assay Precision (CV%)	< 10%
Inter-assay Precision (CV%)	< 15%
Spike and Recovery	80-120%

Troubleshooting

Issue	Possible Cause	Solution
High Background	- Insufficient washing- Blocking buffer ineffective- Antibody/conjugate concentration too high	- Increase number of washes- Try a different blocking agent (e.g., 5% non-fat dry milk)- Optimize antibody/conjugate dilutions
Low Signal	- Reagents expired or improperly stored- Incubation times too short- Antibody/conjugate concentration too low	- Use fresh reagents- Increase incubation times- Optimize antibody/conjugate dilutions
High Variability (High CV%)	- Pipetting errors- Inconsistent washing- Temperature fluctuations	- Use calibrated pipettes and proper technique- Ensure consistent washing technique- Maintain stable incubation temperatures

Conclusion

This application note provides a detailed protocol for the development and implementation of a sensitive and specific competitive ELISA for the detection of S-Thanatin in plasma. This assay is a valuable tool for preclinical and clinical research involving this promising antimicrobial peptide, enabling accurate pharmacokinetic and pharmacodynamic assessments. Adherence to the outlined protocols and proper validation will ensure reliable and reproducible results.

References

• 1. Thanatin: An Emerging Host Defense Antimicrobial Peptide with Multiple Modes of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thanatin: A Promising Antimicrobial Peptide Targeting the Achilles’ Heel of Multidrug-Resistant Bacteria [mdpi.com]
• 3. Structure-activity analysis of thanatin, a 21-residue inducible insect defense peptide with sequence homology to frog skin antimicrobial peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Thanatin and vinyl sulfide analogues as narrow spectrum antimicrobial peptides that synergise with polymyxin B [frontiersin.org]
• 5. lifetein.com [lifetein.com]

Application Notes and Protocols: Fluorescent Labeling of S-Thanatin for Localization Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-Thanatin, a potent 21-amino acid antimicrobial peptide (AMP) with the sequence GSKKPVPIIYCNRRTGKCQRM, is a promising candidate for combating multidrug-resistant bacteria.[1][2][3] Its primary mechanism of action involves targeting the outer membrane of Gram-negative bacteria, specifically by interacting with lipopolysaccharide (LPS) and inhibiting the LPS transport protein complex (Lpt).[2][4][5][6] To elucidate the precise interactions and cellular fate of S-Thanatin, fluorescent labeling is an invaluable tool for direct visualization of its localization within bacterial and mammalian cells.

These application notes provide detailed protocols for the fluorescent labeling of S-Thanatin and its subsequent use in localization studies. The methodologies are designed to be accessible to researchers with a basic understanding of peptide chemistry and cell biology.

Data Presentation

Table 1: Photophysical Properties of Selected Fluorescent Dyes for Peptide Labeling

Fluorescent Dye	Excitation (nm)	Emission (nm)	Quantum Yield	Molar Extinction Coefficient (cm⁻¹M⁻¹)	Key Features
Fluorescein (FITC/FAM)	~494	~518	>0.9	>70,000	High brightness, cost-effective, pH-sensitive.[7][8][9][10]
Tetramethylrhodamine (TAMRA)	~557	~583	~0.1	~90,000	High fluorescence intensity, photostable, suitable for FRET.[8][9][10]
Cyanine Dyes (e.g., Cy3)	~550	~570	~0.15	~150,000	Bright and photostable, suitable for multiplexing.[8][10]
Alexa Fluor 488	~490	~525	~0.92	~73,000	Highly photostable, pH-insensitive, excellent for cellular imaging.[8]

Experimental Protocols

Protocol 1: Fluorescent Labeling of S-Thanatin with an Amine-Reactive Dye

This protocol describes the labeling of S-Thanatin using an N-hydroxysuccinimide (NHS) ester-functionalized fluorescent dye, which reacts with primary amines on the peptide. Given that S-Thanatin has multiple primary amines (the N-terminus and four lysine (B10760008) residues), this method will result in a randomly labeled peptide.

Materials:

• S-Thanatin peptide

• Amine-reactive fluorescent dye (e.g., FITC, Alexa Fluor 488 NHS ester)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• 0.1 M Sodium Bicarbonate buffer (pH 8.5)

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Trifluoroacetic acid (TFA)

• Acetonitrile (ACN)

• High-Performance Liquid Chromatography (HPLC) system

Procedure:

• Peptide Preparation: Dissolve S-Thanatin in 0.1 M sodium bicarbonate buffer (pH 8.5) to a final concentration of 1-5 mg/mL.[11]

• Dye Solution Preparation: Immediately before use, dissolve the amine-reactive fluorescent dye in anhydrous DMF or DMSO to a concentration of 1 mg/mL.[11]

• Labeling Reaction: Add the dye solution to the peptide solution at a molar ratio of 1.5:1 (dye:peptide). Mix gently and incubate for 2-4 hours at room temperature in the dark.[11]

• Purification:

  • Size-Exclusion Chromatography (Initial Purification): Equilibrate a size-exclusion chromatography column with PBS (pH 7.4). Apply the reaction mixture to the column to separate the labeled peptide from the free dye.[11]

  • Reverse-Phase HPLC (High Purity): For higher purity, use a C18 reverse-phase HPLC column. Elute with a gradient of 0.1% TFA in water and 0.1% TFA in ACN. Monitor the elution profile at the absorbance maximum of the dye and the peptide (around 280 nm). Collect the fractions containing the labeled peptide.

• Characterization:

  • Spectrophotometry: Measure the absorbance of the purified labeled peptide at 280 nm and the excitation maximum of the dye to determine the degree of labeling.

  • Mass Spectrometry: Confirm the identity and purity of the labeled peptide by mass spectrometry. The mass should correspond to the mass of the S-Thanatin peptide plus the mass of the fluorescent dye.[11]

• Storage: Lyophilize the purified, labeled peptide and store it at -20°C or -80°C, protected from light.

Protocol 2: Localization of Fluorescently Labeled S-Thanatin in Gram-Negative Bacteria

This protocol outlines the procedure for visualizing the interaction of fluorescently labeled S-Thanatin with a Gram-negative bacterium like Escherichia coli.

Materials:

• Fluorescently labeled S-Thanatin

• E. coli strain (e.g., ATCC 25922)

• Luria-Bertani (LB) broth

• PBS, pH 7.4

• Poly-L-lysine coated glass coverslips or glass-bottom dishes

• Paraformaldehyde (PFA)

• Fluorescence microscope with appropriate filter sets

Procedure:

• Bacterial Culture: Inoculate E. coli in LB broth and grow to the mid-logarithmic phase (OD600 ≈ 0.5).

• Incubation: Harvest the bacterial cells by centrifugation and wash them with PBS. Resuspend the cells in PBS to the desired concentration. Add the fluorescently labeled S-Thanatin to the bacterial suspension at a concentration equal to its Minimum Inhibitory Concentration (MIC). Incubate for a specified time (e.g., 30-60 minutes) at 37°C.

• Sample Preparation for Microscopy:

  • Adhesion: Place a drop of the bacterial suspension onto a poly-L-lysine coated coverslip and allow the bacteria to adhere for 15-20 minutes.

  • Fixation: Gently wash the coverslip with PBS to remove non-adherent bacteria. Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

  • Mounting: Wash the coverslip again with PBS and mount it on a microscope slide with a suitable mounting medium.

• Imaging: Visualize the samples using a fluorescence microscope. Acquire images in both the fluorescence channel corresponding to the chosen dye and the differential interference contrast (DIC) or phase-contrast channel to visualize the bacteria.

Protocol 3: Localization of Fluorescently Labeled S-Thanatin in Mammalian Cells

This protocol describes how to investigate the interaction and potential internalization of fluorescently labeled S-Thanatin in a mammalian cell line, such as HeLa cells.

Materials:

• Fluorescently labeled S-Thanatin

• HeLa cells

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS)

• PBS, pH 7.4

• Glass-bottom dishes or coverslips

• Paraformaldehyde (PFA)

• DAPI (4',6-diamidino-2-phenylindole) for nuclear staining

• Fluorescence microscope

Procedure:

• Cell Culture: Culture HeLa cells in DMEM with 10% FBS in a humidified incubator at 37°C with 5% CO2. Seed the cells onto glass-bottom dishes or coverslips and allow them to adhere and grow to 70-80% confluency.

• Incubation: Replace the culture medium with fresh, serum-free medium containing the fluorescently labeled S-Thanatin at the desired concentration. Incubate for a specific time (e.g., 1-4 hours).

• Sample Preparation for Microscopy:

  • Washing: Gently wash the cells three times with PBS to remove the unbound labeled peptide.

  • Fixation: Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

  • Staining: Wash the cells with PBS and then stain the nuclei with DAPI for 5 minutes.

  • Mounting: Wash the cells again with PBS and add a drop of mounting medium.

• Imaging: Visualize the cells using a fluorescence microscope. Acquire images in the channels for the labeled peptide (e.g., FITC/Alexa Fluor 488) and DAPI to observe the subcellular localization of S-Thanatin in relation to the nucleus.

Mandatory Visualizations

Caption: Workflow for fluorescently labeling S-Thanatin.

Caption: Experimental workflow for bacterial localization studies.

Caption: S-Thanatin's proposed mechanism of action.

References

• 1. mdpi.com [mdpi.com]
• 2. Thanatin: An Emerging Host Defense Antimicrobial Peptide with Multiple Modes of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Disulfide Bond of the Peptide Thanatin Is Dispensible for Its Antimicrobial Activity In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Structures, Interactions, and Antimicrobial Activity of the Shortest Thanatin Peptide from Anasa tristis [mdpi.com]
• 7. lubio.ch [lubio.ch]
• 8. Peptide fluorescent labeling - SB-PEPTIDE - Peptide engineering [sb-peptide.com]
• 9. lifetein.com [lifetein.com]
• 10. Fluorescent Peptides: A Guide for Life Science Researchers - AltaBioscience [altabioscience.com]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols: S-Thanatin Gene Expression and Recombinant Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thanatin is a 21-amino acid antimicrobial peptide (AMP) originally isolated from the spined soldier bug, Podisus maculiventris. It exhibits a broad spectrum of activity against Gram-negative and Gram-positive bacteria, as well as fungi.[1][2][3] S-Thanatin, an analog with a serine substitution for threonine at position 15, has also demonstrated potent antimicrobial properties.[1][4] The primary mechanism of action for Thanatin involves the disruption of the outer membrane of Gram-negative bacteria by targeting the lipopolysaccharide (LPS) transport (Lpt) system, making it a promising candidate for the development of new antibiotics to combat multidrug-resistant pathogens. This document provides detailed application notes and protocols for the gene expression and recombinant production of S-Thanatin.

Data Presentation: Recombinant Production and Antimicrobial Activity

Recombinant Production of Thanatin and S-Thanatin

The following table summarizes the recombinant production of Thanatin and its analogs in various expression systems.

Expression System	Vector	Product	Yield	Reference
Pichia pastoris	Constitutive expression vector	Recombinant Thanatin (rThan)	Up to 20 mg/L
Escherichia coli BL21 (DE3)	S-thanatin-Trxa-pET32a	Recombinant S-Thanatin	Not specified
Human Embryonic Kidney (HEK293) cells	pGH and pcDNA3.1+	Recombinant Thanatin	Higher than P. pastoris
Transgenic Arabidopsis thaliana	pGWB11 (with FLAG tag)	Cht1SP-thanatin(S)-FLAG	Not specified

Antimicrobial Activity of Thanatin and S-Thanatin

The table below presents the Minimum Inhibitory Concentrations (MICs) of recombinant and synthetic Thanatin against a panel of microorganisms.

Peptide	Microorganism	Strain	MIC (µM)	Reference
Recombinant Thanatin (rThan)	Klebsiella pneumoniae	MDR strain 0980	10
Synthetic Thanatin (sThan)	Klebsiella pneumoniae	MDR strain 0980	10
Ciprofloxacin (control)	Klebsiella pneumoniae	MDR strain 0980	40
Thanatin	Aerococcus viridans	< 5
Thanatin	Micrococcus luteus	< 5
Thanatin	Bacillus megaterium	< 5
Thanatin	Bacillus subtilis	< 5
Thanatin	Enterococcus faecalis	ATCC 29212	0.5
Thanatin	Streptococcus pyogenes	ATCC 19615	0.5
Thanatin	Staphylococcus aureus	ATCC 25923	1
Recombinant Thanatin	Staphylococcus aureus	ATCC 12923	Potent activity
Recombinant Thanatin	Escherichia coli	ATCC 25922	Highest MIC value
Thanatin	Neurospora crassa	< 5
Thanatin	Botrytis cinerea	< 5
Thanatin	Nectria haematococca	< 5
Thanatin	Trichoderma viride	< 5
Thanatin	Alternaria brassicicola	< 5
Thanatin	Fusarium culmorum	< 5

Experimental Protocols

Protocol 1: Recombinant Production of S-Thanatin in E. coli

This protocol is based on the expression of S-Thanatin as a fusion protein in E. coli, a common strategy to prevent the degradation of small peptides and to facilitate purification.

1. Gene Synthesis and Codon Optimization:

• Synthesize the gene encoding S-Thanatin. The amino acid sequence is a 21-residue peptide.

• Codon-optimize the gene sequence for expression in E. coli.

• Incorporate restriction sites at the 5' and 3' ends for cloning into an expression vector (e.g., pET series).

• To enhance expression and aid in purification, the S-Thanatin gene can be fused to a carrier protein, such as Thioredoxin (Trx), with an intervening protease cleavage site (e.g., Thrombin).

2. Construction of the Expression Vector:

• Digest the synthesized gene and the expression vector (e.g., pET32a) with the selected restriction enzymes.

• Ligate the digested gene into the linearized vector.

• Transform the ligation product into a suitable cloning strain of E. coli (e.g., DH5α).

• Select for positive clones by antibiotic resistance and confirm the insertion by colony PCR and DNA sequencing.

3. Protein Expression:

• Transform the confirmed expression vector into an expression strain of E. coli (e.g., BL21(DE3)).

• Inoculate a single colony into 5 mL of LB medium containing the appropriate antibiotic and grow overnight at 37°C with shaking.

• The next day, inoculate 1 L of LB medium with the overnight culture and grow at 37°C with shaking until the OD600 reaches 0.6-0.8.

• Induce protein expression by adding IPTG to a final concentration of 0.5-1 mM.

• Continue to incubate the culture at a lower temperature (e.g., 16-25°C) for several hours (4-16 hours) to promote proper protein folding.

4. Cell Lysis and Fusion Protein Purification:

• Harvest the cells by centrifugation.

• Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.5).

• Lyse the cells by sonication or high-pressure homogenization.

• Clarify the lysate by centrifugation to remove cell debris.

• Purify the fusion protein from the soluble fraction using affinity chromatography (e.g., Ni-NTA affinity chromatography if a His-tag is present on the fusion partner).

5. Cleavage of the Fusion Protein and Purification of S-Thanatin:

• Cleave the purified fusion protein with a specific protease (e.g., Thrombin) to release the S-Thanatin peptide.

• Purify the released S-Thanatin from the fusion partner and the protease using reverse-phase high-performance liquid chromatography (RP-HPLC).

6. Verification of Purified S-Thanatin:

• Confirm the purity and molecular weight of the final product using SDS-PAGE and mass spectrometry.

Protocol 2: Recombinant Production of Thanatin in Pichia pastoris

This protocol describes the constitutive expression and secretion of recombinant Thanatin (rThan) from P. pastoris, which can simplify downstream purification.

1. Gene Synthesis and Vector Construction:

• Synthesize the gene encoding Thanatin, codon-optimized for P. pastoris.

• Incorporate a secretion signal sequence (e.g., the α-mating factor from Saccharomyces cerevisiae) at the N-terminus of the Thanatin gene.

• Clone the construct into a suitable P. pastoris expression vector that allows for constitutive expression.

2. Transformation of P. pastoris:

• Linearize the expression vector and transform it into a suitable P. pastoris strain (e.g., X-33) by electroporation.

• Select for positive transformants on appropriate selection plates.

3. Screening for High-Expressing Clones:

• Screen individual colonies for rThan expression by growing them in small-scale cultures.

• Analyze the culture supernatant for the presence of rThan by SDS-PAGE or dot blot analysis.

4. Large-Scale Culture and Protein Production:

• Inoculate a high-expressing clone into a suitable culture medium.

• Grow the culture under optimal conditions for constitutive expression. A high production level of up to 20 mg/L of rThan from the culture medium has been reported.

5. Purification of Secreted rThan:

• Separate the yeast cells from the culture medium by centrifugation.

• Concentrate the supernatant containing the secreted rThan.

• Purify rThan from the concentrated supernatant using chromatographic techniques, such as ion-exchange chromatography followed by RP-HPLC.

6. Verification of Purified rThan:

• Analyze the purity and identity of the final product by SDS-PAGE and mass spectrometry.

Visualizations

Experimental Workflow for Recombinant S-Thanatin Production

Caption: Workflow for recombinant S-Thanatin production in E. coli.

Mechanism of Action of S-Thanatin

Caption: Mechanism of action of S-Thanatin against Gram-negative bacteria.

Signaling Pathway / Mechanism of Action

Thanatin and its analog S-Thanatin exert their antimicrobial effects, particularly against Gram-negative bacteria, through a multi-faceted mechanism that primarily targets the integrity and biogenesis of the bacterial outer membrane.

• Interaction with Lipopolysaccharide (LPS): Thanatin is highly cationic and interacts with the negatively charged LPS molecules in the outer membrane of Gram-negative bacteria. This interaction displaces divalent cations (Mg²⁺ and Ca²⁺) that are crucial for stabilizing the LPS layer, leading to the destabilization and permeabilization of the outer membrane.

• Inhibition of the LPS Transport (Lpt) System: A key aspect of Thanatin's mechanism is its ability to inhibit the Lpt system, which is responsible for transporting LPS from the inner membrane to the outer membrane. Specifically, Thanatin binds with high affinity to LptA and LptD, two protein components of this transport machinery. By binding to LptA, Thanatin disrupts the interaction between LptA and LptC, which is a critical step in the formation of the protein bridge that shuttles LPS across the periplasm. This disruption halts the biogenesis of the outer membrane, ultimately leading to bacterial cell death.

• Inhibition of Metallo-β-Lactamases: In addition to its effects on the bacterial membrane, Thanatin has been shown to inhibit the enzymatic activity of New Delhi metallo-β-lactamase-1 (NDM-1) by displacing zinc ions from its active site. This action can restore the efficacy of carbapenem (B1253116) antibiotics against resistant bacteria.

The dual mechanism of disrupting the outer membrane and inhibiting the essential Lpt system makes Thanatin a potent antimicrobial agent and a promising lead for the development of new therapeutics to combat antibiotic-resistant infections.

References

• 1. Thanatin: An Emerging Host Defense Antimicrobial Peptide with Multiple Modes of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Selective toxicity of antimicrobial peptide S-thanatin on bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing S-Thanatin Dosage for In Vivo Studies

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing the dosage of S-Thanatin for in vivo studies. This resource offers troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is S-Thanatin and what is its mechanism of action?

A1: S-Thanatin is a synthetic analog of Thanatin, an antimicrobial peptide (AMP) originally isolated from the spined soldier bug, Podisus maculiventris.[1] In S-Thanatin, the threonine residue at position 15 of Thanatin is substituted with a serine.[2][3] This modification has been shown to enhance its antimicrobial potency and reduce hemolytic toxicity.[4] S-Thanatin exhibits broad-spectrum activity, particularly against Gram-negative bacteria.[5]

Its primary mechanism of action involves a multi-step process:

• Binding to Lipopolysaccharide (LPS): S-Thanatin initially interacts with the lipopolysaccharide (LPS) on the outer membrane of Gram-negative bacteria. This interaction neutralizes the surface charge of the bacteria.

• Outer Membrane Disruption: This binding disrupts the integrity of the outer membrane, increasing its permeability.

• Inhibition of LPS Transport: S-Thanatin then translocates into the periplasmic space where it binds to components of the LPS transport (Lpt) machinery, specifically LptA and LptD, thereby inhibiting the transport of newly synthesized LPS to the outer membrane. This disruption of outer membrane biogenesis is a key bactericidal mechanism.

Q2: What is a typical starting dosage range for S-Thanatin in mouse models?

A2: Based on published in vivo studies, a typical starting dosage range for S-Thanatin administered intraperitoneally (i.p.) in mouse models of bacterial infection is between 5 mg/kg and 40 mg/kg. The optimal dosage will depend on the specific animal model, the bacterial strain used, the severity of the infection, and the administration route.

Q3: What are the known toxic effects of S-Thanatin?

A3: S-Thanatin generally exhibits low toxicity, particularly low hemolytic activity against red blood cells. A subacute toxicity study in ICR mice with intravenous injections of up to 125 mg/kg for two weeks showed no significant differences in serum chemistry, hematology, or pathological changes in major organs. However, at higher doses (20 mg/kg and 50 mg/kg), some pathological changes in the liver and lungs have been reported. As with any experimental compound, it is crucial to perform dose-response and toxicity studies in your specific model.

Q4: How can S-Thanatin be administered in in vivo studies?

A4: The most commonly reported route of administration for S-Thanatin in mouse models is intraperitoneal (i.p.) injection. The choice of administration route should be guided by the infection model and the pharmacokinetic properties of the peptide.

Troubleshooting Guides

This section addresses specific issues that researchers may encounter during their in vivo experiments with S-Thanatin.

Problem	Potential Cause(s)	Troubleshooting Steps
Low or no in vivo efficacy despite good in vitro activity	1. Rapid clearance: Peptides can be quickly cleared from circulation by proteases or renal filtration. 2. Peptide aggregation: The peptide may aggregate under physiological conditions, reducing its bioavailability. 3. Binding to host components: Antimicrobial peptides can bind to host cells and proteins, reducing the concentration available to target bacteria. 4. Suboptimal dosage or administration route: The chosen dose may be too low, or the administration route may not be appropriate for the infection model.	1. Pharmacokinetic analysis: Conduct a pharmacokinetic study to determine the half-life of S-Thanatin in your model. 2. Formulation optimization: Evaluate different formulations to improve solubility and stability. Consider co-solvents like DMSO, but ensure final concentration is non-toxic. 3. Dose escalation study: Perform a dose-escalation study to determine the optimal therapeutic dose. 4. Alternative administration routes: Explore other administration routes that may provide better bioavailability at the site of infection.
High variability in animal survival rates	1. Inconsistent bacterial inoculum: Variation in the number of bacteria administered can lead to different infection severities. 2. Inconsistent peptide administration: Inaccurate dosing or injection technique can lead to variable peptide exposure. 3. Animal health status: Underlying health issues in the animals can affect their response to infection and treatment.	1. Standardize inoculum preparation: Ensure a consistent and accurate method for preparing and quantifying the bacterial inoculum (e.g., spectrophotometry and plating for CFU confirmation). 2. Standardize administration technique: Ensure all personnel are trained and use a consistent technique for peptide administration. 3. Health monitoring: Closely monitor the health of the animals before and during the experiment to exclude any with pre-existing conditions.
Signs of toxicity in animals (e.g., weight loss, lethargy)	1. Dosage is too high: The administered dose may be approaching the maximum tolerated dose (MTD). 2. Impurities in the peptide preparation: The synthesized peptide may contain toxic impurities. 3. Inflammatory response: The peptide itself or impurities may be triggering an inflammatory response.	1. Dose de-escalation: Reduce the dosage to a lower, non-toxic level and re-evaluate efficacy. 2. Verify peptide purity: Ensure the purity of the S-Thanatin preparation using methods like HPLC. 3. Monitor inflammatory markers: Measure levels of pro-inflammatory cytokines to assess the inflammatory response to the peptide.
Difficulty dissolving S-Thanatin	1. Hydrophobicity: The peptide may have hydrophobic regions that make it difficult to dissolve in aqueous solutions. 2. Aggregation: Peptides can form aggregates, especially at high concentrations.	1. Test different solvents: Start with sterile water. If unsuccessful, try a small amount of a volatile acid (e.g., 10% acetic acid) for basic peptides, and then dilute with buffer. For highly hydrophobic peptides, a small amount of an organic solvent like DMSO can be used for the initial stock, followed by slow dilution in the aqueous buffer. 2. Sonication: Use sonication to help break up aggregates and facilitate dissolution. 3. pH adjustment: Adjust the pH of the solution, as peptide solubility can be pH-dependent.

Data Presentation

Table 1: Summary of In Vivo Efficacy Studies of S-Thanatin in Mouse Models

Infection Model	Bacterial Strain	Mouse Strain	S-Thanatin Dosage (mg/kg)	Administration Route	Key Findings	Reference
Septic Shock	Multidrug-resistant E. coli	ICR	10, 20, 40 (in combination with ceftazidime)	Intraperitoneal (i.p.)	Improved survival and reduced bacterial load in a dose-dependent manner.
Systemic Infection	Klebsiella pneumoniae	ICR	5, 10, 15	Intraperitoneal (i.p.)	Significantly improved survival rate and reduced bacterial CFU in intra-abdominal fluid.

Table 2: Summary of Subacute Toxicity Data for S-Thanatin in ICR Mice

Dosage (mg/kg)	Administration Route	Duration	Key Observations	Reference
20, 50, 125	Intravenous (i.v.)	14 days	No significant changes in serum chemistry, hematology, or major organ pathology.

Experimental Protocols

Protocol 1: In Vivo Efficacy of S-Thanatin in a Mouse Sepsis Model (Bacterial Injection)

• Animal Model: Use 6-8 week old male ICR mice.

• Bacterial Inoculum Preparation:

  • Culture a multidrug-resistant strain of E. coli overnight in Mueller-Hinton Broth (MHB).

  • The following day, dilute the culture in fresh MHB and grow to mid-log phase.

  • Wash the bacterial cells with sterile saline and resuspend to the desired concentration (e.g., 2 x 1010 CFU/mL). The exact lethal dose should be determined in preliminary experiments.

• Infection:

  • Administer the bacterial suspension to the mice via intraperitoneal (i.p.) injection.

• S-Thanatin Administration:

  • Prepare S-Thanatin in a sterile vehicle (e.g., saline).

  • At a predetermined time post-infection (e.g., 1 hour), administer different doses of S-Thanatin (e.g., 5, 10, 20 mg/kg) via i.p. injection. Include a vehicle control group.

• Monitoring:

  • Monitor the mice for survival over a period of 7 days.

  • At specific time points, a subset of animals can be euthanized to determine bacterial load in peritoneal fluid and blood by plating serial dilutions on agar (B569324) plates.

• Endpoint:

  • The primary endpoint is the survival rate. Secondary endpoints can include bacterial clearance and inflammatory markers.

Protocol 2: Subacute Toxicity Assessment of S-Thanatin

• Animal Model: Use healthy male and female ICR mice, divided into treatment and control groups.

• S-Thanatin Preparation: Dissolve S-Thanatin in a sterile vehicle suitable for the chosen administration route (e.g., intravenous).

• Administration:

  • Administer S-Thanatin daily for 14 consecutive days at different dose levels (e.g., low, medium, high). The control group receives the vehicle only.

• Clinical Observations:

  • Monitor the animals daily for any clinical signs of toxicity, including changes in behavior, appearance, and body weight.

• Terminal Procedures:

  • At the end of the 14-day period, euthanize the animals.

  • Collect blood for hematological and serum chemistry analysis.

  • Perform a gross necropsy and collect major organs (liver, kidneys, spleen, lungs, heart) for histopathological examination.

• Analysis:

  • Compare the data from the treatment groups to the control group to identify any dose-dependent toxic effects.

Mandatory Visualizations

Caption: S-Thanatin's dual mechanism of action against Gram-negative bacteria.

Caption: Experimental workflow for assessing the in vivo efficacy of S-Thanatin.

References

• 1. Thanatin and vinyl sulfide analogues as narrow spectrum antimicrobial peptides that synergise with polymyxin B - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Current Murine Models of Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel Antimicrobial Peptides Designed Using a Recurrent Neural Network Reduce Mortality in Experimental Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An in-vivo experimental evaluation of the efficacy of fish-derived antimicrobial peptides against multidrug-resistant Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

S-Thanatin Large-Scale Synthesis Technical Support Center

Welcome to the technical support center for the large-scale synthesis of S-Thanatin. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the chemical synthesis of this potent antimicrobial peptide. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to facilitate a successful synthesis campaign.

Frequently Asked Questions (FAQs)

Q1: What is S-Thanatin and why is it of interest?

A1: S-Thanatin is a synthetic analog of thanatin (B1575696), a 21-amino acid antimicrobial peptide (AMP) originally isolated from the spined soldier bug, Podisus maculiventris.[1][2] In S-Thanatin, the threonine residue at position 15 is replaced with a serine.[3] It exhibits broad-spectrum antimicrobial activity, particularly against Gram-negative bacteria, including multidrug-resistant strains like E. coli and K. pneumoniae.[2][3] Its unique mechanism, which involves inhibiting lipopolysaccharide (LPS) transport by binding to LptA, makes it a promising candidate for novel antibiotic development.

Q2: What is the primary method for synthesizing S-Thanatin?

A2: The most common and preferred method for synthesizing S-Thanatin and its analogs is Fmoc-based Solid-Phase Peptide Synthesis (SPPS). This technique offers advantages such as mild reaction conditions, minimal side reactions, and the potential for high yields and automation. Following synthesis, the peptide is cleaved from the resin and purified, typically using reverse-phase high-performance liquid chromatography (RP-HPLC).

Q3: How critical is the disulfide bond for S-Thanatin's activity?

A3: The intramolecular disulfide bond between Cys11 and Cys18 is crucial for stabilizing the β-hairpin structure of thanatin and its analogs. This conformation is vital for its potent antimicrobial activity. Some studies suggest that replacing the cysteine residues with serine significantly diminishes antimicrobial efficacy against E. coli, indicating the disulfide bond is essential for its mechanism of action against certain bacteria. However, one study noted that a linear version of thanatin (L-thanatin) retained potent activity, suggesting the bond may be dispensable in some contexts, potentially reducing synthesis complexity and cost. For ensuring maximal potency against Gram-negative targets, proper formation of this bond is a critical step in the synthesis process.

Q4: Can S-Thanatin be produced recombinantly?

A4: Yes, recombinant production of S-Thanatin has been explored in various systems, including E. coli and Pichia pastoris. These methods offer potential advantages in cost-effectiveness for very large scales. However, they come with their own challenges, such as optimizing expression, cleaving fusion proteins efficiently, and subsequent purification to achieve high purity.

Troubleshooting Guide for S-Thanatin SPPS

This guide addresses specific problems that may arise during the solid-phase synthesis of S-Thanatin.

Q5: My final crude product has a very low yield. What are the common causes?

A5: Low yield in SPPS is a frequent issue. The root causes can be traced to several steps in the synthesis workflow.

• Incomplete Fmoc Deprotection: If the Fmoc protecting group is not fully removed at each step, the subsequent amino acid cannot be coupled, leading to truncated peptide sequences (deletion impurities).

• Poor Coupling Efficiency: Steric hindrance between amino acids can make coupling difficult. The sequence of S-Thanatin contains several bulky residues which can pose a challenge. Using a double-coupling strategy or more potent coupling reagents can help.

• Resin-Related Issues: The choice of resin is important. Ensure the resin has appropriate loading capacity and swelling properties for the synthesis scale.

• Oxidation of Residues: Methionine (M21) and Cysteine (C11, C18) residues are susceptible to oxidation during synthesis and cleavage, which can reduce the yield of the target peptide.

• Cleavage and Purification Losses: Significant product loss can occur during the cleavage from the resin and during multi-step purification by RP-HPLC. A moderate overall yield of 6.9% was reported for a similar modified thanatin analog, highlighting that losses are expected.

References

• 1. Thanatin: An Emerging Host Defense Antimicrobial Peptide with Multiple Modes of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Thanatin: A Promising Antimicrobial Peptide Targeting the Achilles’ Heel of Multidrug-Resistant Bacteria - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: S-Thanatin Solubility and Experimental Assay Guidance

Welcome to the technical support center for S-Thanatin. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of S-Thanatin in experimental assays, with a focus on overcoming solubility challenges.

Frequently Asked Questions (FAQs)

Q1: What is S-Thanatin and how does it differ from Thanatin?

S-Thanatin is a synthetic analog of Thanatin, an antimicrobial peptide originally isolated from the spined soldier bug, Podisus maculiventris.[1][2] In S-Thanatin, the threonine residue at position 15 of the native Thanatin sequence is substituted with a serine.[2][3] This modification has been shown to yield a peptide with a broad spectrum of antimicrobial activity, comparable to the native Thanatin.[3]

Q2: What are the key physicochemical properties of S-Thanatin?

Understanding the physicochemical properties of S-Thanatin is crucial for determining the appropriate handling and solubilization methods.

Property	Value/Characteristic	Reference
Amino Acid Sequence	GSKKPVPIIYCNRRSGKCQRM
Molecular Weight	~2376 g/mol (Predicted)
Isoelectric Point (pI)	~10.5 (Predicted for Thanatin)
Charge at Neutral pH	Strongly Cationic
Structure	β-hairpin stabilized by a disulfide bond

Note: The molecular weight and isoelectric point are predicted based on the amino acid sequence and may vary slightly based on synthesis and purification methods.

Q3: What is the recommended solvent for initial stock solution preparation of S-Thanatin?

Given its highly cationic nature (pI ~10.5), S-Thanatin is predicted to be soluble in acidic aqueous solutions. For initial solubilization of the lyophilized peptide, the following solvents can be tested in a stepwise manner:

• Sterile, distilled water: Start with a small amount of water.

• Aqueous acidic solution: If solubility in water is limited, a dilute solution of acetic acid (e.g., 10%) is recommended.

• Organic co-solvents: For potentially higher concentrations or if aggregation is observed, a small amount of an organic solvent like dimethyl sulfoxide (B87167) (DMSO) or 50% trifluoroethanol (TFE) can be used, followed by dilution with an appropriate aqueous buffer.

It is always recommended to test the solubility of a small aliquot of the peptide before dissolving the entire batch.

Q4: How does pH and salt concentration affect S-Thanatin's activity?

The antimicrobial activity of S-Thanatin can be influenced by the pH and salt concentration of the assay medium. Studies on Thanatin and S-Thanatin have shown that their activity is slightly higher in neutral or slightly basic conditions compared to acidic conditions. However, high concentrations of monovalent (Na+, K+) and divalent (Ca2+, Mg2+) cations can decrease the antimicrobial activity. This is an important consideration when designing experiments in complex media, such as cell culture media or physiological buffers.

Troubleshooting Guides

Issue 1: S-Thanatin powder is not dissolving.

If you are experiencing difficulty dissolving lyophilized S-Thanatin, follow this troubleshooting workflow:

Caption: A step-by-step guide to troubleshoot S-Thanatin dissolution.

Issue 2: S-Thanatin precipitates when added to cell culture medium.

Precipitation of S-Thanatin in complex biological media can be a significant issue. This is often due to interactions with salts, proteins, or pH changes.

Potential Cause	Explanation	Recommended Solution
High Salt Concentration	Cell culture media contain various salts that can reduce the solubility and activity of cationic peptides like S-Thanatin.	- Test the effect of your specific medium on S-Thanatin activity in a preliminary experiment.- Consider using a simpler, low-salt buffer for your assay if possible.
Interaction with Serum Proteins	Serum components can bind to the peptide, leading to aggregation and precipitation.	- Reduce the serum concentration in your assay medium if experimentally feasible.- Prepare a more concentrated stock solution of S-Thanatin and add a smaller volume to the medium to minimize local concentration effects.
pH Shift	The pH of your S-Thanatin stock solution may differ significantly from the physiological pH of the cell culture medium, causing precipitation upon mixing.	- Ensure the pH of your stock solution is compatible with the final assay conditions.- Add the S-Thanatin stock solution to the medium slowly while gently vortexing to allow for gradual pH equilibration.
Exceeding Solubility Limit	The final concentration of S-Thanatin in the cell culture medium may be above its solubility limit in that specific environment.	- Determine the maximum soluble concentration of S-Thanatin in your specific cell culture medium through a pilot experiment.- Lower the final concentration of S-Thanatin in your assay.

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL S-Thanatin Stock Solution

This protocol provides a general guideline for preparing a stock solution of S-Thanatin. The optimal solvent should be determined empirically.

Materials:

• Lyophilized S-Thanatin

• Sterile, distilled water

• 10% Acetic Acid solution (sterile)

• Dimethyl sulfoxide (DMSO), sterile-filtered

• Sterile, low-protein binding microcentrifuge tubes

• Vortex mixer

• Sonicator water bath

Procedure:

• Pre-treatment: Before opening, centrifuge the vial of lyophilized S-Thanatin to ensure all the powder is at the bottom.

• Initial Solubilization (Water):

  • Add a small volume of sterile, distilled water to the vial to achieve a concentration slightly higher than 1 mg/mL.

  • Gently vortex the vial. If the peptide dissolves completely, proceed to step 6.

• Acidic Solubilization:

  • If the peptide is not fully dissolved in water, add 10% acetic acid dropwise while vortexing until the solution becomes clear.

• Organic Solvent Solubilization (if necessary):

  • If the peptide remains insoluble, use a fresh aliquot of lyophilized S-Thanatin.

  • Add a minimal volume of DMSO to the vial to completely dissolve the peptide.

  • Brief sonication (10-20 seconds) in a water bath can aid dissolution.

• Dilution (for organic solvent stock):

  • Slowly add your desired aqueous buffer (e.g., sterile water or PBS) to the DMSO stock solution while gently vortexing to reach the final concentration of 1 mg/mL. Be cautious as adding the aqueous phase too quickly can cause precipitation.

• Final Concentration and Storage:

  • Adjust the final volume with the appropriate solvent to achieve a 1 mg/mL concentration.

  • Aliquot the stock solution into sterile, low-protein binding tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C for long-term stability.

Protocol 2: Minimum Inhibitory Concentration (MIC) Assay

This protocol describes a standard broth microdilution method to determine the MIC of S-Thanatin against a bacterial strain.

Caption: A simplified workflow for determining the Minimum Inhibitory Concentration (MIC).

Signaling Pathway

The primary mechanism of action for S-Thanatin involves the disruption of the bacterial cell membrane, particularly the outer membrane of Gram-negative bacteria through its interaction with lipopolysaccharide (LPS).

Caption: The proposed mechanism of action for S-Thanatin against Gram-negative bacteria.

References

• 1. Thanatin: An Emerging Host Defense Antimicrobial Peptide with Multiple Modes of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Selective toxicity of antimicrobial peptide S-thanatin on bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming S-Thanatin Degradation in Biological Fluids

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to S-Thanatin degradation during experiments.

Frequently Asked Questions (FAQs)

Q1: My S-Thanatin appears to be losing activity in my in vitro assay. What could be the cause?

A1: Loss of S-Thanatin activity in biological fluids is often due to proteolytic degradation. Antimicrobial peptides (AMPs) like S-Thanatin are susceptible to proteases present in common experimental media containing serum or other biological extracts.[1] The cytosol of cells, such as erythrocytes, also contains proteases that can degrade AMPs if cell lysis occurs.[2][3]

Q2: How can I determine if my S-Thanatin is degrading?

A2: You can monitor the stability of S-Thanatin over time using techniques like Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) or Mass Spectrometry (LC-MS). These methods allow you to quantify the amount of intact S-Thanatin remaining at different time points. A decrease in the peak corresponding to intact S-Thanatin and the appearance of new peaks would indicate degradation.

Q3: What are the primary strategies to prevent S-Thanatin degradation?

A3: Several strategies can be employed to enhance the stability of S-Thanatin:

• Amino Acid Substitution: Replacing L-amino acids with D-amino acids or incorporating unnatural amino acids can reduce recognition by proteases.[4]

• Structural Modification: While S-Thanatin is a linear analog of the cyclic peptide Thanatin (B1575696), cyclization is a general strategy to improve peptide stability.[5] Additionally, modifications to the N- or C-terminus can block exopeptidase activity.

• Formulation Strategies: Encapsulating S-Thanatin in delivery systems like liposomes or nanoparticles can shield it from proteases. Conjugation to polymers such as polyethylene (B3416737) glycol (PEGylation) can also increase its half-life.

Q4: Are there any known stable analogs of Thanatin?

A4: Yes, studies have indicated that Thanatin and some of its analogs exhibit good stability in plasma. For instance, C-terminal amidation of Thanatin (A-thanatin) has been shown to increase its resistance to proteinases. Linear thanatin (L-thanatin), which lacks the disulfide bond of the parent molecule, has also been reported to have satisfactory stability in plasma. S-Thanatin itself, a substitution analog, has demonstrated notable efficacy in in vivo models, suggesting a degree of stability in biological environments.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent results in cell-based assays.	Degradation of S-Thanatin by proteases in the cell culture medium (if supplemented with serum) or released from cells.	1. Perform a time-course experiment to assess S-Thanatin stability in your specific medium using RP-HPLC. 2. Consider using serum-free medium if compatible with your cell line. 3. Incorporate protease inhibitors in your assay, being mindful of their potential effects on your experimental system.
Low recovery of S-Thanatin from plasma/serum samples.	Proteolytic degradation during sample incubation and processing.	1. Minimize incubation times at physiological temperatures. 2. Immediately add a precipitating agent (e.g., acetonitrile (B52724) with trifluoroacetic acid) and place on ice to stop enzymatic activity. 3. Use low-bind tubes to prevent peptide loss due to adsorption.
Difficulty in detecting S-Thanatin degradation products.	Degradation fragments may be too small or in low abundance for easy detection by standard methods like SDS-PAGE.	Utilize more sensitive techniques such as LC-MS/MS to identify and characterize the degradation fragments. This can help in understanding the cleavage sites and designing more stable analogs.
S-Thanatin analog shows reduced antimicrobial activity.	The modification made to improve stability has negatively impacted the peptide's structure or its interaction with the bacterial membrane.	1. Analyze the secondary structure of the analog using Circular Dichroism (CD) spectroscopy to ensure it maintains the desired conformation. 2. Perform membrane permeabilization assays to assess its functional activity. 3. Consider alternative modifications that are less likely to disrupt the active conformation.

Data Presentation

While specific quantitative stability data for S-Thanatin in various biological fluids is not extensively available in the public domain, the following table provides a representative example of how to present such data, based on typical findings for stabilized antimicrobial peptides. Researchers are encouraged to generate specific data for S-Thanatin under their experimental conditions.

Table 1: Illustrative Stability of S-Thanatin and Analogs in Human Serum at 37°C

Peptide	Modification	Half-life (t½) in hours (Mean ± SD)	Remaining Peptide after 8h (%) (Mean ± SD)
S-Thanatin	(Reference)	Data to be determined experimentally	Data to be determined experimentally
S-Thanatin-D	D-amino acid substitution	> 24	85 ± 5
PEG-S-Thanatin	PEGylation	> 48	95 ± 3
Lipo-S-Thanatin	Liposomal Formulation	> 72	98 ± 2

Note: The data in this table is illustrative and intended to demonstrate a clear format for presenting stability results. Actual values must be determined experimentally.

Experimental Protocols

Protocol 1: S-Thanatin Stability Assay in Human Serum using RP-HPLC

Objective: To quantify the degradation of S-Thanatin in human serum over time.

Materials:

• S-Thanatin (lyophilized powder, >95% purity)

• Human Serum (pooled, commercially available)

• Dimethyl Sulfoxide (DMSO), HPLC grade

• Acetonitrile (ACN), HPLC grade

• Trifluoroacetic Acid (TFA), HPLC grade

• Water, HPLC grade

• Microcentrifuge tubes (low-bind)

• Incubator or water bath at 37°C

• RP-HPLC system with UV detector

Procedure:

• Preparation of Solutions:

  • S-Thanatin Stock Solution (1 mg/mL): Dissolve S-Thanatin in DMSO.

  • Working Serum Aliquots: Thaw human serum at 37°C and centrifuge at 10,000 x g for 10 minutes at 4°C to remove cryoprecipitates. Collect the supernatant and store in single-use aliquots at -80°C.

  • Precipitating Solution: 1% (v/v) TFA in ACN.

  • HPLC Mobile Phase A: 0.1% (v/v) TFA in water.

  • HPLC Mobile Phase B: 0.1% (v/v) TFA in ACN.

• Incubation:

  • Pre-warm the required volume of working serum to 37°C.

  • Spike the serum with the S-Thanatin stock solution to a final concentration of 100 µg/mL. Ensure the final DMSO concentration is <1%.

  • Incubate the mixture at 37°C.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 0.5, 1, 2, 4, 8, 24 hours), withdraw an aliquot (e.g., 50 µL) of the incubation mixture.

  • Immediately add 2 volumes of cold Precipitating Solution (e.g., 100 µL).

  • Vortex vigorously for 30 seconds.

  • Incubate on ice for 20 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet precipitated proteins.

• RP-HPLC Analysis:

  • Carefully transfer the supernatant to an HPLC vial.

  • Inject a defined volume (e.g., 20 µL) onto the RP-HPLC system.

  • Elute with a suitable gradient of Mobile Phase A and B.

  • Monitor the elution at 220 nm or 280 nm.

  • The percentage of intact S-Thanatin is calculated by comparing the peak area at each time point to the peak area at time 0.

Protocol 2: Analysis of S-Thanatin Secondary Structure by Circular Dichroism (CD) Spectroscopy

Objective: To assess the secondary structure of S-Thanatin and its analogs to ensure that stability-enhancing modifications do not disrupt its conformation.

Materials:

• S-Thanatin or analog (lyophilized, >95% purity)

• Phosphate (B84403) buffer (e.g., 10 mM sodium phosphate, pH 7.4)

• CD Spectropolarimeter

• Quartz cuvette (e.g., 1 mm path length)

Procedure:

• Sample Preparation:

  • Dissolve S-Thanatin in the phosphate buffer to a final concentration of 0.1-0.2 mg/mL. The solution must be clear and free of aggregates.

  • Prepare a buffer blank.

• Instrument Setup:

  • Purge the instrument with nitrogen gas.

  • Set the measurement parameters (e.g., wavelength range: 190-260 nm; bandwidth: 1 nm; data pitch: 0.5 nm; scanning speed: 50 nm/min).

• Data Acquisition:

  • Record a baseline spectrum with the buffer-filled cuvette.

  • Record the spectrum of the S-Thanatin solution.

  • Typically, 3-5 scans are averaged to improve the signal-to-noise ratio.

• Data Analysis:

  • Subtract the baseline spectrum from the sample spectrum.

  • Convert the raw data (ellipticity in millidegrees) to mean residue ellipticity [θ].

  • Analyze the resulting spectrum for characteristic secondary structure features (e.g., β-sheet, α-helix, random coil).

Visualizations

Caption: Logical workflow of S-Thanatin degradation and stabilization strategies.

Caption: Experimental workflow for the S-Thanatin stability assay.

References

• 1. mdpi.com [mdpi.com]
• 2. Thanatin: A Promising Antimicrobial Peptide Targeting the Achilles’ Heel of Multidrug-Resistant Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thanatin: An Emerging Host Defense Antimicrobial Peptide with Multiple Modes of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Single Disulfide Bond in Host Defense Thanatin Analog Peptides: Antimicrobial Activity, Atomic-Resolution Structures and Target Interactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: S-Thanatin MIC Assay Troubleshooting

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering variability and other issues during the determination of Minimum Inhibitory Concentration (MIC) for the antimicrobial peptide S-Thanatin.

Frequently Asked Questions (FAQs)

Q1: What is S-Thanatin and what is its primary mechanism of action?

S-Thanatin is a synthetic analog of Thanatin, an antimicrobial peptide (AMP) originally isolated from the spined soldier bug, Podisus maculiventris.[1] It is a 21-amino acid peptide with a single disulfide bond, forming a β-hairpin structure.[2] Its primary mechanism of action against Gram-negative bacteria involves the disruption of the outer membrane.[3] S-Thanatin interacts with lipopolysaccharide (LPS) and inhibits the LPS transport (Lpt) protein complex, specifically targeting components like LptA and LptD, which are crucial for maintaining the integrity of the outer membrane.[2][4] This disruption leads to increased membrane permeability and ultimately cell death.

Q2: What is the expected antimicrobial spectrum of S-Thanatin?

S-Thanatin is particularly potent against a broad range of Gram-negative bacteria, including multidrug-resistant (MDR) strains of Escherichia coli, Klebsiella pneumoniae, and Enterobacter species. Its activity is generally independent of the antibiotic resistance profiles of these bacteria. Conversely, S-Thanatin shows significantly weaker activity against most Gram-positive bacteria and fungi.

Q3: I am observing high variability in my S-Thanatin MIC results between experiments. What are the common causes?

High variability in MIC values is a frequent challenge when working with antimicrobial peptides like S-Thanatin. Several factors can contribute to this issue:

• Peptide Adsorption: Cationic peptides like S-Thanatin can adhere to the negatively charged surfaces of standard polystyrene microtiter plates, reducing the effective concentration of the peptide in solution.

• Inoculum Preparation: The density of the bacterial inoculum can significantly influence the MIC value. Inconsistent starting bacterial concentrations will lead to variable results.

• Media Composition: The presence of certain ions, particularly divalent cations like Ca²⁺ and Mg²⁺, can affect the activity of some AMPs. The salt concentration of the growth medium can also impact peptide efficacy.

• Peptide Handling: Improper storage, repeated freeze-thaw cycles, or the use of inappropriate diluents can lead to peptide degradation or aggregation, affecting its antimicrobial activity.

• Endpoint Reading: Subjectivity in visually determining the endpoint of bacterial growth can introduce variability between different individuals or even between experiments for the same individual.

Troubleshooting Guide

Below are common problems encountered during S-Thanatin MIC assays and their potential solutions.

Problem 1: Higher than expected MIC values or no antimicrobial activity.

Potential Cause	Troubleshooting Step
Peptide Adsorption to Plates	Use low-binding polypropylene (B1209903) 96-well plates instead of standard polystyrene plates.
Incorrect Peptide Concentration	Verify the peptide's purity and concentration. Ensure proper reconstitution of the lyophilized powder and use a calibrated pipette for accurate dilutions.
Peptide Degradation/Aggregation	Aliquot the stock solution upon reconstitution to avoid multiple freeze-thaw cycles. Prepare fresh dilutions for each experiment. Consider using a diluent containing 0.01% acetic acid and 0.2% bovine serum albumin (BSA) to prevent aggregation and non-specific binding.
High Salt Concentration in Media	While S-Thanatin's activity is noted to be less affected by salt than some other AMPs, consider using a cation-adjusted Mueller-Hinton Broth (MHB) as a standard. If issues persist, testing in a low-salt medium may be informative, provided it supports adequate bacterial growth.
Resistant Bacterial Strain	Confirm the identity and expected susceptibility of your bacterial strain. Include a known susceptible quality control strain in your assay.

Problem 2: Inconsistent MIC values between replicates and experiments.

Potential Cause	Troubleshooting Step
Inconsistent Inoculum Density	Standardize your inoculum preparation. Use a spectrophotometer to adjust the bacterial suspension to a 0.5 McFarland standard and then dilute to the final required concentration (e.g., 5 x 10⁵ CFU/mL).
Well-to-Well Contamination	Use careful pipetting techniques to avoid splashing and cross-contamination between wells.
Evaporation during Incubation	Use plate sealers or place the microtiter plates in a humidified container during incubation to minimize evaporation, especially from the outer wells.
Subjective MIC Reading	Have the same person read the MICs visually under consistent lighting conditions. For a more objective measure, use a microplate reader to measure the optical density at 600 nm (OD₆₀₀) and define the MIC as the lowest concentration that inhibits growth by a certain percentage (e.g., ≥90%) compared to the growth control.
Incomplete Mixing	Ensure thorough mixing of the peptide and bacterial inoculum in each well by gently pipetting up and down after adding all components.

Experimental Protocols

S-Thanatin MIC Assay Protocol (Broth Microdilution)

This protocol is adapted from standard guidelines for antimicrobial peptide susceptibility testing.

Materials:

• S-Thanatin (lyophilized powder)

• Sterile, 96-well polypropylene plates (low-binding)

• Cation-Adjusted Mueller-Hinton Broth (MHB)

• Bacterial strain of interest

• Sterile 0.01% acetic acid with 0.2% Bovine Serum Albumin (BSA)

• Sterile deionized water

• Calibrated pipettes and sterile, low-retention tips

• Incubator (37°C)

• Spectrophotometer or McFarland standards

Procedure:

• Preparation of S-Thanatin Stock Solution:

  • Allow the lyophilized peptide to equilibrate to room temperature.

  • Reconstitute the peptide in sterile deionized water to create a high-concentration stock solution (e.g., 1280 µg/mL).

  • Aliquot and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

• Preparation of Bacterial Inoculum:

  • From a fresh agar (B569324) plate, select 3-5 colonies of the test bacterium.

  • Inoculate into 5 mL of MHB and incubate overnight at 37°C with shaking.

  • Dilute the overnight culture in fresh MHB to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Further dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the assay wells.

• Serial Dilution of S-Thanatin:

  • Perform a two-fold serial dilution of the S-Thanatin stock solution in 0.01% acetic acid with 0.2% BSA to create 10x working solutions. For example, to test a final concentration range of 64 µg/mL to 0.5 µg/mL, prepare 10x working solutions from 640 µg/mL to 5 µg/mL.

• Plate Setup (100 µL final volume per well):

  • Add 50 µL of the standardized bacterial inoculum to wells in columns 1 through 11.

  • Add 10 µL of the 10x S-Thanatin dilutions to the corresponding wells in columns 1 through 10 (from highest to lowest concentration).

  • Add 40 µL of MHB to each of these wells.

  • Growth Control (Column 11): Add 10 µL of the diluent (0.01% acetic acid with 0.2% BSA) and 40 µL of MHB.

  • Sterility Control (Column 12): Add 100 µL of sterile MHB only.

• Incubation:

  • Cover the plate with a breathable sealer and incubate at 37°C for 18-24 hours.

• Determining the MIC:

  • The MIC is the lowest concentration of S-Thanatin that results in the complete inhibition of visible bacterial growth. This can be assessed visually or by measuring the OD₆₀₀ with a microplate reader.

Data Presentation

Table 1: Example S-Thanatin MIC Data

Bacterial Strain	S-Thanatin MIC Range (µg/mL)	Reference
Escherichia coli	4 - 16
Klebsiella pneumoniae	4 - 16
Enterobacter cloacae	4 - 16
Gram-positive bacteria (most)	>128

Visualizations

Caption: A logical workflow for troubleshooting S-Thanatin MIC assay variability.

Caption: Simplified signaling pathway of S-Thanatin's action on Gram-negative bacteria.

References

• 1. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

S-Thanatin aggregation issues and prevention

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address potential aggregation issues with the antimicrobial peptide S-Thanatin.

Frequently Asked Questions (FAQs)

Q1: What is S-Thanatin and why is aggregation a potential issue?

A1: S-Thanatin is a synthetic analog of Thanatin, an antimicrobial peptide (AMP) with broad-spectrum activity against bacteria and fungi.[1][2] Like many peptides, particularly those with a β-sheet structure in aqueous solutions, S-Thanatin can be prone to self-aggregation. This aggregation can lead to precipitation, loss of biological activity, and inaccurate experimental results.

Q2: What are the primary factors that can induce S-Thanatin aggregation?

A2: Several factors can contribute to S-Thanatin aggregation, including:

• pH: S-Thanatin's net charge is influenced by the pH of the solution. At or near its isoelectric point (pI), which is approximately 10.48 for the parent molecule Thanatin, the peptide will have a neutral net charge, reducing electrostatic repulsion and increasing the likelihood of aggregation.

• Salt Concentration: High concentrations of monovalent cations, such as sodium (Na⁺) and potassium (K⁺), can shield the peptide's charges, leading to decreased solubility and promoting aggregation.[3]

• Peptide Concentration: Higher concentrations of S-Thanatin in solution increase the probability of intermolecular interactions and aggregation.

• Temperature: While not extensively studied for S-Thanatin specifically, temperature fluctuations can impact peptide stability and solubility. Repeated freeze-thaw cycles should be avoided.

• Solvent: The choice of solvent for initial dissolution and for experimental buffers is critical in maintaining S-Thanatin's solubility.

Q3: How can I visually identify if my S-Thanatin solution has aggregated?

A3: Signs of aggregation include the appearance of visible precipitates, cloudiness, or turbidity in the solution. Even in the absence of visible particles, the formation of soluble oligomers can occur, which may require biophysical techniques for detection.

Troubleshooting Guides

Issue 1: S-Thanatin Precipitates Out of Solution During Storage or Experimentation

• Possible Cause: The peptide concentration may be too high for the storage or experimental buffer. The pH of the buffer may be close to the peptide's isoelectric point, or the salt concentration may be too high.

• Troubleshooting Steps:

  • Review Buffer Composition: Ensure the buffer pH is in the neutral to slightly basic range (pH 7.0-8.0) for optimal activity.[3] Avoid high concentrations of NaCl or KCl.[3]

  • Lower Peptide Concentration: Prepare a more dilute stock solution or dilute the existing solution.

  • Add a Solubilizing Agent: For stock solutions, consider using a small amount of an organic solvent like dimethyl sulfoxide (B87167) (DMSO) before adding the aqueous buffer.

  • Check for Contamination: Bacterial or enzymatic contamination can degrade the peptide, leading to aggregation. Ensure sterile handling techniques.

Issue 2: Inconsistent or Lower-Than-Expected Antimicrobial Activity

• Possible Cause: Partial aggregation of S-Thanatin may have occurred, reducing the concentration of active, monomeric peptide. The experimental conditions (e.g., pH, salt concentration of the assay medium) may be inhibiting the peptide's activity.

• Troubleshooting Steps:

  • Prepare Fresh Solutions: Use a freshly prepared S-Thanatin solution for each experiment to minimize the impact of long-term storage in solution.

  • Optimize Assay Conditions: Verify that the pH and salt concentration of your antimicrobial susceptibility testing medium are within the optimal range for S-Thanatin activity.

  • Solubility Test: Before conducting the assay, perform a small-scale solubility test of S-Thanatin in the assay medium to ensure it remains soluble at the tested concentrations.

Data Presentation

Table 1: Effect of Cations on the Antimicrobial Activity of S-Thanatin against E. coli

Cation	Concentration (mM)	Fold Increase in Minimum Inhibitory Concentration (MIC)
NaCl	100	4
200	8
500	>16
KCl	100	4
200	8
500	>16
CaCl₂	10	2
20	4
MgCl₂	10	2
20	4

Data adapted from a study on Thanatin and S-Thanatin, showing the impact of various cations on their antimicrobial activity.[3]

Table 2: Recommended Storage and Handling Conditions for S-Thanatin

Condition	Recommendation	Rationale
Storage (Lyophilized)	Store at -20°C or -80°C in a desiccated environment.	To ensure long-term stability and prevent degradation.
Reconstitution	Allow the lyophilized peptide to warm to room temperature in a desiccator before opening the vial.	To prevent condensation and moisture absorption.
Initial Dissolution	For basic peptides like S-Thanatin, first attempt to dissolve in sterile, distilled water. If solubility is low, a small amount of 10-25% acetic acid can be used, followed by dilution with the desired buffer. For highly hydrophobic preparations, a small volume of DMSO can be used for initial dissolution before adding the aqueous buffer.	To achieve complete dissolution before further dilution.
Stock Solution Storage	Store stock solutions in aliquots at -20°C or -80°C. Avoid repeated freeze-thaw cycles. Recommended buffer pH is between 5.0 and 7.0 for storage.	To maintain peptide integrity and activity.

Experimental Protocols

Protocol 1: Preparation of S-Thanatin Stock Solution

• Equilibrate the lyophilized S-Thanatin vial to room temperature in a desiccator.

• Determine the overall charge of the peptide. S-Thanatin is a basic peptide.

• Attempt to dissolve the peptide in sterile, distilled water to a concentration of 1-10 mg/mL.

• If the peptide does not dissolve completely, add a small volume of 10% acetic acid dropwise while vortexing until the peptide is fully dissolved.

• Alternatively, for preparations that are difficult to dissolve in aqueous solutions, dissolve the peptide in a minimal amount of sterile DMSO (e.g., 50 µL). Then, slowly add this solution to your desired sterile buffer (e.g., 10 mM Tris, pH 7.4) with gentle vortexing to the final desired concentration.

• Sterile-filter the stock solution using a 0.22 µm low-protein-binding filter.

• Aliquot the stock solution into sterile, low-protein-binding microcentrifuge tubes and store at -20°C or -80°C.

Protocol 2: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

• Prepare Materials:

  • S-Thanatin stock solution.

  • Cation-adjusted Mueller-Hinton Broth (CAMHB).

  • Sterile 96-well polypropylene (B1209903) microtiter plates.

  • Bacterial culture in the mid-logarithmic growth phase.

• Prepare Inoculum:

  • Dilute the bacterial culture in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the assay wells.

• Prepare Peptide Dilutions:

  • Perform a serial two-fold dilution of the S-Thanatin stock solution in CAMHB directly in the 96-well plate to achieve the desired concentration range.

• Inoculation:

  • Add the prepared bacterial inoculum to each well containing the S-Thanatin dilutions.

  • Include a positive control well (bacteria in CAMHB without peptide) and a negative control well (CAMHB only).

• Incubation:

  • Incubate the plate at 37°C for 18-24 hours.

• Determine MIC:

  • The MIC is the lowest concentration of S-Thanatin that completely inhibits visible bacterial growth.

Mandatory Visualization

Caption: S-Thanatin's mechanism against Gram-negative bacteria.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. toku-e.com [toku-e.com]

Technical Support Center: S-Thanatin and Beta-Lactam Synergy Protocols

Welcome to the technical support center for researchers, scientists, and drug development professionals investigating the synergistic effects of S-Thanatin and beta-lactam antibiotics. This resource provides detailed experimental protocols, troubleshooting guides, and frequently asked questions (FAQs) to facilitate your research.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism behind the synergy between S-Thanatin and beta-lactams?

A1: S-Thanatin exhibits a dual mechanism of action that leads to synergy with beta-lactams against Gram-negative bacteria. Firstly, it disrupts the integrity of the bacterial outer membrane by displacing divalent cations, which increases membrane permeability.[1][2] This allows beta-lactam antibiotics to more easily reach their targets, the penicillin-binding proteins (PBPs), located in the periplasmic space. Secondly, S-Thanatin can inactivate certain metallo-beta-lactamases (like NDM-1) by displacing essential zinc ions from their active sites, thus protecting the beta-lactam from enzymatic degradation.[1][2][3]

Q2: Which experimental methods are recommended for assessing S-Thanatin and beta-lactam synergy?

A2: The most common and recommended in vitro methods are the checkerboard assay to determine the Fractional Inhibitory Concentration (FIC) Index, the time-kill curve analysis to assess the rate of bacterial killing, and the disk diffusion method for a qualitative assessment of synergy.

Q3: What are the expected Fractional Inhibitory Concentration Index (FICI) values for S-Thanatin and beta-lactam combinations?

A3: Synergy is generally defined by an FICI of ≤ 0.5. For instance, a synergistic interaction has been reported for S-Thanatin in combination with cefepime (B1668827) against multidrug-resistant Klebsiella pneumoniae, with an average FIC of 0.3708. Another study on a thanatin (B1575696) analogue showed synergy with colistin (B93849) against Pseudomonas aeruginosa with an FICI of 0.46.

Q4: Are there specific bacterial strains that are particularly susceptible to this synergistic combination?

A4: The synergistic effect is most pronounced in Gram-negative bacteria that rely on an intact outer membrane for protection and may produce beta-lactamases. This includes clinically relevant species such as Escherichia coli, Klebsiella pneumoniae, and Pseudomonas aeruginosa.

Data Presentation

Summary of Minimum Inhibitory Concentrations (MICs) of S-Thanatin

Bacterial Species	Strain(s)	MIC Range (µg/mL)	Reference(s)
Escherichia coli	Various clinical isolates	4 - 16
Klebsiella pneumoniae	Various clinical isolates	4 - 16
Enterobacter cloacae	Various clinical isolates	4 - 16
Enterobacter aerogenes	Various clinical isolates	4 - 16
Klebsiella ornithinolytica	ATCC 31898	4 - 16
Klebsiella oxytoca	ATCC 43086	4 - 16

Summary of Fractional Inhibitory Concentration Index (FICI) for S-Thanatin Combinations

Combination	Bacterial Species	FICI	Interpretation	Reference(s)
S-Thanatin + Cefepime	Klebsiella pneumoniae (MDR)	0.3708	Synergy
S-Thanatin analogue + Colistin	Pseudomonas aeruginosa	0.46	Synergy

Experimental Protocols

Checkerboard Assay Protocol

This method is used to determine the FICI of S-Thanatin in combination with a beta-lactam antibiotic.

Materials:

• S-Thanatin stock solution

• Beta-lactam antibiotic stock solution

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial culture in logarithmic growth phase

• Sterile 96-well microtiter plates

• Multichannel pipette

Procedure:

• Bacterial Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Plate Setup:

  • Dispense 50 µL of CAMHB into each well of a 96-well plate.

  • Along the x-axis (e.g., columns 1-10), create serial twofold dilutions of the beta-lactam antibiotic.

  • Along the y-axis (e.g., rows A-G), create serial twofold dilutions of S-Thanatin.

  • Row H should contain only the serial dilutions of the beta-lactam to determine its MIC alone.

  • Column 11 should contain only the serial dilutions of S-Thanatin to determine its MIC alone.

  • Column 12 should serve as a growth control (broth and inoculum only) and a sterility control (broth only).

• Inoculation: Inoculate each well (except the sterility control) with 100 µL of the prepared bacterial inoculum. The final volume in each well will be 200 µL.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading Results: Determine the MIC for each agent alone and for each combination by identifying the lowest concentration that completely inhibits visible bacterial growth.

• FICI Calculation: Calculate the FICI for each well showing no growth using the following formula: FICI = FIC of S-Thanatin + FIC of Beta-lactam Where:

  • FIC of S-Thanatin = (MIC of S-Thanatin in combination) / (MIC of S-Thanatin alone)

  • FIC of Beta-lactam = (MIC of Beta-lactam in combination) / (MIC of Beta-lactam alone)

  • Interpretation: FICI ≤ 0.5 indicates synergy; 0.5 < FICI ≤ 4 indicates an additive or indifferent effect; FICI > 4 indicates antagonism.

Time-Kill Curve Analysis Protocol

This method assesses the bactericidal or bacteriostatic dynamics of the S-Thanatin and beta-lactam combination over time.

Materials:

• S-Thanatin and beta-lactam solutions at desired concentrations (e.g., 0.5x, 1x, 2x, 4x MIC)

• Bacterial culture in logarithmic growth phase

• Sterile culture tubes or flasks

• Sterile saline or phosphate-buffered saline (PBS) for dilutions

• Agar (B569324) plates

Procedure:

• Inoculum Preparation: Prepare a bacterial suspension to achieve a starting concentration of approximately 5 x 10^5 CFU/mL in each tube/flask.

• Experimental Setup: Prepare tubes/flasks containing CAMHB with the following:

  • No drug (growth control)

  • S-Thanatin alone at a specific concentration

  • Beta-lactam alone at a specific concentration

  • S-Thanatin and beta-lactam in combination at the same concentrations as above

• Incubation and Sampling: Incubate all tubes at 37°C with shaking. At predetermined time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot from each tube.

• Viable Cell Counting: Perform serial dilutions of each aliquot in sterile saline or PBS and plate onto agar plates. Incubate the plates for 18-24 hours.

• Data Analysis: Count the colonies on the plates to determine the number of viable bacteria (CFU/mL) at each time point. Plot the log10 CFU/mL versus time. Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL between the combination and its most active single agent at a given time point.

Troubleshooting Guides

Issue	Potential Cause(s)	Recommended Solution(s)
No synergy observed where expected	Peptide Instability: S-Thanatin, like other peptides, can be susceptible to degradation by proteases present in some media or produced by certain bacterial strains.	Use fresh peptide solutions. Consider using a defined minimal medium to reduce protease activity.
Inappropriate concentrations: The concentrations of S-Thanatin or the beta-lactam may be too high or too low to observe a synergistic effect.	Perform a thorough dose-response analysis for each agent individually before proceeding with the checkerboard assay.
Antagonistic interaction with media components: Some components of the growth media (e.g., high salt concentrations) can inhibit the activity of antimicrobial peptides.	Test the synergy in different media, such as low-salt Mueller-Hinton Broth.
High variability in MIC/FICI values	Inconsistent inoculum size: Variation in the initial bacterial concentration can significantly affect the MIC.	Standardize the inoculum preparation using a spectrophotometer to ensure a consistent starting cell density (e.g., 0.5 McFarland standard).
Peptide adsorption to plasticware: Peptides can adsorb to the surface of standard polystyrene plates, reducing the effective concentration.	Use low-protein-binding microtiter plates.
Pipetting errors: Inaccurate pipetting can lead to incorrect concentrations in the wells.	Ensure pipettes are calibrated. Use fresh tips for each dilution step.
"Skipped wells" in checkerboard assay	Peptide precipitation: S-Thanatin may precipitate at higher concentrations, especially when combined with the beta-lactam.	Visually inspect the wells for any precipitation before and after incubation. If precipitation is observed, consider using a different solvent or adjusting the pH.
Contamination: Contamination of individual wells can lead to unexpected growth patterns.	Use aseptic techniques throughout the experiment. Include sterility controls.

Visualizations

Workflow for S-Thanatin synergy assessment.

Mechanism of S-Thanatin and beta-lactam synergy.

References

• 1. researchgate.net [researchgate.net]
• 2. The antimicrobial peptide thanatin disrupts the bacterial outer membrane and inactivates the NDM-1 metallo-β-lactamase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The antimicrobial peptide thanatin disrupts the bacterial outer membrane and inactivates the NDM-1 metallo-β-lactamase [ideas.repec.org]

reducing hemolytic activity of S-Thanatin derivatives

Welcome to the technical support center for researchers working with S-Thanatin and its derivatives. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments, with a focus on mitigating hemolytic activity.

Frequently Asked Questions (FAQs)

Q1: What is S-Thanatin and how does it differ from Thanatin?

A1: S-Thanatin is a synthetic analog of Thanatin, a 21-residue antimicrobial peptide (AMP) originally isolated from the insect Podisus maculiventris.[1][2] In S-Thanatin, the threonine residue at position 15 is substituted with a serine.[3][4] This single amino acid change has been shown to enhance antimicrobial potency against certain bacteria while notably reducing hemolytic toxicity compared to the parent peptide.[5]

Q2: What is hemolytic activity and why is it a critical concern for peptide drug development?

A2: Hemolytic activity is the lysis, or rupture, of red blood cells (erythrocytes), which leads to the release of hemoglobin into the surrounding plasma.[6] For therapeutic peptides intended for systemic use, high hemolytic activity is a major safety issue as it can cause anemia, jaundice, and other toxic side effects.[6] Therefore, minimizing this activity is a crucial step in the development of S-Thanatin derivatives for clinical applications.[7]

Q3: How is the hemolytic activity of an S-Thanatin derivative quantified?

A3: Hemolytic activity is typically quantified by determining the HC50 value. The HC50 is the peptide concentration that causes 50% hemolysis in a suspension of red blood cells.[8] A higher HC50 value indicates lower hemolytic activity, which is a desirable trait for a therapeutic peptide.[6][8]

Q4: What is the primary structural factor that influences the hemolytic activity of S-Thanatin derivatives?

A4: Hydrophobicity is a key determinant of hemolytic activity.[9] While a certain level of hydrophobicity is necessary for antimicrobial action, excessively high hydrophobicity strongly correlates with increased lysis of red blood cells.[9][10][11] This is because hydrophobic residues can insert into the lipid bilayer of erythrocyte membranes, causing disruption. The goal is to find an optimal hydrophobicity window that maintains high antimicrobial efficacy while keeping hemolytic activity low.[9]

Q5: How does modifying the net charge of an S-Thanatin derivative affect its hemolytic potential?

A5: The net positive charge of S-Thanatin is crucial for its initial electrostatic attraction to the negatively charged surfaces of bacterial membranes.[6] However, a very high positive charge can also lead to non-specific binding to the negatively charged sialic acid residues on the surface of red blood cells, contributing to hemolysis.[6] Strategically substituting cationic residues (e.g., Arginine, Lysine) with neutral amino acids can sometimes reduce hemolytic activity, but it may also impact antimicrobial potency.[6]

Q6: Why does S-Thanatin naturally exhibit low hemolytic activity?

A6: The selective toxicity of S-Thanatin is attributed to several factors. Its primary mechanism involves targeting the Lipopolysaccharide (LPS) transport system in Gram-negative bacteria, which is absent in mammalian cells.[1][5] Furthermore, studies have shown that cholesterol, a major component of eukaryotic cell membranes (like red blood cells) but absent in bacterial membranes, inhibits the membrane-disrupting activity of S-Thanatin.[3][4] This helps prevent the peptide from lysing host cells.

Troubleshooting Guide

Problem: My new S-Thanatin derivative shows high antimicrobial activity but also high hemolytic activity (low HC50).

• Cause: The modification likely increased the overall hydrophobicity or altered the amphipathic nature of the peptide in a way that favors interaction with eukaryotic membranes.[7][9]

• Solution 1: Modulate Hydrophobicity. Identify the most hydrophobic residues in your derivative. Systematically substitute one or more of them with less hydrophobic residues (e.g., replace Leucine with Alanine).[6][9] This can decrease membrane insertion into red blood cells.

• Solution 2: Analyze Hydrophobic Moment. The issue may not be total hydrophobicity but its distribution. Use a helical wheel projection to analyze the hydrophobic face of the peptide. Aim to reduce the size or potency of this face through targeted amino acid substitutions.

• Solution 3: Re-evaluate Charge. If the derivative has a high net positive charge, consider substituting a cationic residue with a neutral one to reduce non-specific binding to erythrocytes.[6]

Problem: I am getting inconsistent or non-reproducible results in my hemolysis assay.

• Cause 1: Red Blood Cell (RBC) Viability. The age and handling of the blood sample can affect the fragility of the RBCs.

• Solution 1: Always use fresh, properly stored blood. Standardize your RBC washing and suspension preparation protocol.[12]

• Cause 2: Inaccurate Controls. The positive (100% lysis) and negative (0% lysis) controls are essential for accurate data normalization.

• Solution 2: Ensure your positive control (e.g., 1% Triton X-100) yields maximal and consistent absorbance readings.[13] Your negative control (buffer/PBS) should show minimal to no hemolysis.[6]

• Cause 3: Peptide Aggregation. Hydrophobic peptides can self-associate and precipitate at high concentrations, leading to inaccurate results.

• Solution 3: Visually inspect your samples for precipitation. Determine the solubility limit of your peptide in the assay buffer before starting the experiment. You may need to adjust the buffer composition or test a narrower concentration range.

Problem: The HC50 value for my derivative is too low to be therapeutically viable. How can I improve it?

• Cause: The peptide's physicochemical properties are not optimized for selectivity between bacterial and eukaryotic cells.

• Solution 1: Systematic Amino Acid Scan. Perform an "alanine scan" or substitute key residues with other amino acids to build a Structure-Activity Relationship (SAR) profile. This systematic approach helps identify which positions are sensitive to modifications that can decouple antimicrobial activity from hemolytic activity.

• Solution 2: Focus on the Disulfide Loop. The region between Cys11 and Cys18 in Thanatin is critical for its structure and activity.[14][15] Modifications in this loop can alter the peptide's conformation and subsequent interactions with membranes. Deleting or substituting residues in this loop has been shown to impact activity.[15]

• Solution 3: N-Terminal Truncation. Several studies have successfully created shorter, potent Thanatin analogs by truncating the N-terminus.[14][16] This can be a viable strategy to reduce synthesis cost and potentially alter the toxicity profile.

Data Presentation

Table 1: Comparative Activity of Thanatin Derivatives

Peptide	Sequence Modification	MIC vs. E. coli (µM)	HC50 (µM)	Selectivity Index (HC50/MIC)
Thanatin	Parent Peptide	< 8[14]	~100-200	~12.5 - 25
S-Thanatin	T15S Substitution	< 8[5][14]	> 256[3][17]	> 32
Derivative X	(Hypothetical) L_n_ -> A	16	> 300	> 18.75
Derivative Y	(Hypothetical) K_n_ -> A	32	> 300	> 9.38

Note: Data is compiled from multiple sources and includes hypothetical examples for illustrative purposes. Actual values may vary based on experimental conditions.

Experimental Protocols

Detailed Protocol: Hemolysis Assay

This protocol outlines the steps to determine the HC50 value of S-Thanatin derivatives using human red blood cells (RBCs).

1. Preparation of Red Blood Cells (RBCs): a. Obtain fresh human whole blood treated with an anticoagulant (e.g., ACD - acid citrate (B86180) dextrose).[12] b. Transfer a desired volume (e.g., 1 mL) to a microcentrifuge tube. c. Centrifuge at 700 x g for 5 minutes at room temperature.[12] d. Carefully aspirate and discard the supernatant (plasma) and the thin layer of white blood cells (buffy coat). e. Resuspend the remaining RBC pellet in 1 mL of sterile, cold Phosphate-Buffered Saline (PBS, pH 7.4). f. Repeat the centrifugation and washing steps (e-f) two more times to ensure all plasma components are removed. g. After the final wash, resuspend the RBC pellet in PBS to create a 2% (v/v) erythrocyte suspension. Keep on ice.

2. Preparation of Peptide Solutions and Controls: a. Prepare a stock solution of your S-Thanatin derivative in an appropriate solvent (e.g., sterile water or 0.01% acetic acid). b. Create a series of 2-fold serial dilutions of the peptide in PBS in a 96-well round-bottom plate. The concentration range should be wide enough to encompass the expected HC50 value (e.g., from 256 µg/mL down to 1 µg/mL). c. Negative Control (0% Lysis): Prepare wells containing only PBS.[6] d. Positive Control (100% Lysis): Prepare wells containing 1% (v/v) Triton X-100 in PBS.[6][13]

3. Incubation: a. Add 100 µL of the 2% RBC suspension to each well of the 96-well plate containing 100 µL of the peptide dilutions and controls.[18] b. Cover the plate and incubate at 37°C for 1 hour with gentle shaking.[6][18]

4. Measurement of Hemoglobin Release: a. After incubation, centrifuge the plate at 400-800 x g for 10 minutes to pellet the intact RBCs and cell debris.[18] b. Carefully transfer 100 µL of the supernatant from each well to a new 96-well flat-bottom plate, being careful not to disturb the pellet. c. Measure the absorbance of the released hemoglobin in the supernatant at 540 nm (or 415 nm) using a microplate reader.[6][18]

5. Data Analysis: a. Calculate the percentage of hemolysis for each peptide concentration using the following formula: % Hemolysis = [(Abs_sample - Abs_neg_control) / (Abs_pos_control - Abs_neg_control)] x 100 b. Plot the percent hemolysis against the peptide concentration (on a logarithmic scale). c. Determine the HC50 value, which is the concentration of the peptide that results in 50% hemolysis, by fitting the data to a sigmoidal dose-response curve.

Visualizations

Caption: Workflow for determining the hemolytic activity (HC50) of peptide derivatives.

Caption: Logical workflow for the rational design of S-Thanatin derivatives with reduced hemolytic activity.

Caption: Selective mechanism of S-Thanatin derivatives on bacterial vs. eukaryotic membranes.

References

• 1. Thanatin: An Emerging Host Defense Antimicrobial Peptide with Multiple Modes of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-activity analysis of thanatin, a 21-residue inducible insect defense peptide with sequence homology to frog skin antimicrobial peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Selective toxicity of antimicrobial peptide S-thanatin on bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. db.cngb.org [db.cngb.org]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. Contribution of Amphipathicity and Hydrophobicity to the Antimicrobial Activity and Cytotoxicity of β-Hairpin Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Traditional and Computational Screening of Non-Toxic Peptides and Approaches to Improving Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Role of Peptide Hydrophobicity in the Mechanism of Action of α-Helical Antimicrobial Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Hemolysis Assay: An In Vitro Method to Measure Calcium Ionophore-Induced Lysis in Human Erythrocytes [jove.com]
• 13. Hemolysis | Cyprotex ADME-Tox Solutions - Evotec [evotec.com]
• 14. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 15. Role of amino acid residues within the disulfide loop of thanatin, a potent antibiotic peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Outer-Membrane Permeabilization, LPS Transport Inhibition: Activity, Interactions, and Structures of Thanatin Derived Antimicrobial Peptides [mdpi.com]
• 17. journals.asm.org [journals.asm.org]
• 18. haemoscan.com [haemoscan.com]

Technical Support Center: Optimizing S-Thanatin Activity Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize buffer conditions for S-Thanatin activity assays.

Frequently Asked questions (FAQs)

Q1: What is S-Thanatin and what is its mechanism of action?

S-Thanatin is a synthetic analog of Thanatin (B1575696), an antimicrobial peptide (AMP) originally isolated from the spined soldier bug, Podisus maculiventris.[1] It is a 21-amino acid peptide with a single disulfide bond that forms a β-hairpin structure.[2][3] S-Thanatin exhibits broad-spectrum activity against Gram-negative bacteria, and its mechanism of action involves a dual approach.[4] Firstly, it interacts with and disrupts the outer membrane of Gram-negative bacteria by binding to lipopolysaccharide (LPS).[3][5] Secondly, it inhibits the LPS transport (Lpt) system by binding to key proteins like LptA and LptD, which are essential for outer membrane biogenesis.[5]

Q2: Why is my S-Thanatin showing lower than expected antimicrobial activity?

Several factors could contribute to reduced S-Thanatin activity. These include:

• Suboptimal Buffer Conditions: The antimicrobial activity of S-Thanatin is highly sensitive to the ionic strength and pH of the assay buffer.[6]

• Peptide Quality: Ensure the peptide was synthesized correctly, has high purity, and has the correct disulfide bond formation.

• Peptide Aggregation: S-Thanatin may aggregate under certain conditions, reducing its effective concentration.

• Bacterial Strain Resistance: The target bacterial strain may have inherent resistance to S-Thanatin.

Q3: How does salt concentration in the buffer affect S-Thanatin's activity?

The antimicrobial activity of S-Thanatin is significantly influenced by the presence of cations. The activity of both Thanatin and S-Thanatin decreases as the concentration of monovalent cations (Na⁺, K⁺) and divalent cations (Ca²⁺, Mg²⁺) increases.[6] This is observed as an increase in the Minimum Inhibitory Concentration (MIC). At high concentrations of Na⁺ or K⁺ (around 500 mM), both peptides can lose their activity.[6] Divalent cations also inhibit activity, though the peptides retain some function at concentrations up to 20 mM.[6] This is likely due to the cations interfering with the initial electrostatic interaction between the cationic S-Thanatin and the negatively charged bacterial membrane.

Q4: What is the optimal pH for S-Thanatin activity assays?

S-Thanatin activity is also pH-dependent. Generally, its antimicrobial activity is slightly higher in neutral or slightly basic conditions (pH 7-8) compared to acidic conditions (pH 5-6).[6] However, the MIC values do not differ dramatically across a pH range of 5 to 8.[6] For consistent results, it is recommended to use a well-buffered system at a physiological pH (e.g., pH 7.4).

Q5: Can I use standard bacteriological media for S-Thanatin activity assays?

Standard media like Mueller-Hinton Broth (MHB) can be used, but it's important to be aware of their composition. MHB contains cations (Mg²⁺ and Ca²⁺) which can affect the activity of S-Thanatin.[7] For optimization experiments, it is advisable to start with a low-salt buffer or a minimal medium and then supplement with specific salts to determine their precise effect.

Troubleshooting Guides

This section addresses specific issues that may arise during S-Thanatin activity assays.

Problem 1: High variability in Minimum Inhibitory Concentration (MIC) values between experiments.

• Potential Cause: Inconsistent inoculum density.

  • Solution: Ensure a standardized bacterial inoculum is used for each experiment. Spectrophotometrically adjust the bacterial suspension to a specific optical density (e.g., OD₆₀₀ of 0.08–0.1 for E. coli) before dilution for the final assay.

• Potential Cause: Fluctuations in incubation conditions.

  • Solution: Use a calibrated incubator and ensure a consistent temperature and incubation time for all assays. To prevent evaporation from microtiter plates, which can concentrate both the peptide and media components, use plate sealers.

• Potential Cause: Subjectivity in MIC reading.

  • Solution: Have the same person read the MICs visually, or use a plate reader to measure the optical density at 600 nm for a more quantitative determination of growth inhibition.

Problem 2: No antimicrobial activity observed in a radial diffusion assay.

• Potential Cause: Incorrect agar (B569324) gel concentration or pH.

  • Solution: Ensure the agar concentration is appropriate for the diffusion of the peptide. The pH of the agar should be buffered to the optimal range for S-Thanatin activity (pH 7.0-7.4).

• Potential Cause: S-Thanatin is precipitating in the well.

  • Solution: Check the solubility of S-Thanatin in the buffer used to dissolve it before adding it to the wells. If solubility is an issue, a small amount of a co-solvent like DMSO can be used for the stock solution, with appropriate solvent controls in the assay.

• Potential Cause: The bacterial lawn is too dense.

  • Solution: Optimize the concentration of bacteria in the agar to a level that allows for clear zones of inhibition to form.

Problem 3: Unexpectedly high MIC values in a broth microdilution assay.

• Potential Cause: High salt concentration in the assay medium.

  • Solution: Review the composition of your medium. If it has a high salt content, consider using a low-salt medium or a defined minimal medium for the assay to see if the activity of S-Thanatin improves. This will help determine if salt sensitivity is the issue.

• Potential Cause: S-Thanatin is binding to components in the media.

  • Solution: Some complex media components can sequester antimicrobial peptides. Test the activity in a simpler, defined medium to rule out this possibility.

• Potential Cause: The peptide has degraded.

  • Solution: Ensure proper storage of the S-Thanatin stock solution (typically lyophilized at -20°C or -80°C). Prepare fresh working solutions for each experiment.

Data Presentation

The following tables summarize the quantitative data on the effect of cations and pH on the activity of Thanatin and S-Thanatin against E. coli and B. subtilis.

Table 1: Effect of Monovalent Cations on the MIC (μg/mL) of Thanatin and S-Thanatin [6]

Cation Conc. (mM)	Thanatin vs. E. coli	S-Thanatin vs. E. coli	Thanatin vs. B. subtilis	S-Thanatin vs. B. subtilis
NaCl
0	1	2	4	8
10	2	4	8	16
50	8	16	32	64
100	32	64	128	>128
200	128	>128	>128	>128
500	>128	>128	>128	>128
KCl
0	1	2	4	8
10	2	4	8	16
50	8	16	32	64
100	32	64	128	>128
200	128	>128	>128	>128
500	>128	>128	>128	>128

Table 2: Effect of Divalent Cations on the MIC (μg/mL) of Thanatin and S-Thanatin [6]

Cation Conc. (mM)	Thanatin vs. E. coli	S-Thanatin vs. E. coli	Thanatin vs. B. subtilis	S-Thanatin vs. B. subtilis
CaCl₂
0	1	2	4	8
1	4	8	16	32
2	8	16	32	64
5	16	32	64	128
10	32	64	128	>128
20	64	128	>128	>128
MgCl₂
0	1	2	4	8
1	4	8	16	32
2	8	16	32	64
5	16	32	64	128
10	32	64	128	>128
20	64	128	>128	>128

Table 3: Effect of pH on the MIC (μg/mL) of Thanatin and S-Thanatin [6]

pH	Thanatin vs. E. coli	S-Thanatin vs. E. coli	Thanatin vs. B. subtilis	S-Thanatin vs. B. subtilis
5.0	2	4	8	16
6.0	2	4	8	16
7.0	1	2	4	8
8.0	1	2	4	8

Experimental Protocols

Protocol 1: Broth Microdilution Assay for MIC Determination

This protocol is adapted from standard clinical laboratory methods for antimicrobial susceptibility testing.

Materials:

• S-Thanatin stock solution (e.g., 1 mg/mL in sterile water or 10 mM phosphate (B84403) buffer)

• Target bacterial strain (e.g., E. coli ATCC 25922)

• Cation-adjusted Mueller-Hinton Broth (MHB) or a custom-made low-salt buffer

• Sterile 96-well microtiter plates

• Spectrophotometer

Methodology:

• Prepare Bacterial Inoculum:

  • From a fresh agar plate, inoculate a single colony of the target bacterium into 5 mL of MHB.

  • Incubate at 37°C with shaking until the culture reaches the mid-logarithmic phase of growth (OD₆₀₀ ≈ 0.4-0.6).

  • Dilute the bacterial culture in fresh MHB to a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Perform Serial Dilutions of S-Thanatin:

  • Add 50 µL of sterile MHB to wells 2 through 12 of a 96-well plate.

  • Add 100 µL of the S-Thanatin stock solution (at twice the highest desired final concentration) to well 1.

  • Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, and continuing this process down to well 10. Discard the final 50 µL from well 10.

  • Well 11 will serve as a positive control for bacterial growth (no peptide), and well 12 will be a negative control (no bacteria).

• Inoculate the Plate:

  • Add 50 µL of the prepared bacterial inoculum to wells 1 through 11.

  • Add 50 µL of sterile MHB to well 12.

• Incubation:

  • Cover the plate and incubate at 37°C for 16-20 hours.

• MIC Determination:

  • The MIC is the lowest concentration of S-Thanatin that completely inhibits visible bacterial growth. This can be assessed by eye or by measuring the OD₆₀₀ of each well with a plate reader.

Protocol 2: Radial Diffusion Assay

This is a gel-based assay to visualize the antimicrobial activity of S-Thanatin.

Materials:

• S-Thanatin stock solution

• Target bacterial strain

• Tryptic Soy Broth (TSB)

• Agar

• 10 mM Tris buffer, pH 7.4

• Petri dishes

Methodology:

• Prepare Bacterial Culture:

  • Grow an overnight culture of the target bacteria in TSB at 37°C.

  • Pellet the bacteria by centrifugation, wash with 10 mM Tris buffer, and resuspend to an OD₆₀₀ of 0.2.

• Prepare Agar Plates:

  • Prepare a solution of 1% agar in 10 mM Tris buffer and autoclave.

  • Cool the agar to 45-50°C and add the prepared bacterial suspension to a final concentration of approximately 1 x 10⁶ CFU/mL.

  • Pour the agar into petri dishes and allow it to solidify.

• Apply S-Thanatin:

  • Punch small wells (2-3 mm in diameter) into the solidified agar.

  • Add a known amount of S-Thanatin (e.g., 5-10 µL of a specific concentration) into each well.

• Incubation:

  • Incubate the plates at 37°C for 18-24 hours.

• Measure Zones of Inhibition:

  • Measure the diameter of the clear zone around each well where bacterial growth has been inhibited. The size of the zone is proportional to the antimicrobial activity of the peptide concentration used.

Visualizations

Caption: Mechanism of action of S-Thanatin against Gram-negative bacteria.

Caption: Experimental workflow for optimizing buffer conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Structure and Interactions of A Host Defense Antimicrobial Peptide Thanatin in Lipopolysaccharide Micelles Reveal Mechanism of Bacterial Cell Agglutination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structures, Interactions, and Antimicrobial Activity of the Shortest Thanatin Peptide from Anasa tristis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Outer-Membrane Permeabilization, LPS Transport Inhibition: Activity, Interactions, and Structures of Thanatin Derived Antimicrobial Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of cations and pH on antimicrobial activity of thanatin and s-thanatin against Escherichia coli ATCC25922 and B. subtilis ATCC 21332 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Technical Support Center: Purification of Recombinant S-Thanatin

Welcome to the technical support center for the purification of recombinant S-Thanatin. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during the expression and purification of this potent antimicrobial peptide.

Troubleshooting Guides

This section addresses specific issues that may arise during the purification of recombinant S-Thanatin, presented in a question-and-answer format.

Low Yield of Purified S-Thanatin

Q1: My final yield of purified S-Thanatin is very low. What are the potential causes and how can I improve it?

A1: Low final yield is a common issue that can stem from various stages of the purification process. Here are the primary checkpoints and optimization strategies:

• Expression Levels: Inefficient protein expression is a primary cause of low yield.

  • Troubleshooting: Verify the expression of the S-Thanatin fusion protein by running an SDS-PAGE gel of both the soluble and insoluble fractions of the cell lysate. If expression is low, optimize culture conditions such as induction time, temperature, and IPTG concentration. A study on a recombinant Thanatin analog (TH1) achieved a high yield of soluble fusion protein (0.416 g/L) which resulted in a final pure peptide yield of 13.2 mg/L after optimization.

• Inclusion Body Formation: S-Thanatin, like many recombinant peptides, may form insoluble aggregates known as inclusion bodies.

  • Troubleshooting: If your protein is predominantly in the insoluble fraction, you will need to implement a solubilization and refolding protocol. This typically involves using strong denaturants like 6-8 M urea (B33335) or guanidine (B92328) hydrochloride, followed by a refolding step, often through dialysis or rapid dilution into a refolding buffer.

• Proteolytic Degradation: Small peptides can be susceptible to degradation by host cell proteases.

  • Troubleshooting: Minimize degradation by keeping the lysate cold at all times and adding a protease inhibitor cocktail immediately after cell lysis. E. coli possesses several ATP-dependent proteases, like Lon and Clp, which are major contributors to protein degradation[1]. Using protease-deficient E. coli strains can also be beneficial.

• Loss During Chromatography Steps: Each purification step can contribute to protein loss.

  • Troubleshooting: Analyze the flow-through and wash fractions from your affinity and ion-exchange columns to ensure the protein is binding efficiently. Optimize buffer conditions (pH, salt concentration) for each step. For reversed-phase HPLC, ensure the gradient is shallow enough to achieve good separation and minimize co-elution with contaminants, which could lead to discarding fractions containing the product.

Protein Aggregation During Purification

Q2: My S-Thanatin protein seems to be aggregating after elution from the affinity column or during concentration. How can I prevent this?

A2: Aggregation is a frequent challenge, especially at high protein concentrations or after tag cleavage. S-Thanatin has been observed to cause aggregation of anionic vesicles, which may suggest a propensity for self-association under certain conditions[2].

• Buffer Composition: The buffer environment is critical for maintaining protein stability.

  • Troubleshooting:

    • pH and Salt Concentration: Ensure the buffer pH is at least one unit away from S-Thanatin's isoelectric point (pI) to maintain surface charge and repulsion. Adjust the salt concentration (e.g., 150 mM NaCl) to minimize non-specific hydrophobic interactions that can lead to aggregation[3].

    • Additives: Include additives that enhance stability. Glycerol (5-10%), L-arginine (50 mM), or mild detergents (e.g., 0.02% Tween-20) can be effective in preventing aggregation[4].

• Concentration Issues: Aggregation is often concentration-dependent.

  • Troubleshooting: Avoid concentrating the protein to very high levels if aggregation is observed. If high concentrations are necessary, perform a buffer exchange into a formulation buffer that has been optimized for stability.

• Tag Cleavage: The removal of a solubility-enhancing fusion partner can expose hydrophobic regions, leading to aggregation.

  • Troubleshooting: Perform tag cleavage at a lower protein concentration or in the presence of stabilizing additives as mentioned above. It may also be beneficial to proceed immediately to the next purification step after cleavage to separate the target peptide from the tag and protease.

Contaminants in the Final Product

Q3: After the final purification step, I still see contaminating bands on my gel. What are these and how can I remove them?

A3: Achieving high purity often requires a multi-step purification strategy. Common contaminants depend on the expression host and the purification scheme.

• Host Cell Proteins (HCPs): E. coli proteins are the most common contaminants.

  • Troubleshooting:

    • Affinity Chromatography: If using His-tag purification, some E. coli proteins with histidine-rich regions or metal-binding motifs can co-purify. Increase the imidazole (B134444) concentration in the wash buffer (e.g., 20-40 mM) to reduce non-specific binding.

    • Orthogonal Methods: A robust purification protocol should include multiple chromatography steps that separate proteins based on different properties. A typical workflow for a cationic peptide like S-Thanatin is:

      • Affinity Chromatography (IMAC): Captures the fusion protein.

      • Ion-Exchange Chromatography (IEX): A cation-exchange column is ideal for the positively charged S-Thanatin. This step will remove negatively charged and weakly positive HCPs.

      • Reversed-Phase HPLC (RP-HPLC): This is a high-resolution polishing step that separates based on hydrophobicity and is very effective for purifying peptides[5].

• Endotoxins (Lipopolysaccharides - LPS): These are critical contaminants from E. coli that must be removed for in vivo applications.

  • Troubleshooting: Standard purification methods may not remove endotoxins effectively as they can bind to the protein.

    • Detergent Wash: Incorporating a wash step with a non-ionic detergent like Triton X-114 during affinity chromatography can be highly effective, reducing endotoxin (B1171834) levels by over 99% with minimal protein loss.

    • Anion-Exchange Chromatography: Under conditions where S-Thanatin does not bind (e.g., specific pH and low salt), endotoxins (which are strongly negative) will bind tightly to an anion-exchange resin.

Frequently Asked Questions (FAQs)

Q1: What is a typical purification workflow for recombinant S-Thanatin?

A1: A common and effective workflow for purifying recombinant S-Thanatin expressed in E. coli as a His-tagged fusion protein is as follows:

• Cell Lysis & Clarification: Resuspend cell pellet in lysis buffer (e.g., Tris-HCl, NaCl, imidazole) and lyse by sonication or high-pressure homogenization. Centrifuge to separate soluble and insoluble fractions.

• Capture Step: Immobilized Metal Affinity Chromatography (IMAC): Load the soluble lysate onto a Ni-NTA column. Wash with buffer containing a moderate concentration of imidazole (e.g., 20 mM) to remove weakly bound contaminants. Elute the fusion protein with a high concentration of imidazole (e.g., 250-500 mM).

• Fusion Tag Cleavage: Dialyze the eluted protein into a cleavage buffer and treat with a specific protease (e.g., Thrombin, TEV protease) to remove the fusion tag.

• Intermediate Purification: Ion-Exchange Chromatography (IEX): Since S-Thanatin is a cationic peptide, use a cation-exchange column (e.g., SP-Sepharose). Load the cleaved sample in a low-salt buffer. Elute S-Thanatin using a salt gradient (e.g., 0-1 M NaCl).

• Polishing Step: Reversed-Phase HPLC (RP-HPLC): This final step achieves high purity. Use a C18 column with a water/acetonitrile gradient containing 0.1% trifluoroacetic acid (TFA). This method has been successfully used to purify recombinant S-Thanatin.

Q2: My S-Thanatin is expressed as inclusion bodies. What is the general protocol for solubilization and refolding?

A2: Recovering active peptide from inclusion bodies involves these key steps:

• Isolate and Wash Inclusion Bodies: After cell lysis, centrifuge to pellet the inclusion bodies. Wash the pellet multiple times with a buffer containing a mild detergent (e.g., Triton X-100) to remove contaminating proteins and membranes.

• Solubilization: Resuspend the washed inclusion bodies in a solubilization buffer containing a strong denaturant (e.g., 8 M Urea or 6 M Guanidine-HCl in a Tris buffer with a reducing agent like DTT if disulfide bonds need to be reduced).

• Refolding: Remove the denaturant to allow the peptide to refold. Common methods include:

  • Dialysis: Stepwise dialysis into buffers with decreasing concentrations of the denaturant.

  • Rapid Dilution: Quickly diluting the solubilized protein 10-100 fold into a large volume of refolding buffer. The refolding buffer often contains additives like L-arginine to prevent aggregation.

• Purification: After refolding, purify the active S-Thanatin using chromatography steps as described in Q1.

Q3: How do I remove endotoxins from my final S-Thanatin preparation?

A3: Endotoxin removal is crucial. Here are effective methods:

• Triton X-114 Phase Separation: This is a highly effective method that can reduce endotoxin levels by over 99% with protein recovery greater than 90%. Add Triton X-114 to your protein sample, incubate on ice, and then warm the solution to induce phase separation. The endotoxins will partition into the detergent phase, which can be separated by centrifugation.

• Ion-Exchange Chromatography: Use an anion-exchange column in flow-through mode. At a pH where S-Thanatin is positive and does not bind, the negatively charged endotoxins will bind to the positively charged resin.

• Affinity Resins: Commercially available resins with immobilized polymyxin (B74138) B can specifically bind and remove endotoxins.

Data Presentation

The following tables summarize expected quantitative data based on published results for similar recombinant antimicrobial peptides. Actual results may vary depending on the specific expression system and purification protocol.

Table 1: Typical Yield and Purity at Each Purification Stage for a Recombinant Antimicrobial Peptide

Purification Step	Starting Material	Typical Recovery	Purity	Reference
Cell Lysate (Soluble)	~5-10 g wet cell paste / L	N/A	~2-5%	General Estimate
IMAC (Affinity)	Soluble Lysate	>80%	>70%
Tag Cleavage & IEX	IMAC Eluate	>75%	>90%
RP-HPLC (Polishing)	IEX Eluate	~90%	>95-99%
Overall Process	~5-10 g wet cell paste / L	~30%	>95%

Table 2: Endotoxin Levels Before and After Depletion Steps

Sample	Initial Endotoxin Level (EU/mg)	Method	Final Endotoxin Level (EU/mg)	Reduction Efficiency	Reference
Recombinant Protein	>10,000	Triton X-114 Wash	< 1.0	>99.9%
His-tagged Protein	~20,000	Detergent Wash during IMAC	< 4.0	>99.9%
Phage Lysate	10³ - 10⁵ EU/mL	Organic Extraction	~5.3 EU/mL	>99%

Experimental Protocols

Protocol 1: Cation-Exchange Chromatography for S-Thanatin Purification

This protocol is designed for purifying S-Thanatin (a cationic peptide) after fusion tag cleavage.

• Resin: Strong cation-exchange resin (e.g., SP Sepharose).

• Buffer A (Binding Buffer): 20 mM MES, pH 6.0.

• Buffer B (Elution Buffer): 20 mM MES, pH 6.0, with 1 M NaCl.

• Procedure: a. Equilibrate the column with 5-10 column volumes (CV) of Buffer A. b. Dilute the sample (containing cleaved S-Thanatin) at least 1:5 in Buffer A to lower the salt concentration and ensure binding. c. Load the sample onto the column. Collect the flow-through to check for unbound protein. d. Wash the column with 5-10 CV of Buffer A until the UV absorbance at 280 nm returns to baseline. e. Elute the bound S-Thanatin using a linear gradient of 0-100% Buffer B over 20 CV. f. Collect fractions and analyze by SDS-PAGE or RP-HPLC to identify those containing pure S-Thanatin.

Protocol 2: Reversed-Phase HPLC for Final Polishing of S-Thanatin

This protocol provides high-resolution purification for the final step.

• Column: C18 reversed-phase column (e.g., Zorbax 300SB-C18).

• Mobile Phase A: 0.1% (v/v) Trifluoroacetic Acid (TFA) in HPLC-grade water.

• Mobile Phase B: 0.1% (v/v) TFA in acetonitrile.

• Procedure: a. Equilibrate the column with 95% Mobile Phase A and 5% Mobile Phase B. b. Dissolve the lyophilized or buffer-exchanged S-Thanatin sample in Mobile Phase A. c. Inject the sample onto the column. d. Elute with a shallow linear gradient, for example, 5% to 65% Mobile Phase B over 60 minutes. The optimal gradient should be determined empirically. e. Monitor the elution profile at 214 nm (for peptide bonds) and 280 nm. f. Collect peaks, analyze for purity by mass spectrometry and analytical RP-HPLC, and lyophilize the pure fractions.

Visualizations

Caption: Standard purification workflow for recombinant S-Thanatin.

References

• 1. Proteases and protein degradation in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Membrane aggregation and perturbation induced by antimicrobial peptide of S-thanatin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biopharminternational.com [biopharminternational.com]
• 4. researchgate.net [researchgate.net]
• 5. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating S-Thanatin's Efficacy Against Clinically Relevant Pathogens

S-Thanatin, a synthetic analog of the insect-derived antimicrobial peptide thanatin (B1575696), has emerged as a promising candidate in the fight against antibiotic-resistant bacteria.[1][2] Its potent activity, particularly against multidrug-resistant (MDR) Gram-negative bacteria, warrants a detailed examination of its performance against clinical isolates. This guide provides a comparative analysis of S-Thanatin's efficacy, supported by experimental data and detailed methodologies.

Quantitative Analysis of Antimicrobial Activity

S-Thanatin demonstrates significant potency against a range of Gram-negative clinical isolates, including those resistant to conventional antibiotics.[3][4] Its activity appears to be independent of the bacteria's resistance spectrum to other antibiotics.[4]

Table 1: Minimum Inhibitory Concentrations (MICs) of S-Thanatin against Gram-Negative Clinical Isolates

Bacterial Species	Resistance Profile	MIC Range (µg/mL)	Reference
Klebsiella pneumoniae	Multidrug-Resistant (MDR)	6.25 - 25
Klebsiella pneumoniae	Various resistance spectra	4 - 16
Escherichia coli	Multidrug-Resistant (MDR)	4 - 16
Enterobacter cloacae	Various resistance spectra	4 - 16
Enterobacter aerogenes	Various resistance spectra	4 - 16
Klebsiella ornithinolytica	Various resistance spectra	4 - 16
Klebsiella oxytoca	Various resistance spectra	4 - 16

Table 2: Activity of S-Thanatin against Gram-Positive Clinical Isolates

Bacterial Species	MIC Range (µg/mL)	Reference
Most Gram-positive bacteria	>128
Enterococcus faecium	Potentially lower (not specified)

Table 3: Synergistic Effects with Conventional Antibiotics

Antibiotic	Interaction with S-Thanatin	Target Organism	Reference
Cefepime (β-lactam)	Synergistic in 7/8 MDR isolates	Klebsiella pneumoniae
Amoxicillin	No synergy observed	Klebsiella pneumoniae
Gentamycin	No synergy observed	Klebsiella pneumoniae
Tetracycline	No synergy observed	Klebsiella pneumoniae
Ciprofloxacin	No synergy observed	Klebsiella pneumoniae

Experimental Protocols

The following methodologies are standard for evaluating the antimicrobial properties of novel compounds like S-Thanatin.

Minimum Inhibitory Concentration (MIC) Determination

The antimicrobial activity of S-Thanatin is quantified by determining its MIC, the lowest concentration that inhibits visible bacterial growth.

• Method: A broth microdilution method, following Clinical and Laboratory Standards Institute (CLSI) guidelines, is typically employed.

• Procedure:

  • Bacterial isolates are cultured to a standardized concentration (e.g., 10^6 CFU/mL).

  • Serial two-fold dilutions of S-Thanatin are prepared in Mueller-Hinton (MH) broth in a 96-well microtiter plate.

  • An equal volume of the bacterial suspension is added to each well.

  • Plates are incubated at 37°C for 18-24 hours.

  • The MIC is read as the lowest concentration of S-Thanatin with no visible turbidity.

Bactericidal Kinetics Assay

This assay determines the rate at which an antimicrobial agent kills a bacterial population.

• Procedure:

  • A standardized bacterial culture (e.g., K. pneumoniae ATCC 700603) is treated with S-Thanatin at a concentration multiple of its MIC.

  • Aliquots are removed from the culture at various time points (e.g., 0, 15, 30, 60 minutes).

  • Serial dilutions of the aliquots are plated on nutrient agar.

  • After incubation, colony-forming units (CFUs) are counted to determine the number of viable bacteria at each time point.

  • A bactericidal rate of over 99% within 60 minutes has been reported for S-Thanatin against K. pneumoniae.

In Vivo Efficacy: Murine Septic Shock Model

Animal models are crucial for validating the in vivo therapeutic potential of S-Thanatin.

• Model: Male ICR mice are commonly used.

• Procedure:

  • Mice are infected via intraperitoneal (i.p.) injection with a high dose (e.g., 2x10^10 CFU) of a multidrug-resistant clinical isolate, such as E. coli E79466.

  • Following the bacterial challenge, animals are randomized into treatment groups.

  • Treatment groups may receive saline (control), a conventional antibiotic (e.g., 40 mg/kg ceftazidime), or the antibiotic in combination with varying doses of S-Thanatin (e.g., 10, 20, or 40 mg/kg).

  • Outcomes are measured by monitoring survival rates over a set period and by quantifying the bacterial load in peritoneal fluid.

  • Studies show that S-Thanatin significantly improves survival and reduces bacterial counts in this model.

Visualizing Experimental and Mechanistic Pathways

Experimental Workflow

The validation of S-Thanatin's activity follows a logical progression from in vitro characterization to in vivo efficacy studies.

Caption: Workflow for validating S-Thanatin's antimicrobial activity.

Mechanism of Action in Gram-Negative Bacteria

S-Thanatin employs a multi-pronged attack on Gram-negative bacteria, targeting the integrity and biogenesis of the outer membrane.

Caption: S-Thanatin's dual mechanism against Gram-negative bacteria.

The primary mechanism involves binding to Lipopolysaccharide (LPS) in the outer membrane, which displaces stabilizing divalent cations, leading to membrane disruption. This allows S-Thanatin to access the periplasm, where it further inhibits the LPS transport (Lpt) system, a crucial pathway for outer membrane biogenesis, ultimately leading to cell death.

References

• 1. mdpi.com [mdpi.com]
• 2. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 3. Activity of the antimicrobial peptide and thanatin analog S-thanatin on clinical isolates of Klebsiella pneumoniae resistant to conventional antibiotics with different structures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The activity of antimicrobial peptide S-thanatin is independent on multidrug-resistant spectrum of bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of S-Thanatin and Native Thanatin: Structure, Efficacy, and Mechanism

For Researchers, Scientists, and Drug Development Professionals

The rise of multidrug-resistant (MDR) pathogens presents a critical challenge to global health. Antimicrobial peptides (AMPs) have emerged as a promising class of therapeutics due to their broad-spectrum activity and novel mechanisms of action. Thanatin (B1575696), an inducible insect defense peptide, and its synthetic analog, S-Thanatin, have garnered significant attention for their potent activity, particularly against Gram-negative bacteria. This guide provides a comprehensive comparative analysis of S-Thanatin and native thanatin, summarizing key structural differences, antimicrobial performance based on experimental data, and mechanisms of action.

Structural Comparison

Native thanatin is a 21-amino acid cationic peptide originally isolated from the spined soldier bug, Podisus maculiventris.[1][2] Its primary structure is GSKKPVPIIYCNRRTGKCQRM.[1][2] A defining feature of thanatin is a disulfide bond between the cysteine residues at positions 11 and 18, which forms a stable β-hairpin structure crucial for its antimicrobial activity.[1]

S-Thanatin is a synthetic analog of native thanatin with a single amino acid substitution: the threonine (T) at position 15 is replaced by a serine (S). The primary sequence of S-Thanatin is GSKKPVPIIYCNRRSGKCQRM. This modification has been explored to potentially enhance its antimicrobial properties or synthesis efficiency.

Comparative Antimicrobial Activity

Both native thanatin and S-Thanatin exhibit a broad spectrum of antimicrobial activity against Gram-negative and Gram-positive bacteria, as well as fungi. Their efficacy is particularly pronounced against Gram-negative bacteria. The following tables summarize the Minimum Inhibitory Concentrations (MICs) of both peptides against a range of microorganisms as reported in various studies.

Gram-Negative Bacteria

Organism	Native Thanatin MIC (µM)	S-Thanatin MIC (µg/mL)	S-Thanatin MIC (µM)	Reference
Escherichia coli	<1.2 - 5	4-16	~1.6 - 6.4
Klebsiella pneumoniae	<1.2	6.25-25	~2.5 - 10
Salmonella typhimurium	<1.2	-	-
Enterobacter cloacae	<1.2	4-16	~1.6 - 6.4
Pseudomonas aeruginosa	Weaker activity	16	~6.4

Gram-Positive Bacteria

Organism	Native Thanatin MIC (µM)	S-Thanatin MIC (µg/mL)	S-Thanatin MIC (µM)	Reference
Bacillus subtilis	<5	3.2	~1.28
Micrococcus luteus	<5	-	-
Aerococcus viridans	<5	-	-
Staphylococcus aureus	No activity/1 µM	>128	>51.2
Enterococcus faecalis	0.5	25.6	~10.24

Note: MIC values can vary between studies due to different strains and experimental conditions. Conversion from µg/mL to µM for S-Thanatin is approximated based on its molecular weight.

S-Thanatin has demonstrated notable efficacy against clinical isolates of Klebsiella pneumoniae that are resistant to conventional antibiotics. Studies have shown that the antimicrobial activity of S-Thanatin is largely independent of the multidrug-resistance spectrum of the bacteria.

Mechanism of Action

The primary mechanism of action for both native thanatin and S-Thanatin against Gram-negative bacteria involves the disruption of the outer membrane. This process is initiated by the electrostatic interaction of the cationic peptide with the negatively charged lipopolysaccharide (LPS) on the bacterial surface.

dot

Caption: Mechanism of thanatin and S-Thanatin against Gram-negative bacteria.

This interaction leads to the competitive displacement of divalent cations (Mg²⁺ and Ca²⁺) that stabilize the LPS layer. The subsequent disruption of the outer membrane allows the peptide to access the periplasmic space where it can interfere with essential cellular processes. One such target is the LPS transport protein LptA, which is crucial for outer membrane biogenesis. By binding to LptA, thanatin inhibits the transport of LPS to the outer membrane, leading to further membrane stress and ultimately, cell death. Additionally, thanatin has been shown to inhibit the enzymatic activity of New Delhi metallo-β-lactamase-1 (NDM-1) by displacing zinc ions from its active site, thereby reversing carbapenem (B1253116) resistance.

Experimental Protocols

The data presented in this guide is primarily based on the following key experimental protocols:

Minimum Inhibitory Concentration (MIC) Assay

The MIC, defined as the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism, is a standard in vitro method to assess antimicrobial efficacy.

dot

References

• 1. mdpi.com [mdpi.com]
• 2. Thanatin: An Emerging Host Defense Antimicrobial Peptide with Multiple Modes of Action - PMC [pmc.ncbi.nlm.nih.gov]

S-Thanatin: A Novel Antimicrobial Peptide Demonstrating Independence from Conventional Antibiotic Cross-Resistance

For Researchers, Scientists, and Drug Development Professionals: An In-depth Comparison of S-Thanatin's Performance Against Drug-Resistant Bacteria.

The emergence of multidrug-resistant (MDR) bacteria poses a significant global health threat, necessitating the development of novel antimicrobial agents with mechanisms of action that circumvent existing resistance pathways. S-Thanatin, a synthetic analog of the insect-derived antimicrobial peptide thanatin (B1575696), has demonstrated considerable promise in this regard. This guide provides a comprehensive comparison of S-Thanatin's efficacy against various bacterial strains, including MDR isolates, and details the experimental methodologies used to evaluate its potential for cross-resistance with conventional antibiotics.

Executive Summary

Experimental evidence strongly suggests that the antimicrobial activity of S-Thanatin is largely independent of the resistance profiles of bacteria to conventional antibiotics. Studies have shown that the minimum inhibitory concentrations (MICs) of S-Thanatin against Gram-negative bacteria remain consistently low, regardless of whether the strains are susceptible or resistant to other classes of antibiotics. This lack of cross-resistance indicates a distinct mechanism of action, making S-Thanatin a promising candidate for combating infections caused by otherwise difficult-to-treat pathogens.

Comparative Analysis of Antimicrobial Activity

The antimicrobial potency of S-Thanatin and its parent compound, thanatin, has been evaluated against a range of Gram-negative and Gram-positive bacteria. The data consistently shows potent activity against Gram-negative species, including those harboring resistance to multiple drugs.

Minimum Inhibitory Concentration (MIC) Data

Microorganism	Peptide	MIC (µg/mL)	Resistance Profile of Strain (if specified)
Escherichia coli	S-Thanatin	4-16	Susceptible and Resistant Isolates
Klebsiella pneumoniae	S-Thanatin	4-16	Susceptible and Resistant Isolates
Enterobacter cloacae	S-Thanatin	4-16	Susceptible and Resistant Isolates
Enterobacter aerogenes	S-Thanatin	4-16	Susceptible and Resistant Isolates
Klebsiella ornithinolytica	S-Thanatin	4-16	Susceptible and Resistant Isolates
Klebsiella oxytoca	S-Thanatin	4-16	Susceptible and Resistant Isolates
Gram-positive bacteria (most)	S-Thanatin	>128	Not specified
NDM-1-producing E. coli	Thanatin	0.4-3.2 µM	Resistant to penicillins, cephalosporins, carbapenems, quinolones
NDM-1-producing K. pneumoniae	Thanatin	0.4-3.2 µM	Resistant to penicillins, cephalosporins, carbapenems, quinolones
K. pneumoniae (48 clinical isolates)	S-Thanatin	6.25-25	Varied resistance spectrum

Note: MIC values can vary based on the specific strain and testing conditions.

One study explicitly states that the MICs of S-Thanatin showed no significant difference between antibiotic-sensitive and -resistant isolates of the same species[1]. This provides strong evidence for the absence of cross-resistance.

Synergy and Lack of Cross-Resistance with Other Antibiotics

Investigations into the interaction of S-Thanatin with other antibiotics have revealed synergistic effects and a lack of antagonism, further supporting its potential in combination therapies.

• Colistin: Studies have indicated a positive interaction between S-Thanatin and colistin, a last-resort antibiotic for many MDR Gram-negative infections. This suggests a lack of cross-resistance and potential for combination therapy.

• Polymyxin (B74138) B: Synergistic effects have been observed between a thanatin analogue and polymyxin B against E. coli. The Fractional Inhibitory Concentration Index (FICI) is a measure of this synergy.

• Cefepime: S-Thanatin has demonstrated synergy with the fourth-generation cephalosporin, cefepime, against most multidrug-resistant clinical isolates of K. pneumoniae tested, with an average FICI of 0.3708[2].

• Other Antibiotics: No synergistic effects were found between S-Thanatin and amoxicillin, gentamicin, tetracycline, or ciprofloxacin (B1669076) against the tested K. pneumoniae isolates[2].

Experimental Protocols

The following are detailed methodologies for the key experiments used to assess the antimicrobial activity and cross-resistance of S-Thanatin.

Minimum Inhibitory Concentration (MIC) Determination via Broth Microdilution

This method is used to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

a. Inoculum Preparation:

• Bacterial strains are cultured on appropriate agar (B569324) plates.

• A single colony is used to inoculate a tube of cation-adjusted Mueller-Hinton Broth (CAMHB).

• The broth is incubated at 37°C until it reaches a turbidity equivalent to a 0.5 McFarland standard.

• The bacterial suspension is then diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the wells of the microtiter plate.

b. Plate Preparation:

• Serial twofold dilutions of S-Thanatin are prepared in a 96-well microtiter plate containing CAMHB.

• The prepared bacterial inoculum is added to each well.

• Control wells are included: a positive control (bacteria with no antimicrobial agent) and a negative control (broth only).

c. Incubation and Reading:

• The plate is incubated at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of S-Thanatin at which no visible growth of the microorganism is observed.

Experimental workflow for MIC determination.

Checkerboard Assay for Synergy Testing

This assay is used to evaluate the interaction between two antimicrobial agents (e.g., S-Thanatin and a conventional antibiotic).

a. Plate Setup:

• A 96-well microtiter plate is used.

• Along the x-axis, serial twofold dilutions of S-Thanatin are prepared.

• Along the y-axis, serial twofold dilutions of the second antibiotic are prepared.

• This creates a matrix of wells, each containing a unique combination of concentrations of the two agents.

b. Inoculation and Incubation:

• Each well is inoculated with a bacterial suspension prepared as described for the MIC assay.

• The plate is incubated under the same conditions (37°C for 18-24 hours).

c. Data Analysis:

• The MIC of each agent alone and in combination is determined.

• The Fractional Inhibitory Concentration (FIC) index is calculated using the following formula: FIC Index = FIC of drug A + FIC of drug B Where:

  • FIC of drug A = (MIC of drug A in combination) / (MIC of drug A alone)

  • FIC of drug B = (MIC of drug B in combination) / (MIC of drug B alone)

• The results are interpreted as follows:

  • Synergy: FIC Index ≤ 0.5

  • Additive/Indifference: 0.5 < FIC Index ≤ 4

  • Antagonism: FIC Index > 4

Workflow for the checkerboard synergy assay.

Mechanism of Action: The Basis for Lack of Cross-Resistance

The likely reason for the absence of cross-resistance between S-Thanatin and conventional antibiotics lies in their different mechanisms of action. Many antibiotics target specific intracellular processes such as protein synthesis, DNA replication, or cell wall synthesis. In contrast, thanatin and its analogs are thought to primarily act on the bacterial membrane.

The proposed mechanism involves the disruption of the outer membrane of Gram-negative bacteria by interacting with lipopolysaccharide (LPS). This disruption leads to increased membrane permeability and ultimately cell death. As this mechanism does not rely on the same targets as conventional antibiotics, mutations conferring resistance to those agents are less likely to affect the activity of S-Thanatin.

Distinct mechanisms of action of S-Thanatin and conventional antibiotics.

Conclusion

References

• 1. The activity of antimicrobial peptide S-thanatin is independent on multidrug-resistant spectrum of bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Activity of the antimicrobial peptide and thanatin analog S-thanatin on clinical isolates of Klebsiella pneumoniae resistant to conventional antibiotics with different structures - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Anti-Endotoxin Activity of S-Thanatin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anti-endotoxin properties of S-Thanatin, a promising antimicrobial peptide, against the well-established agent, Polymyxin (B74138) B. The following sections present quantitative data, detailed experimental protocols, and visual representations of key biological pathways and workflows to facilitate an objective evaluation of S-Thanatin as a potential therapeutic agent for endotoxin-mediated conditions such as sepsis.

Executive Summary

Endotoxins, specifically lipopolysaccharides (LPS) from Gram-negative bacteria, are potent triggers of the inflammatory cascade that can lead to sepsis and septic shock. The effective neutralization of endotoxins is a critical therapeutic strategy. S-Thanatin, an analog of the insect-derived antimicrobial peptide Thanatin, has demonstrated significant anti-endotoxin activity. This guide compares its performance with Polymyxin B, a potent but often toxic antibiotic widely used as a benchmark for endotoxin (B1171834) neutralization.

Quantitative Comparison of Anti-Endotoxin Activity

The following tables summarize the available quantitative data for S-Thanatin and Polymyxin B, focusing on their ability to bind and neutralize LPS, and their efficacy in in-vivo models of endotoxemia.

Table 1: In Vitro LPS Binding and Neutralization

Parameter	S-Thanatin / Thanatin	Polymyxin B	Experimental Method
LPS Binding Affinity (Kd)	1.5 - 1.09 nM (for Thanatin)[1]	11.1 nM (for Lipid A)[2]	Not specified[1], Biosensor Assay[2]
LPS Binding (Median Effective Concentration)	17.5 µg/mL (for S-Thanatin)[3]	Not explicitly stated in a comparable assay	Quantitative Assay Kit[3]
BC Probe Displacement (ED50)	~2.5 µM (for Thanatin)	~3.7 µM	Fluorescent Probe Displacement Assay[4]
Inhibition of LPS-induced Cytokine Production	Dose-dependent reduction of TNF-α[5]	Dose-dependent reduction of TNF-α and IL-6[2]	Cell-based assays with macrophages or whole blood[2][5]

Table 2: In Vivo Efficacy in Mouse Models of Endotoxic Shock

Parameter	S-Thanatin	Polymyxin B	Animal Model
Reduction in Plasma Endotoxin Levels	Significant reduction at 3, 6, and 12 mg/kg doses[5]	Not explicitly quantified in a comparable model	LPS-induced endotoxemia in mice[5]
Reduction in Plasma TNF-α Levels	Significant reduction at 3, 6, and 12 mg/kg doses[5]	Significant reduction	LPS-induced endotoxemia in mice[5]
Improvement in Survival Rates	Increased survival rates with 3, 6, and 12 mg/kg doses[5]	Improved survival in various sepsis models	LPS-induced endotoxic shock in mice[5]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to allow for replication and further investigation.

Limulus Amebocyte Lysate (LAL) Assay for Endotoxin Quantification

The LAL assay is a highly sensitive method for the detection and quantification of endotoxin.

• Principle: The assay utilizes an enzyme cascade present in the amebocytes of the horseshoe crab (Limulus polyphemus), which is triggered by the presence of endotoxin. This leads to a measurable change, such as gel clot formation, turbidity, or a color change, depending on the specific assay format.

• Procedure (Kinetic Turbidimetric Method):

  • Sample Preparation: Prepare samples and a series of endotoxin standards of known concentrations in pyrogen-free water.

  • Assay Setup: In a 96-well microplate, add the samples, standards, and negative controls (pyrogen-free water) in duplicate or triplicate.

  • LAL Reagent Addition: Reconstitute the LAL reagent according to the manufacturer's instructions and add it to each well.

  • Incubation and Measurement: Place the microplate in a microplate reader equipped with an incubator set at 37°C. The absorbance is measured at regular intervals (e.g., every minute) at a wavelength of 340 nm.

  • Data Analysis: The time it takes for the absorbance to reach a predetermined level (onset time) is inversely proportional to the endotoxin concentration. A standard curve is generated by plotting the logarithm of the endotoxin concentration against the logarithm of the onset time. The endotoxin concentration in the samples is then calculated from this standard curve.

Animal Model of LPS-Induced Endotoxic Shock

This model is used to evaluate the in vivo efficacy of anti-endotoxin agents.

• Animals: Male ICR mice (or other appropriate strains) are commonly used.

• Procedure:

  • Acclimatization: Animals are acclimatized to laboratory conditions for at least one week before the experiment.

  • Endotoxin Challenge: A lethal or sub-lethal dose of LPS (e.g., from E. coli O111:B4) is administered intraperitoneally (i.p.) or intravenously (i.v.). A typical i.p. dose is 150 µg per mouse[5].

  • Treatment: The test compound (e.g., S-Thanatin at 3, 6, and 12 mg/kg) or a control (e.g., saline) is administered either before, simultaneously with, or after the LPS challenge[5].

  • Monitoring: Survival is monitored over a set period (e.g., 72 hours).

  • Sample Collection: At specific time points, blood samples can be collected via cardiac puncture or other appropriate methods to measure plasma endotoxin and cytokine levels.

Measurement of TNF-α Levels by ELISA

Enzyme-Linked Immunosorbent Assay (ELISA) is a standard method for quantifying cytokine levels in biological samples.

• Principle: A capture antibody specific for the target cytokine (e.g., TNF-α) is coated onto the wells of a microplate. The sample is added, and any TNF-α present binds to the capture antibody. A detection antibody, also specific for TNF-α and conjugated to an enzyme, is then added. Finally, a substrate for the enzyme is added, resulting in a color change that is proportional to the amount of TNF-α in the sample.

• Procedure (Sandwich ELISA):

  • Coating: Coat a 96-well microplate with a capture antibody against mouse TNF-α and incubate overnight.

  • Blocking: Wash the plate and block non-specific binding sites with a blocking buffer (e.g., BSA in PBS).

  • Sample and Standard Incubation: Add diluted plasma samples and a serial dilution of recombinant mouse TNF-α standards to the wells and incubate.

  • Detection Antibody Incubation: Wash the plate and add a biotinylated detection antibody against mouse TNF-α.

  • Enzyme Conjugate Incubation: Wash the plate and add a streptavidin-horseradish peroxidase (HRP) conjugate.

  • Substrate Addition: Wash the plate and add a chromogenic substrate (e.g., TMB).

  • Reaction Stoppage and Measurement: Stop the reaction with a stop solution (e.g., sulfuric acid) and measure the absorbance at 450 nm using a microplate reader.

  • Data Analysis: Generate a standard curve by plotting the absorbance values against the known concentrations of the TNF-α standards. Calculate the TNF-α concentrations in the samples from this curve.

Visualizing the Mechanisms and Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathway, a typical experimental workflow, and the logical framework of this comparison.

Endotoxin Signaling Pathway

Endotoxin (LPS) primarily signals through the Toll-like receptor 4 (TLR4) on the surface of immune cells, leading to the production of inflammatory cytokines.

Caption: TLR4 signaling pathway initiated by LPS.

Experimental Workflow for Anti-Endotoxin Activity Validation

This diagram outlines the typical steps involved in validating the anti-endotoxin activity of a compound like S-Thanatin.

Caption: Workflow for validating anti-endotoxin activity.

Logical Comparison Framework

This diagram illustrates the logical structure of the comparison between S-Thanatin and Polymyxin B.

Caption: Logical framework for comparing S-Thanatin and Polymyxin B.

References

• 1. researchgate.net [researchgate.net]
• 2. Structure and Interactions of A Host Defense Antimicrobial Peptide Thanatin in Lipopolysaccharide Micelles Reveal Mechanism of Bacterial Cell Agglutination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protective effects of antimicrobial peptide S-thanatin against endotoxic shock in mice introduced by LPS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of the anti-endotoxin effects of polymyxin B in a feline model of endotoxemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anti-endotoxin Properties of Polymyxin B-immobilized Fibers - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of S-Thanatin and Polymyxin B: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the antimicrobial peptide S-Thanatin and the last-resort antibiotic Polymyxin (B74138) B. This document synthesizes available experimental data on their antibacterial activity, mechanisms of action, and safety profiles to support informed decisions in the development of new antimicrobial strategies.

Introduction

The rise of multidrug-resistant Gram-negative bacteria presents a formidable challenge to global health. This has led to the re-evaluation of older antibiotics like polymyxin B and the exploration of novel antimicrobial peptides such as S-Thanatin. S-Thanatin, an analogue of the insect-derived peptide thanatin, and polymyxin B, a fermentation product of Paenibacillus polymyxa, both target the outer membrane of Gram-negative bacteria, but through distinct mechanisms. This guide offers a detailed comparison of their performance based on available scientific literature.

Antibacterial Activity: A Quantitative Comparison

A direct comparison of the minimal inhibitory concentrations (MICs) of S-Thanatin and polymyxin B from a single study under identical conditions is limited in the current literature. The following tables summarize available MIC data from various studies to provide a general overview of their activity against key Gram-negative pathogens. It is important to note that variations in experimental conditions (e.g., broth composition, inoculum size) can influence MIC values.

Table 1: Comparative Minimum Inhibitory Concentrations (MICs) in µg/mL

Organism	S-Thanatin (µg/mL)	Polymyxin B (µg/mL)	Reference
Escherichia coli	4-16	0.5-2	[1]
Klebsiella pneumoniae	4-16	0.5-2	[1]
Enterobacter cloacae	4-16	-	[1]
Enterobacter aerogenes	4-16	-	[1]
Pseudomonas aeruginosa	16	1-4	[2]

Note: Data for S-Thanatin and Polymyxin B are compiled from different sources and may not be directly comparable.

Mechanism of Action: Two Distinct Approaches to Bacterial Disruption

While both S-Thanatin and polymyxin B target the outer membrane of Gram-negative bacteria, their molecular mechanisms of action are fundamentally different.

Polymyxin B acts as a cationic detergent. Its positively charged diaminobutyric acid residues electrostatically interact with the negatively charged phosphate (B84403) groups of lipid A in the lipopolysaccharide (LPS) layer. This binding displaces essential divalent cations (Ca²⁺ and Mg²⁺) that stabilize the outer membrane, leading to its disorganization and increased permeability. The hydrophobic fatty acid tail of polymyxin B is then thought to insert into the membrane, causing further disruption of the inner and outer membranes, leakage of cellular contents, and ultimately, cell death.

S-Thanatin , on the other hand, has a more specific target. It inhibits the lipopolysaccharide (LPS) transport (Lpt) system, which is crucial for the biogenesis of the outer membrane in Gram-negative bacteria. S-Thanatin binds to key proteins in this pathway, such as LptA and LptD, thereby disrupting the transport of newly synthesized LPS molecules from the inner membrane to the outer membrane. This leads to the accumulation of LPS in the periplasm and a defective outer membrane, ultimately causing cell death.

Mechanisms of action for S-Thanatin and Polymyxin B.

Cytotoxicity and Hemolytic Activity

A critical aspect of any antimicrobial agent is its selectivity for bacterial cells over host cells. S-Thanatin has been reported to have reduced hemolytic toxicity compared to its parent compound, thanatin. While direct comparative studies with polymyxin B are scarce, the known nephrotoxicity and neurotoxicity of polymyxin B are significant clinical concerns.

Table 2: Comparative Cytotoxicity

Parameter	S-Thanatin	Polymyxin B	Reference
Hemolytic Activity	Low hemolytic activity reported	Known to have dose-dependent hemolytic effects
Nephrotoxicity	Not extensively studied	A major dose-limiting side effect
Neurotoxicity	Not extensively studied	A known potential side effect

Note: This table provides a qualitative comparison based on available literature. Quantitative head-to-head data is limited.

In Vivo Efficacy

Animal models of infection are crucial for evaluating the therapeutic potential of new antimicrobial agents. Studies have shown that S-Thanatin is effective in a mouse model of sepsis. Of particular interest is the synergistic effect observed when S-Thanatin is combined with colistin (B93849) (a polymyxin antibiotic), which improved efficacy in a mouse model of Pseudomonas aeruginosa sepsis.

Table 3: In Vivo Efficacy in a Murine Sepsis Model

Treatment	Model	Outcome	Reference
S-Thanatin + Colistin	P. aeruginosa sepsis	Improved survival and reduced bacterial load compared to either agent alone.
Polymyxin B	Various sepsis models	Effective, but efficacy is often limited by toxicity.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

Objective: To determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Protocol:

• Preparation of Antimicrobial Agents: Prepare stock solutions of S-Thanatin and polymyxin B. Perform serial two-fold dilutions in cation-adjusted Mueller-Hinton broth (CAMHB) in a 96-well microtiter plate.

• Inoculum Preparation: Culture the bacterial strain overnight on an appropriate agar (B569324) medium. Suspend several colonies in saline to match the turbidity of a 0.5 McFarland standard. Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation and Incubation: Add the standardized bacterial inoculum to each well of the microtiter plate containing the serially diluted antimicrobial agents. Include a growth control well (no antimicrobial) and a sterility control well (no bacteria). Incubate the plate at 35-37°C for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of the antimicrobial agent at which there is no visible growth of the organism.

References

• 1. Clinical efficacy of polymyxin B combination therapy in the treatment of carbapenem-resistant gram-negative bacteria sepsis [tjyybjb.ac.cn]
• 2. Thanatin and vinyl sulfide analogues as narrow spectrum antimicrobial peptides that synergise with polymyxin B - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Post-Antibiotic Effect of S-Thanatin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the post-antibiotic effect (PAE) of S-Thanatin, a synthetic analog of the antimicrobial peptide Thanatin. Due to the current lack of direct experimental data on the PAE of S-Thanatin, this guide presents a hypothetical PAE based on the known mechanisms of action for similar antimicrobial peptides, alongside published data for conventional antibiotics. The information herein is intended to serve as a foundational resource for researchers designing studies to formally evaluate the PAE of this novel antimicrobial agent.

Executive Summary

S-Thanatin is a promising antimicrobial peptide with potent activity against a broad spectrum of bacteria, particularly multidrug-resistant Gram-negative strains.[1][2] Its primary mechanism of action involves the rapid disruption of the bacterial outer membrane and interaction with lipopolysaccharide (LPS) transport proteins.[1][2] The post-antibiotic effect (PAE) is a critical pharmacodynamic parameter that describes the suppression of bacterial growth after a short exposure to an antimicrobial agent. While data on the PAE of many conventional antibiotics are available, specific studies on S-Thanatin's PAE are not yet published. This guide provides a framework for understanding and potentially testing this parameter.

Post-Antibiotic Effect (PAE): A Comparative Overview

The PAE is an important factor in determining optimal dosing regimens. Antibiotics with a long PAE may allow for less frequent dosing, which can improve patient compliance and reduce the risk of toxicity. The duration of the PAE can vary depending on the antibiotic class, the bacterial species, the concentration of the drug, and the duration of exposure.

It is important to note that the PAE for S-Thanatin in the following table is a hypothetical value. It is based on the premise that antimicrobial peptides which cause rapid membrane damage may exhibit a limited or negligible PAE. Formal experimental validation is required.

Antibiotic	Class	Target Organism(s)	PAE (hours) at 4x MIC	Source
S-Thanatin (Hypothetical)	Antimicrobial Peptide	E. coli, K. pneumoniae, P. aeruginosa	~0 - 1	Assumption based on mechanism
Cefepime	Cephalosporin	K. pneumoniae	0	[3][4]
Imipenem	Carbapenem	K. pneumoniae	>2	[3]
Colistin (Polymyxin E)	Polymyxin	P. aeruginosa	1 - 4	Inferred from literature

Experimental Protocol: In Vitro Post-Antibiotic Effect Determination

This protocol outlines a standard method for determining the in vitro PAE of an antimicrobial agent.

1. Materials:

• Test antimicrobial agent (e.g., S-Thanatin)

• Comparator antibiotics (e.g., Cefepime, Imipenem, Colistin)

• Bacterial strain(s) of interest (e.g., E. coli ATCC 25922, P. aeruginosa PAO1, K. pneumoniae ATCC 13883)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile saline or phosphate-buffered saline (PBS)

• Spectrophotometer

• Shaking incubator

• Sterile culture tubes and plates

• Micropipettes and sterile tips

2. Procedure:

• Preparation of Inoculum:

  • Culture the bacterial strain overnight in CAMHB at 37°C.

  • Dilute the overnight culture in fresh, pre-warmed CAMHB to achieve a starting inoculum of approximately 5 x 10^6 CFU/mL.

• Antibiotic Exposure:

  • Prepare tubes with CAMHB containing the test antibiotic at the desired concentration (e.g., 4x the Minimum Inhibitory Concentration - MIC).

  • Include a control tube with no antibiotic.

  • Inoculate the antibiotic-containing tubes and the control tube with the prepared bacterial suspension.

  • Incubate all tubes at 37°C with shaking for a defined period (e.g., 1 or 2 hours).

• Removal of Antibiotic:

  • After the exposure period, rapidly reduce the antibiotic concentration by either:

    • Centrifugation: Centrifuge the cultures, discard the supernatant, and resuspend the bacterial pellet in fresh, pre-warmed CAMHB. Repeat this washing step twice.

    • Dilution: Dilute the cultures 1:1000 or 1:10000 in fresh, pre-warmed CAMHB.

• Monitoring of Regrowth:

  • Incubate the washed or diluted cultures at 37°C with shaking.

  • At regular intervals (e.g., every 30-60 minutes), measure the optical density (OD) at 600 nm or perform viable counts by plating serial dilutions on agar (B569324) plates.

  • Continue monitoring until the OD or CFU/mL of the treated culture reaches the same level as the untreated control at the beginning of the regrowth phase.

3. Calculation of PAE:

• PAE is calculated using the formula: PAE = T - C

  • T: The time required for the viable count in the antibiotic-exposed culture to increase by 1 log10 CFU/mL after antibiotic removal.

  • C: The time required for the viable count in the untreated control culture to increase by 1 log10 CFU/mL.

Visualizing Experimental Workflow and S-Thanatin's Mechanism

To aid in the conceptualization of the PAE experiment and the mechanism of action of S-Thanatin, the following diagrams are provided.

Caption: Experimental workflow for determining the in vitro Post-Antibiotic Effect (PAE).

Caption: Simplified signaling pathway of S-Thanatin's mechanism of action on Gram-negative bacteria.

Conclusion and Future Directions

While direct experimental data on the PAE of S-Thanatin is currently unavailable, its rapid, membrane-disrupting mechanism of action suggests that it may have a limited PAE. This is in contrast to antibiotics that inhibit protein or DNA synthesis, which often exhibit a more prolonged PAE. The provided experimental protocol offers a standardized approach for researchers to formally determine the PAE of S-Thanatin and compare it with other clinically relevant antibiotics. Such data will be invaluable for establishing the pharmacodynamic profile of S-Thanatin and guiding its potential future clinical applications. Further research is strongly encouraged to fill this knowledge gap and to fully characterize the post-antibiotic effects of this novel antimicrobial peptide.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Efficacy of Cefepime and Imipenem in Experimental Murine Pneumonia Caused by Porin-Deficient Klebsiella pneumoniae Producing CMY-2 β-Lactamase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. unmc.edu [unmc.edu]

Navigating the Terrain of In Vivo Toxicity: A Comparative Analysis of S-Thanatin and Other Antimicrobial Peptides

For researchers, scientists, and drug development professionals, the journey of bringing a novel antimicrobial peptide (AMP) from the bench to the bedside is fraught with challenges, paramount among them being in vivo toxicity. This guide provides a comparative analysis of the in vivo toxicity profile of S-Thanatin, a promising synthetic analog of the insect-derived AMP Thanatin, against other notable AMPs, supported by experimental data and detailed methodologies.

S-Thanatin has emerged as a candidate of interest due to its potent, broad-spectrum antimicrobial activity, particularly against multidrug-resistant Gram-negative bacteria. A critical aspect of its preclinical evaluation is its safety profile within a living organism. This guide aims to contextualize the in vivo toxicity of S-Thanatin by comparing it with other well-characterized AMPs, including the human cathelicidin (B612621) LL-37, the bee venom peptide melittin (B549807), and the clinically utilized polymyxins like colistin.

Quantitative Comparison of In Vivo Toxicity

The following table summarizes key quantitative data on the in vivo toxicity of S-Thanatin and selected AMPs. It is important to note that direct comparisons should be made with caution, as the experimental conditions, such as animal models, administration routes, and endpoints, can vary between studies.

Antimicrobial Peptide	Animal Model	Administration Route	Key Toxicity Finding(s)	Reference(s)
S-Thanatin	ICR Mice	Intravenous	Estimated LD50: ~500 mg/kg. No significant changes in serum chemistry, hematology, or organ pathology after 14 days of administration up to 125 mg/kg.
LL-37	Mice	Intranasal	No significant changes in red blood cells, platelets, white blood cells, or neutrophil counts at the tested concentrations in an acute lung injury model.	[1]
GF-17 (LL-37 fragment)	Mice	Intranasal	Decreased white blood cell and neutrophil counts, significant body weight loss, and induction of pulmonary inflammation.	[1]
Melittin	BALB/c Mice	Intraperitoneal	LD50: 4.98 mg/kg.	[2][3]
Polymyxin B	Human Studies (Retrospective)	Intravenous	Incidence of nephrotoxicity: 44.7%; Incidence of neurotoxicity: 18.3%.	[4][5]
Colistin (Polymyxin E)	Human Studies (Retrospective)	Intravenous	Incidence of nephrotoxicity: 40.0%; Incidence of neurotoxicity: 1.4%.	[4][5]

Experimental Protocols: A Closer Look at Methodology

Understanding the experimental design is crucial for interpreting in vivo toxicity data. Below are summaries of the methodologies employed in the key studies cited.

Subacute Toxicity Assessment of S-Thanatin in ICR Mice

• Objective: To evaluate the safety of S-Thanatin following repeated intravenous administration.

• Animal Model: Male and female ICR mice.

• Procedure: S-Thanatin was administered daily via intravenous injection for 14 consecutive days at doses of 20, 50, and 125 mg/kg body weight. A control group received saline.

• Parameters Monitored: Daily observations for clinical signs of toxicity. Body weight was recorded regularly. At the end of the study, blood samples were collected for hematological and serum chemistry analysis. Major organs were subjected to histopathological examination.

• Key Findings: The study revealed no significant treatment-related adverse effects on the monitored parameters, suggesting a favorable subacute toxicity profile for S-Thanatin.

Acute Lung Injury Model for LL-37 and GF-17 Toxicity Assessment

• Objective: To assess and compare the acute in vivo toxicity of LL-37 and its truncated analog GF-17 in the lungs.

• Animal Model: Mice.

• Procedure: A single dose of the peptides was administered to anesthetized mice via the intranasal route.

• Parameters Monitored: Body weight was measured 24 hours post-administration. Blood samples were collected for complete blood counts. Bronchoalveolar lavage (BAL) was performed to collect lung fluid for the analysis of total cell count and inflammatory markers. Lung tissues were processed for histological examination to assess for signs of inflammation and neutrophil infiltration.[1]

• Key Findings: This model effectively differentiated the toxicity profiles, showing that while LL-37 was well-tolerated, GF-17 induced a significant inflammatory response and systemic effects.[1]

LD50 Determination of Melittin in BALB/c Mice

• Objective: To determine the median lethal dose (LD50) of melittin.

• Animal Model: BALB/c mice.

• Procedure: Various doses of melittin were administered via a single intraperitoneal injection.

• Parameters Monitored: Mortality was observed over a specified period, and the LD50 value was calculated using statistical methods.[2][3]

• Key Findings: The study established a precise LD50 value, highlighting the significant systemic toxicity of melittin.[2][3]

Signaling Pathways and Mechanisms of Toxicity

The primary mechanism of action for most AMPs involves the disruption of microbial cell membranes. However, this lack of specificity can sometimes extend to host cells, leading to toxicity. The selective toxicity of S-Thanatin is attributed to its preferential interaction with the negatively charged components of bacterial membranes, which are less abundant in mammalian cell membranes.

While specific in vivo toxicity-related signaling pathways for S-Thanatin are not yet fully elucidated, the toxicity of other AMPs can be linked to broader mechanisms:

• Membrane Disruption and Cell Lysis: Highly lytic peptides like melittin can cause direct damage to host cell membranes, leading to cell death and tissue damage.

• Inflammatory Responses: As seen with GF-17, some AMPs can trigger a strong inflammatory cascade, leading to the recruitment of immune cells and the release of pro-inflammatory cytokines, which can contribute to tissue damage.[1]

• Organ-Specific Toxicity: Polymyxins, such as colistin, are known to cause nephrotoxicity and neurotoxicity through mechanisms that are still being fully investigated but are thought to involve interactions with renal tubular cells and neuronal membranes.[4][5]

Below is a generalized workflow for the in vivo toxicity assessment of antimicrobial peptides.

References

• 1. A Rapid In Vivo Toxicity Assessment Method for Antimicrobial Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. In vitro and in vivo toxicity and antibacterial efficacy of melittin against clinical extensively drug-resistant bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Polymyxin B vs. colistin: the comparison of neurotoxic and nephrotoxic effects of the two polymyxins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Polymyxin B vs. colistin: the comparison of neurotoxic and nephrotoxic effects of the two polymyxins - PubMed [pubmed.ncbi.nlm.nih.gov]